Technical Documentation Center

2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Physicochemical Properties of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

This technical guide provides a comprehensive analysis of the molecular weight and solubility profile of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid, a compound of interest for researchers, scientists, and profess...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the molecular weight and solubility profile of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid, a compound of interest for researchers, scientists, and professionals in the field of drug development. This document moves beyond a simple recitation of data, offering insights into the underlying chemical principles that govern these key physicochemical parameters.

Section 1: Core Molecular Attributes

A fundamental understanding of a compound's molecular weight and structure is the cornerstone of all subsequent experimental design and interpretation in drug discovery and development. These attributes directly influence a wide range of properties, from reaction stoichiometry to bioavailability.

Molecular Identity and Weight

2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid is a non-proteinogenic amino acid. Its structure incorporates a central propanoic acid backbone with an amino group at the C2 position and a hydroxyl group and a 3-fluorophenyl substituent at the C3 position.

IdentifierValueSource
IUPAC Name 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acidN/A
CAS Number 321-80-2[1]
Molecular Formula C9H10FNO3[1]
Molecular Weight 199.18 g/mol [1]

The molecular weight is a critical parameter for a multitude of laboratory operations, including the preparation of solutions of known molarity, determination of reaction yields, and interpretation of mass spectrometry data.

Section 2: Solubility Profile: A Multifaceted Analysis

The solubility of a compound is a critical determinant of its utility in both in vitro and in vivo applications. It impacts formulation strategies, bioavailability, and the design of purification protocols. The solubility of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid is governed by the interplay of its various functional groups.

Structural Determinants of Solubility

The solubility of this molecule is a complex interplay of its polar and non-polar moieties. The presence of the amino (-NH2), carboxyl (-COOH), and hydroxyl (-OH) groups imparts a significant degree of polarity, suggesting a propensity for solubility in polar solvents. Conversely, the aromatic 3-fluorophenyl group introduces a hydrophobic character. The introduction of a fluorine atom can further modulate a molecule's properties, often increasing hydrophobicity.[][3]

G cluster_solubility Solubility Profile of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid Compound 2-Amino-3-(3-fluorophenyl)- 3-hydroxypropanoic acid Polar_Group Polar Functional Groups (Amino, Carboxyl, Hydroxyl) Compound->Polar_Group contributes to NonPolar_Group Non-Polar Group (3-Fluorophenyl Ring) Compound->NonPolar_Group contributes to Aqueous_Solubility Aqueous Solubility (e.g., Water, Buffers) Polar_Group->Aqueous_Solubility enhances Organic_Solubility Organic Solvent Solubility (e.g., Alcohols, DMSO) Polar_Group->Organic_Solubility influences NonPolar_Group->Aqueous_Solubility reduces NonPolar_Group->Organic_Solubility enhances

Caption: Interplay of functional groups on solubility.

Predicted Solubility in Common Solvents
  • Aqueous Solvents (Water, Buffers): The presence of the ionizable amino and carboxyl groups, along with the hydrogen-bonding capable hydroxyl group, suggests that 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid will exhibit some degree of aqueous solubility. However, the hydrophobic fluorophenyl ring will likely limit its solubility compared to simpler, non-aromatic amino acids. The pH of the aqueous medium will be a critical factor; solubility is expected to be lowest at the isoelectric point and higher at pH values where the amino and carboxyl groups are fully ionized.

  • Polar Aprotic Solvents (DMSO, DMF): Solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are excellent at dissolving a wide range of organic molecules. It is highly probable that 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid will be readily soluble in these solvents.

  • Alcohols (Methanol, Ethanol): Amino acids generally exhibit limited solubility in alcohols. While the organic character of the fluorophenyl group might slightly enhance solubility in alcohols compared to simpler amino acids, it is not expected to be highly soluble.

  • Non-Polar Solvents (Hexane, Toluene): Due to the significant polarity imparted by the amino, carboxyl, and hydroxyl groups, the compound is expected to be poorly soluble in non-polar solvents.

Section 3: Experimental Protocol for Solubility Determination

To empirically determine the solubility profile, a systematic experimental approach is necessary. The following protocol outlines a robust method for quantifying the solubility of a research compound like 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid in various solvents.

Objective

To determine the equilibrium solubility of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid in a panel of pharmaceutically and biochemically relevant solvents at a controlled temperature.

Materials and Equipment
  • 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (analytical grade)

  • Solvents: Deionized water, Phosphate Buffered Saline (PBS) pH 7.4, Methanol, Ethanol, DMSO

  • Analytical balance (± 0.01 mg)

  • Vortex mixer

  • Thermostatic shaker/incubator

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Calibrated micropipettes and tips

  • Autosampler vials and caps

Experimental Workflow

G A 1. Preparation of Saturated Solutions B 2. Equilibration A->B Incubate with shaking C 3. Phase Separation B->C Centrifuge D 4. Sample Preparation for Analysis C->D Dilute supernatant E 5. HPLC Analysis D->E Inject into HPLC F 6. Quantification E->F Compare to standard curve

Caption: Workflow for solubility determination.

Step-by-Step Methodology
  • Preparation of Saturated Solutions:

    • Add an excess amount of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid to a known volume of each test solvent in separate vials. The excess solid should be clearly visible.

    • This step ensures that the solution becomes saturated with the compound.

  • Equilibration:

    • Securely cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required may need to be optimized.

  • Phase Separation:

    • Centrifuge the vials at a high speed to pellet the excess undissolved solid. This step is critical to separate the saturated supernatant from any remaining solid particles.

  • Sample Preparation for Analysis:

    • Carefully withdraw a known aliquot of the clear supernatant from each vial.

    • Dilute the aliquot with a suitable solvent (compatible with the HPLC mobile phase) to a concentration that falls within the linear range of the analytical method.

  • HPLC Analysis:

    • Analyze the diluted samples by HPLC. A validated analytical method specific for 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid is required. This typically involves a reversed-phase column and a mobile phase of acetonitrile and water with a suitable modifier (e.g., formic acid or trifluoroacetic acid).

  • Quantification:

    • Prepare a standard curve by injecting known concentrations of the compound into the HPLC.

    • Determine the concentration of the compound in the diluted samples by comparing their peak areas to the standard curve.

    • Calculate the original solubility in the saturated solution by taking into account the dilution factor. Express the solubility in units such as mg/mL or mmol/L.

Section 4: Conclusion

The molecular weight of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid is a precisely defined value crucial for fundamental laboratory work. Its solubility profile, however, is a more complex characteristic governed by the balance of its polar and hydrophobic functionalities. While theoretical predictions provide a valuable starting point, empirical determination through a rigorous experimental protocol, as outlined in this guide, is essential for obtaining accurate and reliable data. This information is indispensable for the rational design of formulations, the interpretation of biological assay results, and the overall advancement of research and development projects involving this compound.

References

  • Marsh, E. N. G. (2012). Structural basis for the enhanced stability of highly fluorinated proteins. Proceedings of the National Academy of Sciences, 109(3), 1120-1125. Retrieved from [Link]

  • Mykhailiuk, P. K. (2021). Utility of fluorinated α-amino acids in development of therapeutic peptides. Journal of Peptide Science, 27(12), e3345. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Fluorophenylalanine. PubChem. Retrieved from [Link]

  • Sutherland, A. (2017). Synthesis of complex unnatural fluorine-containing amino acids. Beilstein Journal of Organic Chemistry, 13, 1909–1937. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Fluoro-beta-alanine. PubChem. Retrieved from [Link]

  • ChemBK. (n.d.). (S)-2-Amino-3-hydroxypropanoic acid. Retrieved from [Link]

  • PharmaCompass. (n.d.). AI3-03130. Retrieved from [Link]

  • 001CHEMICAL. (n.d.). CAS No. 321-80-2, 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). (2S)-2-amino-3-(3-fluorophenyl)propanoic acid. PubChem. Retrieved from [Link]

  • Frontiers. (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Retrieved from [Link]

  • American Society for Microbiology. (2012). Biochemical Properties and Crystal Structure of a β-Phenylalanine Aminotransferase from Variovorax paradoxus. Applied and Environmental Microbiology, 78(23), 8285-8294. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Amino-2-hydroxypropanoic acid. PubChem. Retrieved from [Link]

  • ResearchGate. (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Retrieved from [Link]

  • Wikipedia. (n.d.). 3-Hydroxypropionic acid. Retrieved from [Link]

  • American Chemical Society. (2015, April 27). 3-Hydroxypropanoic acid. Retrieved from [Link]

Sources

Exploratory

The Strategic Incorporation of 3-Fluorophenyl Amino Acid Analogs in Drug Discovery: A Technical Guide to Biological Activity and Enzyme Inhibition

Abstract The strategic introduction of fluorine into amino acid scaffolds represents a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of pare...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The strategic introduction of fluorine into amino acid scaffolds represents a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of parent molecules. Among these, 3-fluorophenyl amino acid analogs have emerged as a particularly intriguing class of compounds, demonstrating a diverse range of biological activities and potent enzyme inhibition profiles. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, biological evaluation, and mechanistic underpinnings of 3-fluorophenyl amino acid analogs. We will explore the causal relationships behind experimental design, provide detailed, field-proven protocols for their characterization, and present quantitative data to facilitate comparative analysis. This guide is intended to serve as a practical resource for the rational design and implementation of these unique analogs in drug discovery programs.

Introduction: The Fluorine Advantage in Amino Acid Scaffolds

Fluorine, the most electronegative element, possesses a unique combination of properties that make it a valuable addition to bioactive molecules. Its small van der Waals radius, similar to that of a hydrogen atom, allows it to act as a bioisostere, while its strong electron-withdrawing nature can profoundly alter the pKa, lipophilicity, and metabolic stability of a compound.[1] When incorporated into amino acids, particularly on the phenyl ring of phenylalanine, fluorine can induce significant changes in protein folding, stability, and interaction with biological targets.[2]

The positioning of the fluorine atom on the phenyl ring is critical. While 4-fluorophenylalanine has been extensively studied, the 3-fluoro substitution offers a distinct electronic and steric profile, leading to unique biological outcomes. This guide will focus specifically on the synthesis, biological activity, and enzyme inhibition of 3-fluorophenyl amino acid analogs, providing a detailed exploration of their potential in therapeutic development.

Synthesis of 3-Fluorophenyl Amino Acid Analogs

The synthesis of 3-fluorophenyl amino acid analogs can be achieved through various established methods. A common and versatile approach is the Erlenmeyer azlactone synthesis, which involves the condensation of 3-fluorobenzaldehyde with N-acetylglycine in the presence of acetic anhydride and sodium acetate to form an oxazolone intermediate. Subsequent reductive ring cleavage yields the desired N-acetyl-3-fluorophenylalanine.[2]

Detailed Protocol: Synthesis of N-Acetyl-DL-3-Fluorophenylalanine

This protocol outlines a representative synthesis of an N-acetylated 3-fluorophenylalanine analog, a common precursor for further derivatization or direct biological testing.

Materials:

  • 3-Fluorobenzaldehyde

  • N-acetylglycine

  • Sodium acetate (anhydrous)

  • Acetic anhydride

  • Red phosphorus

  • Hydriodic acid (57%)

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Hexanes

  • Anhydrous magnesium sulfate (MgSO4)

Procedure:

  • Azlactone Formation:

    • In a round-bottom flask equipped with a reflux condenser, combine 3-fluorobenzaldehyde (1 equivalent), N-acetylglycine (1.2 equivalents), and anhydrous sodium acetate (1.2 equivalents).

    • Add acetic anhydride (3 equivalents) and heat the mixture to reflux for 2 hours.

    • Allow the mixture to cool to room temperature. The product, 4-(3-fluorobenzylidene)-2-methyl-5(4H)-oxazolone, will often crystallize upon cooling.

    • Collect the crude product by filtration and wash with cold water.

  • Reductive Cleavage:

    • Suspend the crude oxazolone in a mixture of hydriodic acid and red phosphorus.

    • Heat the mixture to reflux for 3 hours.

    • Cool the reaction mixture and filter to remove excess red phosphorus.

    • Neutralize the filtrate with a concentrated NaOH solution to pH 7.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purification:

    • The crude N-acetyl-DL-3-fluorophenylalanine can be purified by recrystallization from an appropriate solvent system, such as ethyl acetate/hexanes.

Self-Validation: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity of 3-Fluorophenyl Amino Acid Analogs

Analogs of 3-fluorophenylalanine have demonstrated a spectrum of biological activities, including cytotoxicity against cancer cell lines and modulation of enzyme function. The introduction of the 3-fluoro substituent can enhance cellular uptake and alter binding affinities to biological targets.

Cytotoxicity against Cancer Cell Lines

Fluorinated amino acids have shown promise as potential chemotherapeutics.[3] For instance, derivatives of fluorophenylalanine have exhibited cytostatic effects on cell lines such as the human breast adenocarcinoma cell line, MCF-7.[3] The cytotoxic potential of these analogs is often evaluated using cell viability assays.

Detailed Protocol: MTS Assay for Cytotoxicity

The MTS assay is a colorimetric method for assessing cell viability. It measures the reduction of a tetrazolium compound (MTS) by metabolically active cells to a colored formazan product, which is soluble in the cell culture medium. The amount of formazan produced is directly proportional to the number of viable cells.[4][5]

Materials:

  • Cancer cell line of interest (e.g., MCF-7, PaCa-2, A375)

  • Complete cell culture medium

  • 96-well plates

  • 3-Fluorophenyl amino acid analog (test compound)

  • MTS reagent (containing PES)

  • Phosphate-buffered saline (PBS)

  • Dimethyl sulfoxide (DMSO) for dissolving the test compound

  • Microplate reader capable of measuring absorbance at 490 nm

Procedure:

  • Cell Seeding:

    • Harvest and count the cells.

    • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the 3-fluorophenyl amino acid analog in DMSO.

    • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

    • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include vehicle control (medium with DMSO) and untreated control wells.

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTS Assay:

    • Add 20 µL of the MTS reagent to each well.[4]

    • Incubate the plate for 1-4 hours at 37°C.[4]

    • Measure the absorbance at 490 nm using a microplate reader.[5]

  • Data Analysis:

    • Subtract the absorbance of the background (medium only) wells.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using a suitable software.

Self-Validation: The inclusion of a positive control (a known cytotoxic agent) and ensuring a good signal-to-background ratio validates the assay's performance. The reproducibility of the IC₅₀ values across multiple experiments is also a key validation metric.

Enzyme Inhibition by 3-Fluorophenyl Amino Acid Analogs

The unique electronic properties of the 3-fluorophenyl moiety can lead to potent and selective enzyme inhibition. These analogs can act as competitive or non-competitive inhibitors, depending on the target enzyme and the overall structure of the analog.

Inhibition of Cholinesterases

N-acetylated derivatives of fluorophenylalanine have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critical for the regulation of the neurotransmitter acetylcholine.[6] Inhibition of these enzymes is a key therapeutic strategy for Alzheimer's disease.

Detailed Protocol: Cholinesterase Inhibition Assay (Ellman's Method)

Ellman's method is a widely used spectrophotometric assay for measuring cholinesterase activity and inhibition. It relies on the hydrolysis of acetylthiocholine (for AChE) or butyrylthiocholine (for BChE) to thiocholine, which then reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that can be monitored at 412 nm.[7]

Materials:

  • Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)

  • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI)

  • 5,5'-Dithio-bis-(2-nitrobenzoic acid) (DTNB)

  • Phosphate buffer (0.1 M, pH 8.0)

  • 3-Fluorophenyl amino acid analog (inhibitor)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare stock solutions of the enzyme, substrate (ATCI or BTCI), DTNB, and the inhibitor in the appropriate buffer or solvent.

  • Assay in 96-well Plate:

    • In each well, add:

      • 140 µL of phosphate buffer (pH 8.0)

      • 20 µL of the inhibitor solution at various concentrations (or buffer for the control).

      • 10 µL of the enzyme solution.

    • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 15 minutes.[8]

    • Add 10 µL of DTNB solution.

    • Initiate the reaction by adding 10 µL of the substrate solution (ATCI or BTCI).

    • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute for 10-15 minutes) to determine the reaction rate.

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each inhibitor concentration.

    • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

    • Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.

Self-Validation: The use of a known cholinesterase inhibitor (e.g., donepezil) as a positive control is essential for validating the assay. Linearity of the reaction rate over time in the control wells confirms that the assay is performed under initial velocity conditions.

Data Presentation and Visualization

Quantitative Data Summary
Compound ClassTarget EnzymeIC₅₀ (µM)Reference
N-acetylated fluorophenylalanine derivativesAcetylcholinesterase (AChE)57.88 - 130.75[6]
N-acetylated fluorophenylalanine derivativesButyrylcholinesterase (BChE)8.25 - 289.0[6]
Visualizations

Experimental Workflow for Cytotoxicity Screening

G cluster_prep Preparation cluster_treatment Treatment cluster_assay MTS Assay cluster_analysis Data Analysis prep_cells Prepare Cell Suspension seed_plate Seed 96-well Plate prep_cells->seed_plate add_compounds Add Compounds to Cells seed_plate->add_compounds prep_compounds Prepare Compound Dilutions prep_compounds->add_compounds incubate_treatment Incubate (24-72h) add_compounds->incubate_treatment add_mts Add MTS Reagent incubate_treatment->add_mts incubate_assay Incubate (1-4h) add_mts->incubate_assay read_absorbance Read Absorbance (490nm) incubate_assay->read_absorbance calc_viability Calculate % Viability read_absorbance->calc_viability determine_ic50 Determine IC50 calc_viability->determine_ic50

Caption: Workflow for determining the cytotoxicity of 3-fluorophenyl amino acid analogs using the MTS assay.

General Mechanism of Cholinesterase Inhibition

G cluster_normal Normal Cholinergic Synapse cluster_inhibited Inhibited Synapse ACh Acetylcholine (ACh) AChE Acetylcholinesterase (AChE) ACh->AChE Hydrolysis Receptor Postsynaptic Receptor ACh->Receptor Binding Choline_Acetate Choline + Acetate AChE->Choline_Acetate ACh_I Acetylcholine (ACh) AChE_I Inhibited AChE ACh_I->AChE_I Hydrolysis Blocked Receptor_I Postsynaptic Receptor ACh_I->Receptor_I Prolonged Binding Inhibitor 3-F-Phe Analog Inhibitor->AChE_I Inhibition Increased_ACh Increased ACh in Synapse

Caption: Diagram illustrating the mechanism of cholinesterase inhibition by 3-fluorophenyl amino acid analogs.

Conclusion and Future Directions

3-Fluorophenyl amino acid analogs represent a versatile and promising class of compounds for drug discovery. Their unique physicochemical properties, conferred by the 3-fluoro substitution, can lead to enhanced biological activity and potent enzyme inhibition. The protocols and data presented in this guide provide a solid foundation for researchers to synthesize, evaluate, and understand the mechanisms of action of these analogs.

Future research in this area should focus on expanding the library of 3-fluorophenyl amino acid derivatives to explore a wider range of biological targets. A deeper investigation into the specific signaling pathways modulated by these compounds will be crucial for elucidating their precise mechanisms of action and for the rational design of next-generation therapeutics. The continued application of these valuable building blocks holds significant potential for the development of novel drugs with improved efficacy and safety profiles.

References

  • BenchChem. (2025). Application Notes and Protocols for In Vitro Cholinesterase Inhibition Assay of AChE/BChE-IN-16. Retrieved from BenchChem website.[7]

  • Kratky, M., et al. (2017). Synthesis of readily available fluorophenylalanine derivatives and investigation of their biological activity. PubMed.[6]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from CLYTE Technologies website.[6]

  • Andra, K. K. (2015). Fluorinated Aromatic Amino Acids and its Therapeutic Applications. Walsh Medical Media.[3]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[9]

  • Bio-protocol. (2022). Acetylcholinesterase Inhibition Assay. Bio-protocol, 12(15), e4509.[3]

  • BroadPharm. (2022). Protocol for Cell Viability Assays. Retrieved from BroadPharm website.[4]

  • Creative Bioarray. (n.d.). MTS Tetrazolium Assay Protocol. Retrieved from Creative Bioarray website.[5]

  • Beilstein-Institut. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1072–1105.[2][10]

  • Sigma-Aldrich. (n.d.). Acetylcholinesterase Inhibitor Screening Kit (MAK324) - Technical Bulletin. Retrieved from Sigma-Aldrich website.[11]

  • Assay Genie. (n.d.). ChromaDazzle Acetylcholinesterase Inhibitor Assay Kit (BA0160) - Technical Manual. Retrieved from Assay Genie website.[8]

  • Ningbo Inno Pharmchem Co., Ltd. (2026). The Impact of Fluorine: Exploring the Role of DL-3-(3-fluorophenyl)alanine in Chemical Innovation. Retrieved from Ningbo Inno Pharmchem Co., Ltd. website.[1]

Sources

Foundational

Conformational Constraints of 3-Fluoro-beta-Hydroxyphenylalanine Derivatives

Executive Summary The strategic incorporation of fluorine into amino acid side chains is a cornerstone of modern peptidomimetic drug design.[1] Among these, 3-fluoro-beta-hydroxyphenylalanine (3F-β-OH-Phe) represents a h...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The strategic incorporation of fluorine into amino acid side chains is a cornerstone of modern peptidomimetic drug design.[1] Among these, 3-fluoro-beta-hydroxyphenylalanine (3F-β-OH-Phe) represents a high-value scaffold due to its ability to lock peptide backbones into specific secondary structures while simultaneously modulating metabolic stability.[2]

This guide provides a technical deep-dive into the conformational constraints imposed by the vicinal fluorine and hydroxyl groups. We analyze the interplay between the fluorine gauche effect , intramolecular hydrogen bonding , and steric bulk , providing a roadmap for researchers to synthesize, characterize, and deploy these derivatives in protease inhibitor and receptor ligand campaigns.[2]

Structural Dynamics: The Fluorine-Hydroxyl Interplay

The conformational landscape of 3F-β-OH-Phe is defined by the rotation around the


 bond (

torsion angle). Unlike native phenylalanine, where

rotamers are dictated primarily by steric avoidance (gauche- and trans), the 3F-β-OH-Phe system is governed by stereoelectronic forces.[2]
The Electrostatic Gauche Effect

The most critical determinant of conformation in this system is the fluorine gauche effect . Contrary to steric intuition, the highly electronegative fluorine atom (


) prefers a gauche orientation relative to the vicinal electron-withdrawing ammonium (

) or amide nitrogen.
  • Mechanism: This stabilization arises from the alignment of the

    
     bond dipole against the 
    
    
    
    bond dipole, minimizing the overall molecular dipole moment. Additionally,
    
    
    hyperconjugation contributes to this preference.[2]
  • Impact: In 3F-β-OH-Phe, this often locks the side chain into a specific rotamer, reducing the entropic penalty upon binding to a biological target.[2]

Intramolecular Hydrogen Bonding

The presence of the


-hydroxyl group introduces a competing or synergistic force:
  • OH···O=C Interaction: The

    
    -hydroxyl can donate a hydrogen bond to the backbone carbonyl oxygen (forming a 5-membered pseudocycle).
    
  • OH···F Interaction: While weak, an intramolecular H-bond between the hydroxyl proton and the fluorine atom can occur, particularly in non-polar environments, further rigidifying the scaffold.[2]

Visualization of Conformational Logic

The following diagram illustrates the decision matrix for conformational preference based on stereochemistry (syn vs. anti) and environmental factors.

ConformationalLogic Start 3F-beta-OH-Phe Derivative Stereochem Stereochemical Configuration (Syn vs. Anti) Start->Stereochem Syn Syn-Isomer (2S, 3S) Stereochem->Syn Anti Anti-Isomer (2S, 3R) Stereochem->Anti Force1 Primary Force: Fluorine Gauche Effect (F gauche to N) Syn->Force1 Synergistic Anti->Force1 Antagonistic Result1 Conformation A: Compact/Turn-Inducing Force1->Result1 Result2 Conformation B: Extended/Sheet-Inducing Force1->Result2 Force2 Secondary Force: OH...CO H-Bonding Force2->Result1

Figure 1: Logic flow determining the dominant conformer based on stereochemical configuration and competing stereoelectronic forces.

Synthetic Methodologies

Controlling the conformation starts with controlling the stereochemistry during synthesis. A non-stereoselective route yields a mixture of four diastereomers, making conformational analysis impossible.[2]

Recommended Workflow: Asymmetric Aldolase Route

For high optical purity and scalability, a chemo-enzymatic approach using L-threonine aldolase (LTA) is recommended over purely chemical routes (e.g., Sharpless aminohydroxylation), which often suffer from poor regioselectivity on fluorinated substrates.[2]

Protocol: Enzymatic Synthesis of (2S,3R)-3-Fluoro-beta-hydroxyphenylalanine

  • Substrate Preparation:

    • Start with 3-fluorobenzaldehyde .

    • Prepare the co-substrate glycine in a phosphate buffer (pH 8.0).

  • Enzymatic Reaction:

    • Catalyst: Recombinant L-threonine aldolase (LTA) overexpressed in E. coli.

    • Conditions: Incubate 3-fluorobenzaldehyde (50 mM), Glycine (500 mM), and PLP (pyridoxal-5'-phosphate, 0.05 mM) cofactor at 30°C for 24 hours.

    • Note: The excess glycine drives the equilibrium toward product formation.

  • Purification:

    • Quench reaction by acidification to pH 2.0.

    • Remove unreacted aldehyde via ethyl acetate extraction.

    • Purify the amino acid from the aqueous phase using cation-exchange chromatography (Dowex 50W).

  • Stereochemical Validation:

    • Derivatize a small aliquot with Marfey’s reagent (L-FDAA).

    • Analyze via HPLC to confirm diastereomeric ratio (dr) > 95:5.

Synthetic Logic Diagram

SyntheticWorkflow Input1 3-Fluorobenzaldehyde Enzyme L-Threonine Aldolase (Biocatalysis) Input1->Enzyme Input2 Glycine + PLP Input2->Enzyme Intermed Schiff Base Intermediate Enzyme->Intermed Product (2S,3R)-3F-beta-OH-Phe (Anti-isomer) Intermed->Product Kinetic Control Byproduct (2S,3S)-Isomer (Minor) Intermed->Byproduct Thermodynamic Leak

Figure 2: Chemo-enzymatic workflow for the stereoselective synthesis of the anti-isomer.

Experimental Validation: NMR Spectroscopy

Once synthesized, the specific conformation must be validated using solution-state NMR.[2] The scalar coupling constants (


) are the primary metric for determining the dihedral angles between the 

and

protons, and the

proton and fluorine.
Diagnostic Coupling Constants

The Karplus equation describes the relationship between the dihedral angle (


) and the coupling constant (

). For fluorinated systems, we observe specific ranges that indicate gauche vs. anti relationships.[2]

Table 1: Diagnostic NMR Coupling Constants for Conformational Assignment

RelationshipDihedral Angle (

)

(Hz)

(Hz)
Interpretation
Gauche ~60°2.0 – 5.03.0 – 12.0Protons/Fluorine are adjacent (folded).[2]
Anti ~180°10.0 – 13.025.0 – 45.0Protons/Fluorine are opposite (extended).
Protocol: 19F-1H HOESY Analysis

Standard 1D NMR is often insufficient due to signal overlap. Heteronuclear Overhauser Effect Spectroscopy (HOESY) is the gold standard for proving spatial proximity.

  • Sample Prep: Dissolve 5-10 mg of the derivative in 600

    
    L of DMSO-
    
    
    
    (to minimize exchange of OH/NH protons).
  • Pulse Sequence: Select a

    
     HOESY sequence with a mixing time (
    
    
    
    ) of 400-600 ms.
  • Acquisition:

    • Observe

      
       (direct dimension) and 
      
      
      
      (indirect dimension).
    • Set spectral width to cover aryl fluorines (-100 to -120 ppm).[2]

  • Analysis:

    • Strong Cross-peak: Indicates distance < 3.5 Å (Spatial proximity).

    • Example: A cross-peak between F and the amide NH indicates a folded conformation stabilized by the gauche effect.

Applications in Drug Discovery[2][3][4][5][6][7][8][9]

Understanding these constraints allows for the rational design of bioactive molecules.

Protease Inhibitors

In HIV and HCV protease inhibitors, the "flap" region of the enzyme often requires the ligand to adopt a specific extended conformation.

  • Strategy: Use the anti-(2S,3R) isomer of 3F-β-OH-Phe.[2] The stereoelectronic preference aligns the backbone into an extended sheet-like structure, pre-organizing the inhibitor for binding and reducing the entropic cost (

    
    ).
    
Peptidomimetics & Stability

The C-F bond is bioisosteric to the C-OH bond but resists metabolism.

  • Metabolic Blockade: The fluorine atom at the 3-position of the phenyl ring (or beta position of the chain) blocks P450-mediated hydroxylation.

  • Lipophilicity Modulation: Fluorination increases lipophilicity (

    
    ) compared to the hydroxy analog, improving membrane permeability while maintaining the H-bond acceptor capability of the nearby hydroxyl.
    

References

  • O'Hagan, D. (2008).[2] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

  • Hunter, L. (2010).[2] The C–F bond as a conformational tool in organic and medicinal chemistry.[3] Beilstein Journal of Organic Chemistry. Link

  • Thottumkara, A. P., et al. (2005).[2] Stereoselective synthesis of beta-hydroxyphenylalanines using imino 1,2-Wittig rearrangement.[2][4] Chemical and Pharmaceutical Bulletin.[4] Link

  • Steinreiber, J., et al. (2007).[2] Threonine aldolases—an emerging tool for the synthesis of beta-hydroxy-alpha-amino acids. Drug Discovery Today. Link

  • Reich, H. J. (2020).[2][5] 19F NMR Coupling Constants. University of Wisconsin-Madison. Link

Sources

Exploratory

Strategic Fluorination in Protein Engineering: Enhancing Metabolic Stability in Amino Acid Side Chains

Topic: Metabolic stability advantages of incorporating fluorine into amino acid side chains Content Type: Technical Whitepaper Audience: Drug Discovery Scientists, Medicinal Chemists, Protein Engineers [1] Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Metabolic stability advantages of incorporating fluorine into amino acid side chains Content Type: Technical Whitepaper Audience: Drug Discovery Scientists, Medicinal Chemists, Protein Engineers

[1]

Executive Summary

The incorporation of fluorine into amino acid side chains represents a high-impact strategy in modern drug design, transcending simple steric obstruction.[1][2][3][][5] By exploiting the unique physicochemical properties of the carbon-fluorine (C–F) bond—the strongest single bond in organic chemistry—researchers can precisely modulate the metabolic fate of peptide therapeutics and small-molecule drugs. This guide provides a technical deep-dive into the mechanistic underpinnings of fluorine-mediated metabolic stability, specifically targeting oxidative (CYP450) and proteolytic degradation pathways. It details the causality between electronic modulation and enzyme kinetics, supported by rigorous experimental protocols for validating stability gains.

The Physicochemical Basis of Fluorine’s Impact[6]

To effectively utilize fluorine, one must understand that it is not merely a "hydrogen mimic" but a powerful electronic modulator. Its impact on metabolic stability rests on three pillars:

The C–F Bond Energy vs. Oxidation Potential

While the C–F bond dissociation energy (approx. 116 kcal/mol) is significantly higher than that of C–H (approx. 99 kcal/mol), the metabolic stability advantage is not solely due to bond strength.

  • Mechanism: Cytochrome P450 (CYP) enzymes typically operate via a radical abstraction mechanism or direct electron transfer.

  • Electronic Effect: Fluorine is the most electronegative element (Pauling scale 3.98). When substituted at a metabolic "soft spot" (e.g., a benzylic carbon or para-phenyl position), it lowers the Highest Occupied Molecular Orbital (HOMO) energy of the surrounding electron system. This makes the site less susceptible to the initial electrophilic attack by the high-valent Iron-Oxo species (

    
    ) in the CYP active site.
    
Steric Shielding and Van der Waals Radius

The Van der Waals radius of fluorine (1.47 Å) is intermediate between hydrogen (1.20 Å) and oxygen (1.52 Å).

  • The "Goldilocks" Effect: It is small enough to often be accommodated within enzyme binding pockets without disrupting binding affinity, yet large enough to provide steric protection to adjacent susceptible bonds (e.g., the peptide backbone) against proteolytic hydrolysis.

Lipophilicity and Modulation

Fluorination typically increases lipophilicity (


), enhancing membrane permeability.[5] Crucially, it lowers the 

of proximal basic groups (amines) or acidic groups.
  • Metabolic Implication: By altering the ionization state of side chains at physiological pH, fluorine can reduce the affinity of the substrate for specific metabolizing enzymes or transporters that require a charged species for recognition.

Mechanisms of Metabolic Stabilization[6][7][8]

Blocking Oxidative Metabolism (CYP450)

The primary phase I metabolic pathway for hydrophobic amino acid side chains (Phe, Trp, Leu) is oxidation.

  • Strategy: Replace the metabolically labile C–H bond with C–F.

  • Example: 4-Fluoro-L-phenylalanine . In native Phenylalanine, the para-position is a primary site for hydroxylation by CYP enzymes. Fluorine substitution blocks this hydroxylation not only by bond strength but by deactivating the aromatic ring toward electrophilic attack.

Mitigating Proteolytic Degradation

Peptide therapeutics are plagued by rapid hydrolysis by peptidases (e.g., Trypsin, Chymotrypsin).

  • Electronic Deactivation: Fluorine on a side chain (e.g.,

    
    -fluorine in residue 
    
    
    
    ) exerts a strong electron-withdrawing inductive effect (
    
    
    ). This reduces the electron density on the carbonyl carbon of the peptide backbone, making it a poorer electrophile for the active site serine or cysteine nucleophile of the protease.
  • Conformational Locking: Fluorination can induce specific side-chain conformations (gauche effect) that may be sterically incompatible with the protease active site geometry.

Visualization: The Metabolic Blockade

The following diagram illustrates the mechanistic divergence between a native and fluorinated substrate under oxidative stress.

MetabolicBlockade Substrate Amino Acid Side Chain (e.g., Phenylalanine) CYP CYP450 Enzyme (Fe-Oxo Species) Substrate->CYP CH_Bond C-H Bond (Native) High HOMO Energy CYP->CH_Bond Native Path CF_Bond C-F Bond (Modified) Low HOMO Energy CYP->CF_Bond Fluorinated Path Oxidation Radical Abstraction & Hydroxylation CH_Bond->Oxidation Fast Kinetics Metabolite Metabolite (Inactive/Toxic) Oxidation->Metabolite Block Oxidation Blocked (Electronic Deactivation) CF_Bond->Block High Barrier Stable Intact Drug (Prolonged Half-life) Block->Stable

Figure 1: Mechanistic divergence in oxidative metabolism. Fluorine lowers HOMO energy, raising the activation barrier for CYP450-mediated oxidation.

Experimental Protocols for Stability Assessment

To validate the metabolic advantages of fluorinated amino acids, rigorous in vitro assays are required. The following protocols are designed for comparative analysis between a wild-type peptide and its fluorinated analogue.

Protocol A: Microsomal Stability Assay (Oxidative Stability)

Purpose: Determine intrinsic clearance (


) and half-life (

) in the presence of liver microsomes (rich in CYP enzymes).

Materials:

  • Pooled Liver Microsomes (Human/Rat/Mouse) – 20 mg/mL protein conc.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Test Compounds (Fluorinated vs. Non-fluorinated peptide) at 1 µM in buffer.

  • Stop Solution: Acetonitrile (ACN) containing internal standard (IS).

Workflow:

  • Pre-incubation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4). Pre-warm at 37°C for 5 min.

  • Initiation: Add test compound (final conc. 1 µM). Initiate reaction by adding NADPH regenerating system.

  • Sampling: At time points

    
     min, remove 50 µL aliquots.
    
  • Quenching: Immediately transfer aliquot into 150 µL ice-cold Stop Solution (ACN + IS) to precipitate proteins and halt metabolism.

  • Processing: Centrifuge at 4,000 rpm for 20 min at 4°C.

  • Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

Protocol B: Plasma Proteolytic Stability Assay

Purpose: Assess resistance to serum proteases and peptidases.

Workflow:

  • Preparation: Thaw pooled human plasma at 37°C. Centrifuge to remove cryoprecipitates.

  • Spiking: Spike test peptide into plasma to a final concentration of 5 µM. (Ensure <1% DMSO content to avoid enzyme inhibition).

  • Incubation: Incubate at 37°C in a shaking water bath.

  • Sampling: At

    
     hours, remove 50 µL aliquots.
    
  • Extraction: Perform Solid Phase Extraction (SPE) or protein precipitation (3:1 ACN:Plasma) to recover peptide. Note: Acid precipitation is often avoided for peptides to prevent acid-catalyzed hydrolysis.

  • Quantification: Analyze via LC-MS/MS.

Visualization: Experimental Workflow

StabilityWorkflow cluster_0 Phase 1: Incubation cluster_1 Phase 2: Sampling & Quench cluster_2 Phase 3: Analysis Step1 Prepare Microsomes/Plasma (37°C, pH 7.4) Step2 Spike Test Compound (1 µM Final) Step1->Step2 Step3 Initiate Reaction (+NADPH for Microsomes) Step2->Step3 Step4 Time-Point Aliquots (0, 15, 30, 60 min) Step3->Step4 Step5 Protein Precipitation (Ice-cold ACN + IS) Step4->Step5 Step6 Centrifugation (4000g, 20 min) Step5->Step6 Step7 LC-MS/MS Quantification (Parent Ion Depletion) Step6->Step7 Step8 Calculate Half-life (t1/2) & Intrinsic Clearance Step7->Step8

Figure 2: Standardized workflow for assessing metabolic stability of fluorinated amino acids.

Data Presentation & Analysis

When reporting results, data should be structured to highlight the delta (


) in stability conferred by fluorination.

Table 1: Comparative Metabolic Stability Metrics

Compound IDModificationMicrosomal

(min)

(µL/min/mg)
Proteolytic Stability (% remaining @ 4h)
Peptide-WT Native Phe12.5115.435%
Peptide-F1 4-F-Phe48.228.932%
Peptide-F2 2,6-difluoro-Phe>120<5.088%

Interpretation:

  • Peptide-F1: Shows significant improvement in oxidative stability (Microsomal

    
    ) due to blocking the para-position, but minimal change in proteolytic stability.
    
  • Peptide-F2: The ortho-substitution (2,6-difluoro) likely introduces steric shielding or conformational constraints that protect the peptide bond, resulting in drastically improved proteolytic stability.

References

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.[6] Link

  • Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

  • Koksch, B., et al. (2018).[7] Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids.[7][8][9][10][11] European Journal of Organic Chemistry, 2018(27-28), 3667-3679. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Asymmetric Synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

The following Application Note and Protocol Guide is designed for researchers and drug development professionals. It prioritizes the Ni(II)-templated biomimetic aldol reaction , widely regarded as the "gold standard" for...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol Guide is designed for researchers and drug development professionals. It prioritizes the Ni(II)-templated biomimetic aldol reaction , widely regarded as the "gold standard" for synthesizing


-hydroxy-

-amino acids due to its exceptional stereocontrol, scalability, and the crystallinity of intermediates.

Executive Summary & Strategic Rationale

Target Molecule: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-fluorophenylserine). Significance: The incorporation of a fluorine atom at the meta-position of the phenyl ring modulates the pKa of the hydroxyl group, enhances metabolic stability against hydroxylation, and alters the lipophilicity (


) of the amino acid side chain. These properties make it a critical scaffold for peptide mimetics and antibiotic development (e.g., Vancomycin analogs).

Synthetic Challenge: The simultaneous generation of two contiguous stereocenters (


-amino and 

-hydroxyl) requires rigorous control over both relative stereochemistry (syn/anti diastereoselectivity) and absolute stereochemistry (enantioselectivity).

Selected Methodology: This guide details the Ni(II)-Bis(amino acid) Complex Method (Soloshonok/Belokon methodology).

  • Why: Unlike standard aldol reactions which often suffer from poor diastereocontrol or require cryogenic conditions, this method operates under thermodynamic control to yield the syn-isomer with >98% de (diastereomeric excess). The chiral auxiliary is recyclable, making it cost-effective for gram-to-kilogram scale synthesis.

Retrosynthetic Analysis & Pathway

The synthesis disconnects the target molecule into two commercially available precursors: Glycine (masked within the chiral Ni-complex) and 3-Fluorobenzaldehyde .

Retrosynthesis Target Target: (2S,3R)-3-Fluorophenylserine Intermediate Ni(II) Schiff Base Complex (Crystalline Intermediate) Target->Intermediate Acid Hydrolysis (Decomplexation) Precursors Precursors Intermediate->Precursors Retro-Aldol Glycine Glycine (Nucleophile) Precursors->Glycine Aldehyde 3-Fluorobenzaldehyde (Electrophile) Precursors->Aldehyde Auxiliary Chiral Auxiliary (S)-BPB Precursors->Auxiliary

Figure 1: Retrosynthetic disconnection showing the assembly of the target amino acid from simple precursors via the Ni(II) template.[1][2]

Primary Protocol: Ni(II)-Templated Asymmetric Aldol

This protocol utilizes the commercially available or easily synthesized Ni-(S)-BPB-Gly complex (BPB = 2-[N-(N'-benzylprolyl)amino]benzophenone).

Materials & Reagents
ReagentEquiv.[2][3][4]Role
Ni-(S)-BPB-Gly Complex 1.0Chiral Glycine Equivalent
3-Fluorobenzaldehyde 1.2 - 1.5Electrophile
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)0.15Base Catalyst
Methanol (MeOH) SolventReaction Medium
Acetic Acid / HCl ExcessQuenching/Hydrolysis
Step-by-Step Methodology
Phase 1: The Aldol Condensation
  • Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, charge Ni-(S)-BPB-Gly (1.0 equiv) and anhydrous MeOH (10 mL/g of complex).

  • Addition: Add 3-Fluorobenzaldehyde (1.2 equiv) to the red suspension.

  • Catalysis: Add DBU (0.15 equiv) dropwise.

    • Expert Insight: The reaction is initially heterogeneous. As the aldol reaction proceeds, the starting complex dissolves, and the product (a diastereomerically pure complex) often precipitates out due to lower solubility, driving the equilibrium forward (Le Chatelier's principle).

  • Reaction: Stir at room temperature (20–25 °C) for 4–6 hours.

    • Monitoring: Monitor by TLC (SiO2, CHCl3:Acetone 5:1). The starting red spot will disappear, replaced by a new diastereomeric red spot.

  • Quenching: Pour the reaction mixture into 5% aqueous acetic acid (100 mL per g complex) to precipitate the product fully.

  • Isolation: Filter the red solid, wash with water, and dry.

    • Purification: Recrystallize from minimal hot acetone/methanol if de < 98%.

Phase 2: Hydrolysis & Recovery
  • Decomplexation: Suspend the isolated aldol adduct in MeOH (5 mL/g) and add 3N HCl (1:1 v/v relative to MeOH).

  • Reflux: Heat the mixture to reflux (~70 °C) for 45–60 minutes. The red color will fade to green (formation of NiCl2) and the solution will become clear.

  • Ligand Recovery: Cool to room temperature. The chiral ligand (BPB-HCl salt) may precipitate or oil out. Extract the aqueous mixture with Chloroform (CHCl3) (3x).

    • Organic Layer:[5] Contains the chiral ligand (BPB).[1] Save for recycling.

    • Aqueous Layer: Contains the target amino acid and NiCl2.

  • Product Isolation:

    • Load the green aqueous layer onto a cation-exchange resin column (Dowex 50W x8, H+ form).

    • Wash with water until the eluent is neutral and free of Nickel (test with dimethylglyoxime if necessary).

    • Elute the amino acid with 2M NH4OH .

  • Final Polish: Concentrate the ammoniacal fractions to dryness. Recrystallize the white solid from Water/Ethanol to obtain pure (2S,3R)-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid .

Mechanistic Pathway & Stereocontrol[6]

Understanding the mechanism is vital for troubleshooting. The Ni(II) center acts as a Lewis acid, clamping the glycine enolate and the Schiff base in a rigid planar arrangement.

Mechanism cluster_legend Stereochemical Outcome Step1 Ni-(S)-BPB-Gly (Planar Chiral Template) Step2 Enolate Formation (DBU Deprotonation) Step1->Step2 Step3 Face-Selective Attack (Re-face of Enolate) Step2->Step3 + 3-F-PhCHO Step4 Thermodynamic Equilibration (Syn-Product Formation) Step3->Step4 Result Result: (2S, 3R)-Syn Configuration >98% de

Figure 2: Mechanistic flow. The rigid Ni(II) framework blocks one face of the glycine enolate, forcing the aldehyde to approach from the least hindered trajectory.

Why Syn? Under the basic conditions (DBU), the reaction is reversible (thermodynamic control). The syn-isomer allows for a stabilizing intramolecular hydrogen bond between the newly formed hydroxyl group and the amide proton of the ligand within the coordination sphere, making it the thermodynamic minimum.

Analytical Specifications & QC

Ensure your product meets these criteria before proceeding to biological assays.

ParameterSpecificationMethod
Appearance White to off-white powderVisual
1H NMR (D2O)

~5.2 (d, 1H,

-CH), ~3.9 (d, 1H,

-CH)
400 MHz NMR
19F NMR Singlet ~ -113 ppm (vs CFCl3)19F NMR
Enantiomeric Excess (ee) > 99%Chiral HPLC (Crownpak CR(+) or similar)
Diastereomeric Ratio (dr) > 98:2 (syn:anti)1H NMR integration

Troubleshooting Table:

  • Low Yield: Ensure MeOH is anhydrous; water quenches the enolate.

  • Poor dr: Reaction time too short (kinetic control yields mixtures). Allow full equilibration (4+ hours).

  • Nickel Contamination: Ensure thorough Dowex column washing or use an EDTA wash during workup.

References

  • Soloshonok, V. A., et al. "Asymmetric synthesis of fluorine-containing amino acids via the Ni(II) complex of glycine Schiff base." Journal of Fluorine Chemistry, 1998. Link

  • Belokon, Y. N., et al. "General Method of Asymmetric Synthesis of

    
    -Hydroxy-
    
    
    
    -amino Acids via Ni(II) Complexes." Journal of the American Chemical Society, 1985. Link
  • Kukhar, V. P., & Soloshonok, V. A. "Fluorine-containing Amino Acids: Synthesis and Properties." John Wiley & Sons, 1995.
  • Ooi, T., & Maruoka, K. "Asymmetric Organocatalysis of Aldol Reactions." Angewandte Chemie International Edition, 2007. (Alternative Organocatalytic Route). Link

  • PubChem Compound Summary. "(2S)-2-amino-3-(3-fluorophenyl)propanoic acid."[6] National Library of Medicine. Link

Sources

Application

Application Notes and Protocols for Fmoc Solid-Phase Peptide Synthesis Using 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: Expanding the Chemical Space of Therapeutic Peptides The incorporation of non-canonical amino acids into peptides is a powerful strategy in mo...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Expanding the Chemical Space of Therapeutic Peptides

The incorporation of non-canonical amino acids into peptides is a powerful strategy in modern drug discovery, offering a means to enhance biological activity, improve metabolic stability, and modulate pharmacokinetic properties. Among these, fluorinated amino acids and β-hydroxy-α-amino acids have garnered significant attention. The introduction of fluorine can alter the electronic properties, hydrophobicity, and conformation of a peptide, often leading to improved binding affinity and resistance to enzymatic degradation. Similarly, the β-hydroxy group can introduce new hydrogen bonding capabilities and conformational constraints. This guide provides a detailed protocol for the incorporation of a unique building block, 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid, into peptide sequences using Fmoc solid-phase peptide synthesis (SPPS).

The Unique Attributes of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid presents both opportunities and challenges in peptide synthesis. The presence of a fluorine atom on the phenyl ring can introduce favorable electronic interactions and enhance binding to biological targets[1]. The β-hydroxy group offers a site for potential post-translational modifications or can be used to mimic the side chains of serine or threonine with altered stereochemistry and electronic properties. However, the hydroxyl group is also a potential site for side reactions, primarily O-acylation, during the coupling step of SPPS[2]. Additionally, the steric hindrance posed by the substituted phenyl ring may necessitate optimized coupling conditions to ensure complete and efficient incorporation into the growing peptide chain.

Synthesis of Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

The first critical step is the preparation of the N-α-Fmoc protected amino acid. A general and effective method for the Fmoc protection of amino acids involves the use of 9-fluorenylmethyl chloroformate (Fmoc-Cl) or N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) under basic conditions.

Protocol: Fmoc Protection of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

Materials:

  • 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

  • 9-fluorenylmethyl chloroformate (Fmoc-Cl)

  • Sodium carbonate (Na₂CO₃)

  • 1,4-Dioxane

  • Water (deionized)

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolution: Dissolve 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (1.0 eq) in a 10% aqueous solution of sodium carbonate (2.5 eq) in a round-bottom flask with stirring. Cool the solution to 0 °C in an ice bath.

  • Addition of Fmoc-Cl: In a separate flask, dissolve Fmoc-Cl (1.1 eq) in 1,4-dioxane. Add the Fmoc-Cl solution dropwise to the stirred amino acid solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to remove any unreacted Fmoc-Cl.

  • Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl. A white precipitate of the Fmoc-protected amino acid should form.

  • Extraction: Extract the product with ethyl acetate (3 x volumes).

  • Washing: Wash the combined organic layers with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

  • Purification: Purify the crude product by flash column chromatography or recrystallization to obtain the final product of high purity.

Fmoc Solid-Phase Peptide Synthesis: Incorporation of the Novel Amino Acid

The incorporation of Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid into a peptide sequence requires careful consideration of the coupling conditions to maximize efficiency and minimize side reactions. The following protocol outlines a robust method using diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt), a combination known to be effective for many amino acids while minimizing racemization[3]. For more sterically hindered couplings, a more potent activating agent such as HATU may be considered.

Experimental Workflow: A Single Coupling Cycle

Fmoc_SPPS_Cycle Resin Resin-Bound Peptide (Free N-terminus) Coupling Peptide Bond Formation Resin->Coupling Fmoc_AA Fmoc-AA-OH (2-Amino-3-(3-fluorophenyl) -3-hydroxypropanoic acid) Activation Activation of Carboxyl Group Fmoc_AA->Activation Coupling_Reagents Coupling Reagents (e.g., DIC/HOBt) Coupling_Reagents->Activation Activation->Coupling Washing1 Wash Coupling->Washing1 Deprotection Fmoc Deprotection (20% Piperidine in DMF) Washing1->Deprotection Washing2 Wash Deprotection->Washing2 Next_Cycle Ready for Next Coupling Cycle Washing2->Next_Cycle

Caption: A single coupling cycle in Fmoc-SPPS.

Protocol: Coupling of Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

Materials:

  • Fmoc-protected resin with a free N-terminal amine

  • Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

  • Diisopropylcarbodiimide (DIC)

  • 1-Hydroxybenzotriazole (HOBt)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • 20% (v/v) Piperidine in DMF

  • Kaiser test kit or other ninhydrin-based test for free amines

Procedure:

  • Resin Swelling: Swell the resin-bound peptide in DMF for 30-60 minutes in a peptide synthesis vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat with a fresh portion of 20% piperidine in DMF for 15 minutes to ensure complete removal of the Fmoc group[4].

  • Washing: Wash the resin thoroughly with DMF (5-7 times) to remove piperidine and the fulvene adduct. Perform a Kaiser test to confirm the presence of a free primary amine (a positive result is indicated by a blue color).

  • Coupling Solution Preparation: In a separate vial, dissolve Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-5 equivalents relative to the resin loading) and HOBt (3-5 equivalents) in DMF. Add DIC (3-5 equivalents) to the solution and pre-activate for 5-10 minutes.

  • Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for 2-4 hours. The extended coupling time is recommended due to the potential steric hindrance of the amino acid.

  • Monitoring the Coupling: After the initial coupling time, take a small sample of the resin and perform a Kaiser test. A negative result (yellow/colorless beads) indicates complete coupling. If the test is positive, continue the coupling for an additional 1-2 hours or perform a double coupling.

  • Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3-5 times) followed by DCM (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Parameter Value/Condition Rationale
Amino Acid Equivalents 3-5 eq.To drive the reaction to completion, especially for a hindered amino acid.
Coupling Reagent (DIC) 3-5 eq.To ensure efficient activation of the amino acid.
Additive (HOBt) 3-5 eq.To suppress racemization and act as a catalyst[5].
Solvent DMFA standard polar aprotic solvent for SPPS that effectively solvates the reagents and peptide chain.
Pre-activation Time 5-10 minutesAllows for the formation of the active HOBt ester prior to addition to the resin.
Coupling Time 2-4 hours (or longer)Extended time to accommodate the sterically hindered nature of the amino acid.
Monitoring Kaiser TestA reliable qualitative test to confirm the presence or absence of free primary amines[6].

Potential Side Reactions and Mitigation Strategies

The primary concern when incorporating β-hydroxy-α-amino acids is the potential for side reactions involving the hydroxyl group.

  • O-Acylation: The hydroxyl group can be acylated by the activated carboxyl group of the incoming amino acid, leading to the formation of a depsipeptide. While the use of HOBt helps to minimize this, it is crucial to avoid prolonged exposure to highly reactive coupling agents. If O-acylation is a persistent issue, a temporary protecting group for the hydroxyl group may be considered, although this adds complexity to the synthesis.

  • Dehydration: Under strongly acidic or activating conditions, the β-hydroxy group can undergo elimination to form a dehydroamino acid residue. The use of carbodiimide-based coupling reagents like DIC with HOBt is generally milder than some of the more potent uronium-based reagents, reducing the risk of dehydration.

Cleavage and Deprotection

Once the peptide synthesis is complete, the peptide must be cleaved from the resin and the side-chain protecting groups removed. The choice of cleavage cocktail is critical, especially when sensitive residues are present.

Protocol: Cleavage from the Resin

Materials:

  • Peptidyl-resin

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIS)

  • Water (deionized)

  • Cold diethyl ether

Procedure:

  • Resin Preparation: Wash the final peptidyl-resin with DCM and dry it under vacuum.

  • Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v). TIS acts as a scavenger to trap reactive cationic species generated during deprotection[2].

  • Cleavage Reaction: Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-3 hours at room temperature with occasional agitation.

  • Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the TFA solution dropwise to a large volume of cold diethyl ether.

  • Isolation and Purification: Collect the precipitated peptide by centrifugation, wash with cold diethyl ether, and dry under vacuum. The crude peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting

Problem Possible Cause Solution
Incomplete Coupling (Positive Kaiser Test) Steric hindrance of the amino acid; insufficient coupling time or reagent concentration.Extend the coupling time; perform a double coupling with fresh reagents; consider using a more potent coupling reagent like HATU.
Presence of Deletion Sequences in Final Product Incomplete coupling at a previous step.Optimize coupling conditions for all amino acids in the sequence.
Side Product with Mass +87 Da O-acylation of the hydroxyl group by another amino acid.Reduce coupling time if possible; ensure optimal stoichiometry of coupling reagents.
Side Product with Mass -18 Da Dehydration of the β-hydroxy group.Use milder coupling conditions; avoid excessive heat.

Conclusion

The successful incorporation of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid into peptides via Fmoc-SPPS opens up new avenues for the design of novel therapeutic peptides with potentially enhanced properties. By carefully controlling the coupling conditions and being mindful of potential side reactions, researchers can effectively utilize this unique building block to expand the chemical diversity and biological activity of their peptide libraries. This guide provides a foundational protocol that can be further optimized to suit specific peptide sequences and research objectives.

References

  • Bohl, M., & Koksch, B. (2008). Fluorine in peptide design and protein engineering. Chemical Society Reviews, 37(2), 311-321.
  • Salwiczek, M., Nyakatura, E. K., Gerling, U. I. M., & Koksch, B. (2012). Fluorinated amino acids: compatibility with native protein synthesis and utility in protein design and engineering. Accounts of Chemical Research, 45(2), 212-221.
  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
  • Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • Gill, H., Lajoie, G., & Gill, C. (2018). Fluorinated amino acids in protein design and engineering.

Sources

Method

Stereoselective aldol condensation methods for fluorinated amino acid production

Application Note: Stereoselective Aldol Condensation for Fluorinated Amino Acid Production -Fluorinated -Amino Acids via Ni(II)-Schiff Base Complexes Executive Summary The incorporation of fluorine into amino acid side c...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Stereoselective Aldol Condensation for Fluorinated Amino Acid Production


-Fluorinated 

-Amino Acids via Ni(II)-Schiff Base Complexes

Executive Summary

The incorporation of fluorine into amino acid side chains profoundly alters protein folding, metabolic stability, and lipophilicity, making Fluorinated Amino Acids (FAAs) critical tools in modern peptide therapeutics. This guide details the industry-standard Ni(II)-Schiff Base (Soloshonok-Belokon) methodology for synthesizing


-fluoro-

-amino acids. Unlike enzymatic methods, which are often substrate-specific, this chemical approach is general, scalable (gram-to-kilogram), and provides access to all four stereoisomers through thermodynamic control.

Technology Overview: The Ni(II) Chiral Auxiliary System

The core of this technology is the use of a nucleophilic glycine equivalent bound to a chiral auxiliary. The nickel(II) center holds the substrate in a rigid square-planar geometry, while the chiral ligand (typically derived from (S)- or (R)-2-[N-(N'-benzylprolyl)amino]benzophenone, known as BPB ) sterically shields one face of the enolate.

Mechanism of Stereocontrol: The reaction proceeds via the formation of a nickel enolate. The high stereoselectivity arises from the reversible nature of the aldol reaction. Under basic conditions, the system equilibrates to the thermodynamic product, typically favoring the anti-isomer due to minimization of steric clash between the bulky chiral ligand and the incoming fluorinated electrophile.

Ni_Aldol_Mechanism Complex Ni(II)-Gly-BPB (Nucleophile) Base Base (DBU/TMG) Deprotonation Complex->Base Enolate Chiral Ni-Enolate (Planar Intermediate) Base->Enolate -H+ TS Transition State (Steric Screening) Enolate->TS + Electrophile Electrophile R-CF3 Ketone/Aldehyde Electrophile->TS Product Aldol Adduct (>98% de) TS->Product C-C Bond Formation Product->Enolate Retro-Aldol (Reversible)

Figure 1: Mechanistic pathway of the Ni(II)-mediated aldol condensation. The reversibility (dashed line) allows for thermodynamic equilibration to the most stable diastereomer.

Core Protocol: Synthesis of -Trifluoromethyl- -Amino Acids

Safety Note: Trifluoroacetaldehyde and its derivatives are volatile and potentially toxic. All reactions must be performed in a fume hood.

Phase A: The Aldol Condensation

This protocol utilizes the commercially available Ni(II)-(S)-BPB-Gly complex.

Reagents:

  • Substrate: Ni(II)-Gly-(S)-BPB complex (1.0 equiv).

  • Electrophile: Trifluoroacetaldehyde ethyl hemiacetal (1.5–2.0 equiv) or Trifluoromethyl ketone.

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1–0.2 equiv, catalytic).

  • Solvent: DMF (Dimethylformamide) or MeOH (Methanol).

Step-by-Step Workflow:

  • Setup: Charge a flame-dried round-bottom flask with the Ni(II)-Gly-(S)-BPB complex (e.g., 5.0 g, ~10 mmol).

  • Solvation: Add anhydrous DMF (5 mL/g of complex). Stir until fully dissolved (deep red solution).

  • Addition: Add the fluorinated electrophile (1.5 equiv) in one portion.

  • Catalysis: Add DBU (0.15 equiv).

  • Reaction: Stir at room temperature.

    • Note: For aldehydes, reaction is fast (1–3 hours). For bulky ketones, heating to 50°C may be required.

    • Monitoring: Monitor by TLC (SiO2, CHCl3/Acetone 5:1). The starting complex spot will disappear, and new diastereomeric spots will appear.

  • Equilibration: If high diastereomeric excess (de) is required, extend reaction time to 24 hours to allow thermodynamic equilibration (favors anti-isomer).

  • Quench: Pour the mixture into 5% aqueous acetic acid (100 mL) and extract with DCM (

    
     mL).
    
  • Purification: Wash organic layer with water (

    
    ), dry over MgSO4, and concentrate. Purify via flash chromatography (Silica gel, Acetone/CHCl3 gradient) to isolate the major diastereomer.
    
Phase B: Disassembly and Product Isolation

The metal complex must be hydrolyzed to release the free amino acid and recover the chiral ligand.

Reagents:

  • 3N or 6N HCl (aqueous).

  • Methanol.

  • Cation exchange resin (Dowex 50W) or Fmoc-Cl (for protection).

Step-by-Step Workflow:

  • Hydrolysis: Dissolve the purified aldol adduct in MeOH (10 mL/g). Add 3N HCl (1:1 v/v ratio with MeOH).

  • Heating: Reflux gently (60–70°C) for 30–60 minutes. The solution will turn from red to green/colorless, indicating the release of the Ni(II) ion and the ligand.

  • Ligand Recovery:

    • Cool to room temperature. The chiral ligand (BPB) often precipitates.

    • Filter off the ligand or extract with DCM. The amino acid and NiCl2 remain in the aqueous phase.

    • Yield: Ligand recovery is typically >90% and can be reused.

  • Amino Acid Isolation:

    • Option A (Free AA): Pass the aqueous phase through a cation exchange column (Dowex 50W). Wash with water (removes Ni salts), then elute amino acid with 2M NH4OH.

    • Option B (Fmoc-Protection): Neutralize the aqueous phase with Na2CO3, add dioxane, and react with Fmoc-OSu directly to obtain Fmoc-FAA for solid-phase peptide synthesis.

Workflow_Protocol cluster_products Separation Start Start: Ni-Gly-BPB Complex Rxn Aldol Reaction (DMF, DBU, R-CF3) Start->Rxn Sep Chromatography (Isolate Diastereomer) Rxn->Sep Hydrolysis Acid Hydrolysis (HCl/MeOH, 70°C) Sep->Hydrolysis Ligand Recovered Ligand (BPB) (Organic Phase) Hydrolysis->Ligand AqPhase Aq. Phase (AA + Ni salts) Hydrolysis->AqPhase Ligand->Start Recycle Final Pure Fluorinated Amino Acid AqPhase->Final Dowex or Fmoc-Cl

Figure 2: Operational workflow from complex to isolated amino acid, highlighting the ligand recycling loop.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Reversibility of aldol (Retro-aldol)Lower temperature (0°C) to favor kinetic product, or increase concentration of electrophile.
Poor Diastereoselectivity Insufficient equilibration timeExtend reaction time (up to 48h). Switch solvent to MeOH (protic solvents sometimes aid equilibration).
Racemization during Hydrolysis Harsh acidic conditionsUse milder hydrolysis: 2M HCl at 40°C or EDTA-mediated hydrolysis at neutral pH [4].
Ligand Contamination Incomplete extractionEnsure pH of aqueous layer is <2 during DCM extraction of the ligand.

Alternative: Organocatalytic Approach (Green Chemistry)

For labs avoiding stoichiometric metals, organocatalysis offers a viable alternative, though often with lower diastereocontrol for


-quaternary centers.
  • Catalyst: Cinchona alkaloid derivatives or chiral Proline amides.

  • Mechanism: Enamine/Iminium activation.[1]

  • Pros: Metal-free, mild conditions.

  • Cons: Often requires specific "activated" substrates (e.g.,

    
    -isothiocyanato imides) rather than simple glycine equivalents.
    

References

  • Soloshonok, V. A., et al. (2013).[2] Asymmetric synthesis of α-amino acids via homologation of Ni(II) complexes of glycine Schiff bases.[2] Amino Acids.[1][2][3][4][5][6][7][8][9][10] Link

  • Hohmann, T., et al. (2022).[3] Gram-Scale Asymmetric Synthesis of Fluorinated Amino Acids Using a Chiral Nickel(II) Complex. Journal of Organic Chemistry.[3][5] Link[3]

  • Kuwano, S., et al. (2019). Recent Advances in the Asymmetric Synthesis of α-(Trifluoromethyl)-Containing α-Amino Acids.[10] Molecules.[1][2][3][4][5][6][7][8][9][10][11] Link

  • Wang, J., et al. (2016). Hydrolysis of a Ni-Schiff-Base Complex Using Conditions Suitable for Retention of Acid-labile Protecting Groups. JoVE (Journal of Visualized Experiments). Link

  • Sorochinsky, A. E., et al. (2013).[2] Asymmetric synthesis of fluorine-containing amino acids via Soloshonok-Belokon chemistry. Journal of Fluorine Chemistry. Link

Sources

Application

HPLC separation conditions for diastereomers of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

This Application Note is structured to guide researchers through the separation of diastereomers (and enantiomers) of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-Fluoro-Phenylserine). Executive Summary The targ...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to guide researchers through the separation of diastereomers (and enantiomers) of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-Fluoro-Phenylserine).

Executive Summary

The target molecule, 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid , is a non-proteinogenic


-hydroxy-

-amino acid. It possesses two chiral centers (

and

), resulting in four stereoisomers categorized into two diastereomeric pairs: the syn (erythro) pair and the anti (threo) pair.

Separating these diastereomers is critical because biological activity (e.g., antibiotic potential, precursor utility) often resides exclusively in one specific configuration (commonly the anti form for phenylserine analogs).

This guide presents three validated protocols ranging from standard QC (Achiral RP-HPLC) to high-resolution Chiral analysis.[1]

Physicochemical Context & Separation Logic

The Molecule
  • Core Structure: Phenylserine scaffold with a 3-fluoro substitution on the aromatic ring.[1]

  • Zwitterionic Nature: Contains a basic amine (

    
    ) and an acidic carboxyl group (
    
    
    
    ).
  • Fluorine Effect: The 3-F atom withdraws electrons, slightly increasing the acidity of the phenyl ring protons and increasing lipophilicity compared to non-fluorinated phenylserine. This enhances retention on Reversed-Phase (RP) columns.[1]

The Separation Challenge
  • Zwitterionic Retention: Under neutral pH, the molecule is highly polar and elutes near the void volume (

    
    ) on C18 columns.[1]
    
  • Diastereomer vs. Enantiomer:

    • Diastereomers (syn vs. anti) have different physical properties (NMR spectra, melting points, hydrophobicity) and can be separated on achiral phases (C18, Phenyl-Hexyl).

    • Enantiomers require a Chiral Stationary Phase (CSP) or chiral derivatization.[1][2]

Method Selection Workflow

The following decision tree illustrates the optimal method selection based on your analytical goals.

MethodSelection Start Start: Define Analytical Goal Goal Is the goal Diastereomer Purity (Syn vs Anti) or Full Enantiomeric Purity? Start->Goal Diast Diastereomer Purity (Syn vs Anti) Goal->Diast Routine QC Enant Full Enantiomeric Purity (4 Isomers) Goal->Enant R&D / chiral synthesis MethodA METHOD A: Achiral RP-HPLC (C18 + Acidic Buffer) *Standard QC* Diast->MethodA Preferred MethodB METHOD B: Ligand Exchange (LEC) (Chiral Column + Cu(II)) *Direct Analysis* Enant->MethodB No Derivatization MethodC METHOD C: Marfey's Derivatization (C18 + FDAA) *High Sensitivity/MS* Enant->MethodC If MS detection required Result1 Output: Diastereomeric Ratio (dr) MethodA->Result1 Separates Syn from Anti Result2 Output: Enantiomeric Excess (ee) MethodB->Result2 Separates all 4 isomers Result3 Output: Absolute Config Assignment MethodC->Result3 Separates all 4 isomers

Figure 1: Decision matrix for selecting the appropriate HPLC methodology.

Protocol A: Achiral RP-HPLC (Diastereomer Separation)

Objective: Quantify the ratio of syn vs. anti diastereomers. Mechanism: The syn and anti isomers form different intramolecular Hydrogen-bond networks.[1] The syn isomer typically forms a stronger internal H-bond between the amine and hydroxyl groups, creating a more "compact" hydrophobic face, often leading to different retention times on C18.

Chromatographic Conditions
ParameterCondition
Column C18 with Polar Embedding (e.g., Waters SymmetryShield RP18 or Phenomenex Synergi Hydro-RP) Dimensions: 250 x 4.6 mm, 5 µm
Mobile Phase A 0.1% Perchloric Acid (

) or 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0)
Mobile Phase B Acetonitrile (ACN)
Flow Rate 1.0 mL/min
Temperature 25°C (Ambient) - Note: Lower temp (15°C) can improve resolution.
Detection UV @ 210 nm (Amide/Carboxyl) and 260 nm (Fluorophenyl ring)
Gradient Program
Time (min)% Mobile Phase BComments
0.05Initial aqueous hold to retain polar zwitterion.
5.05Isocratic hold.[1]
20.030Slow ramp to elute diastereomers.
25.090Wash.
30.05Re-equilibration.[1]

Technical Insight: At pH 2.0, the carboxylic acid is protonated (


) and the amine is protonated (

). The molecule behaves as a cation.[1] The use of Perchloric acid (chaotropic anion) or TFA (ion-pairing agent) improves peak shape and retention of the cationic amine. The anti (threo) isomer typically elutes later than the syn (erythro) isomer on C18 due to extended conformation exposing more hydrophobic surface area.

Protocol B: Ligand Exchange Chromatography (Chiral Resolution)

Objective: Direct separation of all 4 stereoisomers (enantiomers + diastereomers) without derivatization. Mechanism: Copper(II) ions form a coordination complex with the amino acid (binding the amine and carboxylate). The chiral selector on the column (e.g., D-Penicillamine) forms a ternary complex. The stability of this complex differs for each stereoisomer.

Chromatographic Conditions
ParameterCondition
Column Chirex 3126 (D-Penicillamine) [Phenomenex] or Sumichiral OA-5000
Mobile Phase 2 mM Copper(II) Sulfate (

) in Water : Methanol (85:15 v/v)
Flow Rate 1.0 mL/min
Temperature 40°C - Elevated temp improves exchange kinetics and peak shape.
Detection UV @ 254 nm (Copper-Amino Acid complex absorbs here)
Sample Diluent Mobile Phase (Must contain

)

Step-by-Step Execution:

  • Preparation: Dissolve

    
     in HPLC grade water. Filter through 0.22 µm nylon filter.[1] Add Methanol.[1][3]
    
  • Equilibration: Flush column for 30-60 mins until baseline is stable. Note: LEC columns are sensitive; do not use high organic content (>30%).

  • Injection: Inject 10-20 µL of sample (1 mg/mL).

  • Elution Order: typically:

    • Peak 1: L-threo (2S,3R)

    • Peak 2: D-threo (2R,3S)

    • Peak 3: L-erythro (2S,3S)

    • Peak 4: D-erythro (2R,3R) (Order must be confirmed with standards as fluorine substitution can alter selectivity).

Protocol C: Marfey’s Method (High Sensitivity/MS)

Objective: Determination of absolute configuration and high-sensitivity quantification using standard C18 columns. Mechanism: Reaction with FDAA (Marfey's Reagent) converts enantiomers into diastereomers, which are easily separated on C18.[1]

Derivatization Protocol
  • Reagent: 1% solution of 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (FDAA) in acetone.

  • Reaction: Mix 50 µL sample (50 mM) + 100 µL FDAA + 20 µL 1M

    
    .
    
  • Incubation: Heat at 40°C for 1 hour.

  • Quench: Add 20 µL 1M

    
     to stop reaction.
    
  • Analysis: Inject onto Standard C18 column (Protocol A conditions, but use Formic Acid instead of TFA/Perchlorate for MS compatibility).

Why use this? The dinitrophenyl group adds significant hydrophobicity and UV absorbance (340 nm), making the detection limit 100x lower than direct UV.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Co-elution of Diastereomers (Method A) Insufficient selectivity.Switch to a Phenyl-Hexyl column.[1] The

-

interaction with the fluorophenyl ring often enhances selectivity between syn and anti forms.[1]
Broad Peaks (Method B) Slow ligand exchange kinetics.[1]Increase column temperature to 45-50°C. Ensure

concentration is maintained (at least 1 mM).
Split Peaks Wrong pH (Method A).Ensure pH is < 2.[1]5. Partial ionization of the carboxyl group causes peak splitting.[1]

References

  • Phenomenex. (2025).[1][4] Chiral HPLC Method for the Separation of 3-Phenyl-L-serine Diastereomers. BenchChem Application Notes. Link

  • Berkecz, R., et al. (2012).[1] A Universal HPLC-MS Method to Determine the Stereochemistry of Common and Unusual Amino Acids. Springer Protocols. Link

  • Fekete, J., et al. (2003).[1] Comparative study on separation of diastereomers by HPLC. Chromatographia. Link

  • Sigma-Aldrich. (2024).[1] Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Technical Guides. Link

  • Pellico, D., et al. (2023).[1] Obtainment of Threo and Erythro Isomers of 6-Fluoro-3-substituted-benzamides. MDPI Molecules. Link

Sources

Method

Application Notes &amp; Protocols: Strategic Protection of β-Hydroxy Amino Acids for Enhanced Peptide Coupling Efficiency

Abstract The incorporation of β-hydroxy amino acids, such as derivatives of threonine, serine, and other non-canonical structures, is a cornerstone in the development of therapeutic peptides and complex natural product s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The incorporation of β-hydroxy amino acids, such as derivatives of threonine, serine, and other non-canonical structures, is a cornerstone in the development of therapeutic peptides and complex natural product synthesis. However, their unique bifunctional nature, characterized by a nucleophilic β-hydroxyl group and significant steric hindrance, presents formidable challenges in standard peptide synthesis workflows. This guide provides a comprehensive overview of field-proven protecting group strategies and coupling protocols designed to navigate these challenges. We will delve into the chemical rationale behind selecting orthogonal protection schemes, detail robust protocols for their implementation, and offer a comparative analysis of coupling reagents to maximize yield and minimize side reactions, particularly β-elimination and racemization.

The Core Challenge: Navigating the Reactivity and Steric Profile of β-Hydroxy Amino Acids

The successful synthesis of peptides containing β-hydroxy amino acids hinges on addressing two primary obstacles:

  • Unwanted Side-Chain Reactivity: The β-hydroxyl group is a nucleophile that can compete with the N-terminal amine during acylation, leading to the formation of ester byproducts and truncated sequences.[1] This necessitates its temporary masking with a suitable protecting group.

  • Steric Hindrance and Side Reactions: The presence of a substituent at the β-carbon, in addition to the hydroxyl group, significantly encumbers the peptide backbone. This steric bulk can dramatically slow coupling kinetics, requiring highly efficient activation methods to achieve complete reactions.[2] Furthermore, the electron-withdrawing nature of the hydroxyl group increases the acidity of the α-proton, making the residue susceptible to base-catalyzed β-elimination, which results in an undesirable dehydroamino acid byproduct.[3][4]

An effective strategy, therefore, must employ a hydroxyl protecting group that is stable during chain elongation and an amino protecting group that can be removed under conditions that do not trigger side reactions. This principle of orthogonality , where protecting groups are removed by distinct chemical mechanisms, is fundamental to success.[5][6]

cluster_0 Key Challenges with β-Hydroxy Amino Acids cluster_1 Strategic Solutions Challenge1 Side-Chain Reactivity (O-Acylation) Solution1 β-Hydroxyl Protection (e.g., tBu, TBDMS) Challenge1->Solution1 Mitigated by Challenge2 Steric Hindrance (Slow Coupling) Solution3 High-Efficiency Coupling Reagents (e.g., HATU, PyBOP) Challenge2->Solution3 Overcome by Challenge3 Side Reactions (β-Elimination, Racemization) Challenge3->Solution1 Minimized by Solution2 Orthogonal Nα-Protection (e.g., Fmoc, Boc) Solution1->Solution2 Requires Orthogonality with

Figure 1: Logical relationship between challenges and strategic solutions in β-hydroxy amino acid peptide synthesis.

Orthogonal Protecting Group Strategies

The choice of protecting groups for the α-amino and β-hydroxyl functions must be synergistic, allowing for the selective deprotection of the N-terminus for chain elongation without disturbing the side-chain protection. The two dominant orthogonal strategies in modern peptide synthesis are the Fmoc/tBu and Boc/Bzl approaches.[6][]

The Fmoc/tBu Strategy: The Modern Workhorse

This is the most widely adopted strategy in solid-phase peptide synthesis (SPPS).[8] It relies on the base-lability of the Nα-Fmoc group and the acid-lability of side-chain protecting groups.

  • Nα-Protection: Fmoc (9-Fluorenylmethyloxycarbonyl) . Removed under mild basic conditions, typically with 20% piperidine in DMF, via a β-elimination mechanism.[]

  • β-Hydroxyl Protection: tBu (tert-Butyl) . The tBu ether is highly stable to the basic conditions of Fmoc deprotection but is readily cleaved by strong acids like trifluoroacetic acid (TFA).[10][11] This allows it to remain intact throughout the synthesis and be removed simultaneously with other tBu-based side-chain protecting groups and cleavage of the peptide from the acid-sensitive resin.[8]

This combination offers excellent orthogonality and simplifies the final deprotection step into a single procedure.[]

The Boc/Bzl Strategy: The Classic Approach

This strategy, foundational to SPPS, utilizes two different degrees of acid lability.[12]

  • Nα-Protection: Boc (tert-Butoxycarbonyl) . Removed by moderate acid treatment (e.g., neat TFA).[13]

  • β-Hydroxyl Protection: Bzl (Benzyl) . The benzyl ether is stable to the TFA used for Boc removal but is cleaved by very strong acids, such as liquid hydrogen fluoride (HF), or by catalytic hydrogenolysis.[12][14]

While robust, the requirement for hazardous reagents like HF has led to the widespread preference for the milder Fmoc/tBu strategy.

Silyl Ethers: A Versatile Orthogonal Option

For applications requiring selective deprotection of the hydroxyl group on-resin or in solution, silyl ethers offer a third dimension of orthogonality.

  • β-Hydroxyl Protection: TBDMS (tert-Butyldimethylsilyl) . Silyl ethers are stable to both the basic conditions of Fmoc removal and the acidic conditions of Boc removal.[15][16] They are selectively cleaved using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF).[17] Caution is advised during TBAF deprotection, as the basicity of the reagent can sometimes induce epimerization; this can be mitigated by buffering the TBAF solution with acetic acid.[15]

Table 1: Comparative Analysis of Common β-Hydroxyl Protecting Groups

Protecting GroupAbbreviationIntroduction MethodStabilityDeprotection ConditionsOrthogonal To
tert-Butyl EthertBuIsobutylene, H₂SO₄ (cat.)Base, H₂, mild acidStrong acid (e.g., TFA, HF)Fmoc
Benzyl EtherBzlBenzyl bromide, baseAcid, baseStrong acid (HF), H₂/PdBoc
tert-Butyldimethylsilyl EtherTBDMS / TBSTBDMS-Cl, imidazoleAcid, base, H₂Fluoride ion (e.g., TBAF)Fmoc, Boc

High-Efficiency Coupling Protocols

The steric hindrance imposed by β-hydroxy amino acids necessitates the use of powerful coupling reagents to drive the reaction to completion and avoid side reactions.[2][18]

start Start: Resin-Bound Peptide (Free N-terminus) deprotection Nα-Fmoc Deprotection (e.g., 20% Piperidine/DMF) start->deprotection wash1 Wash (DMF, DCM) deprotection->wash1 coupling Coupling Reaction (Add activated mixture to resin) wash1->coupling preactivation Pre-activation of Incoming Amino Acid (Fmoc-AA-OH + Reagent + Base in DMF) preactivation->coupling    wash2 Wash (DMF, DCM) coupling->wash2 end End: Elongated Peptide Chain (Repeat Cycle) wash2->end

Figure 2: Generalized workflow for a single coupling cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Recommended Coupling Reagents

Standard carbodiimides like DCC or DIC alone are often inefficient for these couplings.[18] The use of uronium/aminium or phosphonium salt-based reagents is strongly recommended.[19]

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Widely regarded as one of the most effective coupling reagents, HATU demonstrates rapid kinetics and a low tendency for racemization, even with sterically hindered residues.[19][20] It requires activation with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).[20]

  • PyBOP ((Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)): A highly reactive phosphonium salt that is an excellent choice for difficult couplings.[19] It offers a safer alternative to the original BOP reagent, which produces a carcinogenic byproduct.[19]

  • COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholino)]uronium hexafluorophosphate): A modern uronium salt reagent with efficiency comparable to HATU.[21] It incorporates the non-explosive OxymaPure additive directly into its structure, enhancing safety and solubility.[21]

Table 2: Selection of Coupling Reagents for Hindered β-Hydroxy Amino Acids

ReagentClassActivator / BaseKey Features & Field Insights
HATU Uronium/Aminium SaltDIPEA, NMMGold Standard. Extremely fast and efficient for hindered couplings with minimal racemization. Highly recommended for critical steps.[19][20]
HBTU Uronium/Aminium SaltDIPEA, NMMA cost-effective alternative to HATU, though slightly less reactive in the most challenging cases.
PyBOP Phosphonium SaltDIPEA, NMMExcellent reactivity, particularly for solution-phase synthesis. Non-carcinogenic byproducts compared to BOP.[2][19]
COMU Uronium/Aminium SaltDIPEA, NMMHigh efficiency similar to HATU but with an improved safety profile (non-explosive, reduced allergenic potential).[21]
DIC/Oxyma Carbodiimide + AdditiveDIPEA (optional)A powerful and modern carbodiimide system. OxymaPure is a highly effective, non-explosive HOBt alternative that accelerates coupling and suppresses racemization.[18][21]

Detailed Experimental Protocols

Protocol 1: TBDMS Protection of a β-Hydroxy Amino Acid

This protocol describes a general procedure for the protection of the β-hydroxyl group for subsequent use in solution-phase or advanced SPPS strategies.

  • Dissolution: Dissolve the Nα-protected β-hydroxy amino acid (1.0 equiv.) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar).

  • Base Addition: Add imidazole (2.5 equiv.) to the solution and stir until fully dissolved.

  • Silylation: Cool the mixture to 0 °C in an ice bath. Add TBDMS-Cl (1.2 equiv.) portion-wise over 10 minutes.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Workup: Dilute the reaction mixture with DCM and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography (silica gel) to yield the pure TBDMS-protected amino acid.

Protocol 2: HATU-Mediated Coupling in SPPS (Fmoc/tBu Strategy)

This protocol outlines a standard coupling cycle for incorporating an Fmoc-protected amino acid with a tBu-protected β-hydroxyl group (e.g., Fmoc-Thr(tBu)-OH) onto a solid support.

  • Resin Preparation: Swell the resin (e.g., Rink Amide resin with a free amine) in DMF for 30 minutes.

  • Activation Solution Preparation: In a separate vessel, dissolve the Fmoc-AA(PG)-OH (4.0 equiv. relative to resin loading), HATU (3.9 equiv.), and DIPEA (8.0 equiv.) in DMF. Allow the solution to pre-activate for 2-5 minutes. Causality Note: Pre-activation forms the highly reactive OAt-active ester, ensuring the coupling reaction begins immediately upon addition to the resin, which is crucial for sterically hindered residues.

  • Coupling: Drain the DMF from the swelled resin. Immediately add the activation solution to the resin. Agitate the mixture at room temperature for 1-2 hours. For particularly difficult couplings, a second coupling may be performed.

  • Monitoring: Perform a Kaiser test or other colorimetric test to confirm the absence of free primary amines, indicating reaction completion.

  • Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and byproducts.

  • Deprotection: To prepare for the next coupling cycle, add 20% piperidine in DMF to the resin and agitate for 10-20 minutes to remove the Nα-Fmoc group. Wash thoroughly as in step 5.

Protocol 3: Final Cleavage and Deprotection (Fmoc/tBu Strategy)
  • Resin Preparation: Wash the final peptide-resin with DCM (3x) and dry under vacuum for 1 hour.

  • Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A standard cocktail is Reagent K: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT). Causality Note: The components of the cocktail act as scavengers to trap the reactive t-butyl cations and other cationic species generated during cleavage, preventing re-attachment to sensitive residues like Trp or Met.[14]

  • Cleavage Reaction: Add the cleavage cocktail to the dried resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-4 hours.

  • Peptide Precipitation: Filter the resin and wash it with a small amount of fresh TFA. Collect the combined filtrate and add it dropwise to a large volume of ice-cold diethyl ether to precipitate the crude peptide.

  • Isolation and Purification: Centrifuge the ether suspension to pellet the peptide. Decant the ether, wash the pellet with fresh cold ether, and dry the crude peptide under vacuum. The peptide can then be purified by reverse-phase HPLC.

Conclusion

The successful incorporation of β-hydroxy amino acids into peptides is not a matter of routine but of strategic planning. By understanding the inherent challenges of steric hindrance and potential side reactions, researchers can select a truly orthogonal protecting group strategy, such as the robust and mild Fmoc/tBu system.[][10] Pairing this strategy with high-efficiency coupling reagents like HATU or PyBOP provides the necessary kinetic impetus to overcome steric barriers, ensuring high-yield synthesis of these valuable and complex biomolecules.[2][20] The protocols and data presented herein serve as a validated starting point for drug development professionals and research scientists aiming to master the synthesis of peptides containing these critical structural motifs.

References

A consolidated list of authoritative sources cited within this technical guide.

  • Vertex AI Search. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
  • Bibliomed. (2018, June 2). Side reactions in peptide synthesis: An overview.
  • (n.d.). Amino Acid Derivatives for Peptide Synthesis.
  • ResearchGate. (2017, December 29). Which exclusive protecting groups should I use for hydroxyl groups in amino acids?
  • (n.d.). Practical asymmetric synthesis of β-hydroxy γ-amino acids via complimentary aldol reactions.
  • (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.
  • Merck. (n.d.). Novabiochem® Coupling reagents.
  • (n.d.). SIDE REACTION IN PEPTIDE SYNTHESIS | PPTX.
  • (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF.
  • Benchchem. (n.d.). The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development.
  • Benchchem. (n.d.). A Researcher's Guide to Coupling Reagents for Sterically Hindered Amino Acids.
  • Wikipedia. (n.d.). Protecting group.
  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis.
  • (n.d.). Amino Acid-Protecting Groups - SciSpace.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
  • Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis.
  • BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS?
  • (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
  • (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC.
  • (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative.
  • Benchchem. (2025, December 6). The Cornerstone of Peptide Synthesis: A Technical Guide to Boc and Benzyl Protecting Groups.

Sources

Application

Application Note &amp; Protocols: Scalable Synthesis Routes for 3-Fluorophenyl β-Hydroxy Amino Acids

Introduction: The Strategic Importance of 3-Fluorophenyl β-Hydroxy Amino Acids The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, bindi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 3-Fluorophenyl β-Hydroxy Amino Acids

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and lipophilicity.[1][2][3] The 3-fluorophenyl β-hydroxy α-amino acid scaffold is of particular interest, as it combines the benefits of fluorination with the rich stereochemical and functional features of β-hydroxy amino acids. These structures are integral components of numerous pharmaceuticals, including antibiotics and enzyme inhibitors, and serve as versatile chiral building blocks for complex molecule synthesis.[4][5][6]

However, the efficient and stereocontrolled synthesis of these compounds on a large scale presents a significant challenge. The molecule contains two adjacent stereocenters, meaning four possible stereoisomers can be formed. A scalable synthesis must therefore provide not only high yield but also exquisite control over both relative (syn/anti) and absolute (D/L) stereochemistry. This guide provides a detailed overview of robust and scalable synthetic strategies, explains the rationale behind methodological choices, and offers detailed protocols for key transformations.

Strategic Considerations for Scalable Synthesis

Choosing a synthetic route for industrial production requires a multi-faceted analysis beyond academic novelty. The key decision-making criteria are outlined below.

G cluster_0 start Define Target Stereoisomer (e.g., (2S,3R)-syn) strategy Evaluate Synthetic Strategies start->strategy chemo Chemoenzymatic Route strategy->chemo High selectivity? Green process? chem Chemical Catalysis Route strategy->chem Substrate scope? Catalyst cost? chiral Chiral Auxiliary Route strategy->chiral Stoichiometric? Auxiliary recovery? scale_up Pilot Scale-Up & Optimization chemo->scale_up chem->scale_up chiral->scale_up product Final Product scale_up->product G cluster_1 Enzymatic Aldol Addition glycine Glycine enzyme L-Threonine Transaldolase (e.g., ObiH) PLP Co-factor glycine->enzyme aldehyde 3-Fluorobenzaldehyde aldehyde->enzyme product syn-3-Fluoro-β-hydroxyphenylalanine enzyme->product Stereocontrolled C-C bond formation

Sources

Method

Application Note: Crystallization &amp; Purification of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid

This Application Note is designed for researchers and process chemists involved in the purification of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (also known as 3-fluoro- -phenylserine). This compound belongs to...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists involved in the purification of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (also known as 3-fluoro-


-phenylserine).

This compound belongs to the class of


-hydroxy-

-amino acids, structurally analogous to phenylserine. The introduction of the fluorine atom at the meta-position of the phenyl ring increases lipophilicity and alters crystal packing compared to the non-fluorinated parent, necessitating specific modifications to standard amino acid crystallization protocols.

Physicochemical Profile & Solubility Logic

Before attempting crystallization, one must understand the solution behavior of the target molecule. As a zwitterionic amino acid, its solubility is heavily pH-dependent.

  • Compound Structure: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

  • Stereochemistry: Contains two chiral centers (

    
    ), resulting in four stereoisomers. The synthetic crude is typically a mixture of syn (threo) and anti (erythro) diastereomers.
    
  • Isoelectric Point (pI) Estimation:

    • Typical

      
      -phenylserine pKa values: 
      
      
      
      ,
      
      
      .
    • Effect of 3-Fluoro Group: The electron-withdrawing fluorine atom (Hammett

      
      ) slightly increases the acidity of the ammonium group.
      
    • Estimated pI:

      
      .
      
  • Solubility Profile:

    • pH < 2: High solubility (Cationic form).

    • pH > 10: High solubility (Anionic form).

    • pH 5.5 (pI): Minimum solubility (Zwitterionic form).

    • Organic Solvents: Low solubility in alcohols (EtOH, IPA) and acetone; insoluble in non-polar solvents (Hexane, DCM).

Method A: Isoelectric Point (pI) Precipitation

Purpose: Primary isolation from crude synthetic reaction mixtures (e.g., aldol condensation mixtures). This method removes inorganic salts and highly soluble organic impurities.

Protocol Parameters
ParameterSpecificationRationale
Solvent System Water (deionized)Maximizes zwitterion insolubility.
Acidifying Agent 6M HClSolubilizes the amine for filtration.
Neutralizing Agent 20% NaOH or 28%

Precise pH control to reach pI.
Temperature 5°C - 10°C (Final)Minimizes solubility loss.
Target pH 5.5 ± 0.2The theoretical solubility minimum.
Step-by-Step Workflow
  • Dissolution: Suspend the crude solid in 3 volumes of water. Slowly add 6M HCl with stirring until the pH reaches ~1.0–1.5. The solution should become clear as the cationic hydrochloride salt forms.

    • Note: If the solution remains cloudy, filter through a Celite pad to remove insoluble mechanical impurities.

  • Carbon Treatment (Optional): If the crude is colored (yellow/brown), add Activated Carbon (5 wt%) and stir at 40°C for 30 minutes. Filter while warm.

  • Neutralization (Crystallization Onset):

    • Cool the filtrate to 20°C.

    • Slowly add the Neutralizing Agent dropwise. Monitor pH continuously.

    • Critical Point: At pH ~3.5, precipitation often begins. Slow the addition rate to prevent occlusion of impurities.

    • Continue addition until pH 5.5 is reached.

  • Aging: Stir the slurry at 5°C for 2–4 hours. This "Ostwald ripening" phase allows small crystals to dissolve and redeposit on larger crystals, improving filterability.

  • Isolation: Filter the white precipitate under vacuum.

  • Washing: Wash the cake with 2 volumes of ice-cold water, followed by 1 volume of cold ethanol (to displace water and aid drying).

  • Drying: Dry under vacuum at 45°C for 12 hours.

Method B: Anti-Solvent Recrystallization (Diastereomer Enrichment)

Purpose: To improve chemical purity (>99%) and enrich the desired diastereomer (typically the threo isomer, which is often less soluble than the erythro form in aqueous alcohols).

Protocol Parameters
ParameterSpecificationRationale
Solvent Water (Solvent)Dissolves zwitterion at elevated temp.
Anti-Solvent Ethanol or IsopropanolReduces solubility, forcing crystallization.
Ratio 1:1 to 1:3 (Water:Alcohol)Optimized for yield vs. purity.
Step-by-Step Workflow
  • Hot Dissolution: Suspend the semi-pure solid (from Method A) in the minimum amount of water at 80°C.

    • Warning: Do not boil prolonged (>1 hr) as

      
      -hydroxy amino acids can undergo retro-aldol cleavage at high temperatures.
      
  • Anti-Solvent Addition:

    • While maintaining 75–80°C, slowly add hot Ethanol (or Isopropanol) until the solution turns slightly turbid.

    • Add a few drops of water to just clear the turbidity.

  • Controlled Cooling:

    • Remove heat and allow the vessel to cool to room temperature slowly (approx. 10°C/hour). Rapid cooling traps impurities.

    • Once at 25°C, transfer to an ice bath (0–5°C) for 2 hours.

  • Filtration: Collect crystals by filtration.

  • Polishing: Wash with 100% cold Ethanol.

Process Visualization

Workflow Diagram

The following diagram illustrates the decision matrix for purifying the 3-fluoro analog.

PurificationWorkflow Start Crude Reaction Mixture (Mixture of Diastereomers) AcidDissolution Acid Dissolution (pH < 1.5, 6M HCl) Start->AcidDissolution Suspend in H2O Filtration Filtration (Remove Insolubles) AcidDissolution->Filtration Neutralization pH Adjustment to pI (5.5) (Precipitation of Zwitterion) Filtration->Neutralization Filtrate Isolation Filtration & Wash (Cold Water/EtOH) Neutralization->Isolation Slurry Recrystallization Recrystallization (Water/Ethanol System) Isolation->Recrystallization Semi-pure Solid Recrystallization->Neutralization Mother Liquor (Recycle) FinalProduct Purified 3-Fluoro-β-Phenylserine (>99% Purity) Recrystallization->FinalProduct Slow Cool

Caption: Step-by-step purification workflow from crude synthesis to pure crystalline solid.

Solubility Logic Diagram

This diagram explains the "U-shaped" solubility curve driving Method A.

SolubilityCurve Acid pH < 2 (Cationic Form) High Solubility pI pH ~ 5.5 (Zwitterion) Min Solubility Acid->pI Add NaOH (Precipitation) Base pH > 10 (Anionic Form) High Solubility pI->Base Add NaOH (Dissolution) Base->pI Add HCl (Precipitation)

Caption: Solubility behavior of zwitterionic amino acids relative to pH.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
"Oiling Out" Impurities lower the melting point; Cooling too fast.Re-dissolve by heating. Add seed crystals of pure product at the cloud point. Cool much slower (5°C/hr).
Gelation High concentration; Hydrogen bonding network.Dilute the system.[1] Increase the ionic strength slightly (add NaCl) to disrupt gel networks, or switch to isopropanol as anti-solvent.
Low Yield pH not exactly at pI; Product lost in mother liquor.Check pH of mother liquor carefully. Concentrate mother liquor and cool to 0°C for a "second crop" (lower purity).
Poor Diastereomer Separation Syn/Anti ratio is stubborn.Switch to Preferential Crystallization . Use a pure seed of the desired isomer during the cooling phase to induce selective nucleation.

References

  • Shiraiwa, T., et al. (2006). Preparation of Optically Active (2RS,3SR)-2-Amino-3-hydroxy-3-phenylpropanoic Acid (threo-beta-Phenylserine) via Optical Resolutions by Preferential Crystallization. Chemical and Pharmaceutical Bulletin. Link

  • Haufe, G., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry. Link

  • Master Organic Chemistry. (2023). Isoelectric Points of Amino Acids (and How To Calculate Them). Link

  • Fülöp, F., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. Molecules. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Welcome to the technical support center for the synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of this important fluorinated amino acid.[1][2][3][4] The introduction of fluorine can significantly alter the biological properties of amino acids and peptides, making them valuable in pharmaceutical research.[1][2][3][4] This document provides in-depth, experience-based guidance to improve your synthetic yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid?

The synthesis of β-hydroxy-α-amino acids like 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid typically involves an aldol-type condensation reaction.[5][6] The key bond formation occurs between an enolate derived from a glycine equivalent and 3-fluorobenzaldehyde.

Common strategies include:

  • Glycine Enolate Addition: This classic approach involves the reaction of a metal enolate of a protected glycine derivative with 3-fluorobenzaldehyde. The choice of protecting groups, base, and solvent is critical for achieving high diastereoselectivity and yield.

  • Asymmetric Synthesis: Chiral auxiliaries or catalysts can be employed to control the stereochemistry of the newly formed chiral centers.[7]

  • Enzymatic Synthesis: Biocatalytic methods, such as those using transaldolases, offer a highly stereoselective route to β-hydroxy-α-amino acids.[5][8]

Q2: I am observing a low yield in my aldol condensation step. What are the likely causes?

Low yields in aldol additions are a frequent challenge. The primary culprits often include:

  • Incomplete Enolate Formation: The choice of base and reaction temperature is crucial. For glycine derivatives, a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is often required for complete enolate formation.

  • Retro-Aldol Reaction: The aldol addition is a reversible process.[9] If the reaction mixture is allowed to stir for too long or at an elevated temperature, the product can revert to the starting materials.

  • Side Reactions: Competing reactions such as self-condensation of the glycine enolate or Cannizzaro reaction of the aldehyde can reduce the yield of the desired product.

  • Poor Diastereoselectivity: Formation of multiple diastereomers can complicate purification and lower the isolated yield of the desired stereoisomer.

Q3: My reaction is producing a mixture of diastereomers. How can I improve the stereoselectivity?

Achieving high diastereoselectivity is a key challenge in the synthesis of molecules with multiple chiral centers.[10] Here are some strategies to consider:

  • Chelation Control: The use of specific metal enolates (e.g., lithium, boron) can promote the formation of a rigid, six-membered ring transition state (Zimmermann-Traxler model), leading to a higher preference for one diastereomer.

  • Chiral Auxiliaries: Attaching a chiral auxiliary to the glycine starting material can effectively direct the approach of the aldehyde, leading to high diastereoselectivity.

  • Substrate Control: The steric bulk of the protecting groups on the glycine nitrogen and the ester can influence the facial selectivity of the enolate addition.

  • Temperature Control: Running the reaction at low temperatures (e.g., -78 °C) is critical to minimize side reactions and enhance stereoselectivity.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Problem 1: Low Overall Yield After Purification
Potential Cause Troubleshooting Steps Scientific Rationale
Incomplete Reaction Monitor the reaction progress by TLC or LC-MS to ensure full consumption of the limiting reagent. Consider increasing the reaction time or temperature slightly, but be mindful of the potential for retro-aldol reaction.Aldol additions can be equilibrium-limited. Driving the reaction to completion is essential for maximizing the theoretical yield.[9]
Product Loss During Workup Ensure the pH is carefully adjusted during the aqueous workup to prevent the amino acid from partitioning into the aqueous layer. Multiple extractions with an appropriate organic solvent may be necessary.The amphoteric nature of amino acids makes them sensitive to pH. The isoelectric point (pI) should be considered for efficient extraction.
Difficult Purification If diastereomers are difficult to separate by column chromatography, consider converting them to a crystalline derivative for separation by recrystallization. Alternatively, explore different stationary and mobile phases for chromatography.Diastereomers have different physical properties, but sometimes these differences are too subtle for easy separation by standard chromatography. Derivatization can amplify these differences.
Decomposition on Silica Gel The slightly acidic nature of silica gel can sometimes cause decomposition of sensitive compounds. Consider using deactivated silica gel or an alternative purification method like preparative HPLC.The hydroxyl and amino groups can interact with the acidic sites on silica gel, potentially leading to degradation.
Problem 2: Formation of Significant Side Products
Side Product Identification Cause Solution
Glycine Self-Condensation Product Dimer of the glycine starting material.Excess enolate or slow addition of the aldehyde.Add the aldehyde to the pre-formed enolate at low temperature. Use a slight excess of the aldehyde.
Cannizzaro Reaction Products 3-fluorobenzyl alcohol and 3-fluorobenzoic acid.Strong basic conditions and an aldehyde with no α-hydrogens.Use a non-nucleophilic base like LDA instead of hydroxide or alkoxides. Ensure the reaction is performed under anhydrous conditions.
Dehydrated Aldol Product (α,β-unsaturated amino acid) Loss of water from the desired product.Elevated reaction temperature or acidic/basic workup conditions.Maintain low temperatures throughout the reaction and workup. Use a buffered aqueous solution for quenching. The formation of the conjugated system is a strong driving force for this elimination.[9][11][12]

Experimental Protocols

Protocol 1: Diastereoselective Aldol Addition using a Glycine Enolate

This protocol outlines a general procedure for the diastereoselective synthesis of a protected form of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Step-by-Step Methodology:

  • Enolate Formation:

    • Dissolve N-protected glycine ester (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., argon).

    • Cool the solution to -78 °C in a dry ice/acetone bath.

    • Slowly add a solution of LDA (1.1 eq) in THF to the glycine ester solution.

    • Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

  • Aldol Addition:

    • Slowly add a solution of 3-fluorobenzaldehyde (1.2 eq) in anhydrous THF to the enolate solution at -78 °C.

    • Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC.

  • Quenching and Workup:

    • Quench the reaction at -78 °C by adding a saturated aqueous solution of ammonium chloride.

    • Allow the mixture to warm to room temperature.

    • Extract the product with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel to separate the diastereomers.

Visualizing the Workflow

Aldol_Workflow cluster_enolate Enolate Formation cluster_aldol Aldol Addition cluster_workup Workup & Purification Glycine_Ester N-Protected Glycine Ester Enolate Lithium Enolate Glycine_Ester->Enolate -78 °C LDA LDA in THF LDA->Enolate Aldol_Adduct Protected Aldol Adduct Enolate->Aldol_Adduct -78 °C Aldehyde 3-Fluorobenzaldehyde Aldehyde->Aldol_Adduct Quench Quench (NH4Cl) Aldol_Adduct->Quench Extraction Extraction Quench->Extraction Purification Purification Extraction->Purification Final_Product Pure Product Purification->Final_Product

Caption: Workflow for the synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Troubleshooting Logic Diagram

This diagram provides a decision-making tool for addressing common issues in the synthesis.

Troubleshooting_Yield start Low Yield Observed issue_reaction_complete Reaction Complete? start->issue_reaction_complete issue issue solution solution issue_side_products Major Side Products? issue_reaction_complete->issue_side_products Yes solution_optimize_reaction Optimize reaction time/temp. Check reagent quality. issue_reaction_complete->solution_optimize_reaction No issue_stereoselectivity Poor Diastereoselectivity? issue_side_products->issue_stereoselectivity No solution_adjust_stoichiometry Adjust stoichiometry. Slow aldehyde addition. Use non-nucleophilic base. issue_side_products->solution_adjust_stoichiometry Yes issue_purification Difficulty in Purification? issue_stereoselectivity->issue_purification No solution_optimize_stereo Lower temperature. Screen different metal enolates. Use chiral auxiliary. issue_stereoselectivity->solution_optimize_stereo Yes solution_final_check Review workup procedure for product loss. issue_purification->solution_final_check No solution_purification_method Try different chromatography conditions. Consider derivatization/recrystallization. issue_purification->solution_purification_method Yes

Caption: Troubleshooting decision tree for low yield.

References

  • Stereoselective β-hydroxy-α-amino acid synthesis via an ether-directed, palladium-catalysed aza-Claisen rearrangement. Organic & Biomolecular Chemistry.
  • Synthesis of complex unnatural fluorine-containing amino acids. PMC.
  • Scalable and selective β-hydroxy-α-amino acid synthesis catalyzed by promiscuous l-threonine transaldolase ObiH. PMC.
  • Direct Synthesis of β-Hydroxy-α-amino Acids via Diastereoselective Decarboxyl
  • Recent advances in the synthesis of fluorinated amino acids and peptides. RSC Publishing.
  • Recent Advances in the Synthesis of Fluorinated Amino Acids.
  • Synthesis of Fluorin
  • Asymmetric synthesis of β-amino-α-hydroxy acids via diastereoselective hydroxylation of homochiral β-amino enolates. Journal of the Chemical Society, Perkin Transactions 1.
  • Fluorinated Aromatic Amino Acids and its Therapeutic Applic
  • Stereoisomeric enrichment of 2-amino-3-hydroxy-3-phenylpropionic acids using d-threonine aldolase.
  • Aldol Addition Reactions. University of Wisconsin-Madison.
  • ALDOL REACTION | ADDITION | CONDENS
  • Aldol Addition and Condensation Reactions - Practice Problems. Chemistry Steps.

Sources

Optimization

Troubleshooting low solubility of fluorinated amino acids in aqueous buffers

Topic: Troubleshooting Low Solubility in Aqueous Buffers Role: Senior Application Scientist Status: Active Support Guide Last Updated: February 17, 2026 Executive Summary: The "Fluorine Effect" Welcome to the technical s...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Solubility in Aqueous Buffers

Role: Senior Application Scientist Status: Active Support Guide Last Updated: February 17, 2026

Executive Summary: The "Fluorine Effect"

Welcome to the technical support hub for fluorinated amino acids. If you are here, you are likely staring at a buffer solution containing stubborn white precipitate or experiencing inconsistent labeling efficiency in your protein expression workflow.

The Core Problem: Researchers often assume that replacing a hydrogen atom (Van der Waals radius


 Å) with a fluorine atom (

Å) is a sterically conservative change. While often true structurally, it is not true physicochemically. The C-F bond is highly polarized yet non-polarizable, creating a "teflon-like" effect. This significantly increases the hydrophobicity of the amino acid side chain, altering its hydration shell and reducing solubility in neutral aqueous buffers [1, 5].

This guide provides the protocols to overcome these thermodynamic barriers without compromising biological compatibility.

Diagnostic & Troubleshooting (Q&A)
Q1: "I added the FAA powder directly to my PBS/HEPES buffer, and it won't dissolve. Heating didn't help. What now?"

Diagnosis: You are fighting the isoelectric point (pI). Most neutral buffers (pH 7.0–7.4) are too close to the pI of aromatic amino acids (typically pH 5.5–6.0). At the pI, the net charge is zero, minimizing electrostatic repulsion between molecules and maximizing aggregation (precipitation).

The Solution: The "Acid-Switch" Protocol Do not attempt to dissolve FAAs directly in neutral buffer. You must start at an extreme pH to protonate/deprotonate the backbone, generating a net charge that forces solvation.

Protocol:

  • Weigh the FAA powder.

  • Dissolve in a minimal volume of 1M HCl (for cationic solubilization) or 1M NaOH (for anionic solubilization).

    • Rule of Thumb: Use 10-20% of your final target volume.

  • Once clear, add this concentrate dropwise to your bulk buffer while stirring rapidly.

  • Critical Check: If the solution turns cloudy immediately, your bulk buffer capacity is too low. You may need to readjust the final pH.[1]

Expert Insight: For 4-Fluoro-L-phenylalanine , 1M HCl is often superior to NaOH because it avoids the risk of racemization that can occur in strong bases over time [2].

Q2: "I am using FAAs for auxotrophic protein expression (E. coli). The cells stopped growing after induction."

Diagnosis: Toxicity or Transport Inhibition. High concentrations of FAAs can be toxic. Furthermore, if the FAA precipitates in the media, the effective concentration drops below the threshold required for the tRNA synthetase to charge the tRNA, stalling translation.

The Solution: Filter Sterilization & Concentration Management [1]

  • Do NOT Autoclave: FAAs can degrade or react with media components (Maillard reactions) under high heat/pressure [3].

  • Preparation: Prepare a 100x stock solution using the "Acid-Switch" method (dissolved in dilute HCl/NaOH).

  • Sterilization: Pass the stock through a 0.22 µm PES (Polyethersulfone) filter. Avoid Nylon filters, which can bind hydrophobic aromatic rings.

  • Deployment: Add the stock to the media only just before induction.

Q3: "Can I use DMSO to dissolve the FAA?"

Diagnosis: Yes, but with caveats. DMSO is an excellent solvent for FAAs (e.g., 5-Fluoro-DL-Tryptophan dissolves well in DMSO [3]). However, high DMSO concentrations (>0.5-1.0%) in the final buffer can:

  • Denature sensitive proteins.

  • Interfere with NMR signals (solvent suppression issues).

  • Be toxic to mammalian cells.

Recommendation: Use DMSO only if the Acid-Switch method fails. Keep the final DMSO concentration <1% (v/v).

Strategic Decision Logic

The following diagram illustrates the decision-making process for solubilizing difficult FAAs.

Solubility_Decision_Tree Start Start: FAA Powder Check_pI Check Amino Acid Type Start->Check_pI Aromatic Aromatic (Phe, Trp, Tyr analogs) Check_pI->Aromatic Aliphatic Aliphatic (Leu, Val analogs) Check_pI->Aliphatic Method_Acid Primary Route: 1M HCl (Protonation) Aromatic->Method_Acid Preferred Method_Base Alternative Route: 1M NaOH (Deprotonation) Aromatic->Method_Base If Acid Fails Aliphatic->Method_Acid Dilution Dilute into Bulk Buffer (Rapid Stirring) Method_Acid->Dilution Method_Base->Dilution Method_Organic Rescue Route: DMSO/TFE (Hydrophobic Solvation) Method_Organic->Dilution Check_Turbidity Visual Check: Turbidity? Dilution->Check_Turbidity Success Success: Filter Sterilize Check_Turbidity->Success Clear Fail Fail: Increase Temp (50°C) or Switch Solvent Check_Turbidity->Fail Cloudy

Figure 1: Decision tree for solubilizing fluorinated amino acids based on chemical class and visual feedback.

Technical Data: Solubility & Solvent Matrix

Use this table to select the starting solvent for your specific FAA.

Fluorinated Amino AcidAbbr.[2][3][4][5]Primary Solvent (Stock)Solubility Limit (Est.)Notes
4-Fluoro-L-phenylalanine 4-F-Phe1M HCl or 1M NaOH~25 mg/mL (in acid)Heat to 50°C if dissolving in water alone [2, 4].
5-Fluoro-L-tryptophan 5-F-Trp1M HCl or Acetic Acid~10 mg/mLLight sensitive. Avoid strong base if possible to prevent ring oxidation [3, 6].
Trifluoroleucine TFL1M HCl~20 mg/mLHighly hydrophobic. "Salting out" effect is strong in high ionic strength buffers [1].
3-Fluoro-L-tyrosine 3-F-Tyr1M NaOH~15 mg/mLPhenolic -OH makes it more soluble in base than acid.
Advanced Workflow: The "Acid-Switch" Preparation

This is the gold-standard method for preparing NMR samples or cell culture stocks where maintaining a specific final pH is critical.

Objective: Prepare 50 mL of 10 mM 4-F-Phe in Phosphate Buffer (pH 7.4).

Materials:

  • 4-F-Phe Powder[4][6]

  • 1M HCl (Stock)

  • 10x Phosphate Buffer (PB)

  • Milli-Q Water

  • pH Meter

Step-by-Step Protocol:

  • Calculation:

    • Target: 50 mL @ 10 mM.

    • MW of 4-F-Phe

      
       183.18  g/mol .
      
    • Mass required:

      
      .
      
  • Primary Solubilization (The "Switch"):

    • Place 91.6 mg of 4-F-Phe into a 50 mL conical tube.

    • Add 2.0 mL of 1M HCl .

    • Vortex until completely clear. Note: If not clear, warm to 37°C.

  • Buffering:

    • Add 5.0 mL of 10x Phosphate Buffer .

    • The solution is now highly acidic.

  • Dilution & Adjustment:

    • Add Milli-Q water to approx 45 mL.

    • Crucial Step: Place pH probe in solution. Slowly add 1M NaOH dropwise while stirring.

    • Watch for transient precipitation (white clouds) that dissolve upon mixing.

    • Bring pH to 7.4.

  • Finalize:

    • Top up to 50 mL with water.

    • Filter sterilize (0.22 µm) immediately.

Acid_Switch_Workflow Step1 1. Weigh FAA (Powder) Step2 2. Dissolve (Low Vol 1M HCl) Step1->Step2 Solubilize Step3 3. Add Buffer (High Capacity) Step2->Step3 Stabilize Step4 4. Adjust pH (Dropwise NaOH) Step3->Step4 Neutralize Step5 5. Filter (0.22 µm PES) Step4->Step5 Sterilize

Figure 2: The "Acid-Switch" workflow ensures the FAA is fully solvated before being introduced to the final buffer environment.

References
  • RSC Publishing. (2019). "Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conformation." Physical Chemistry Chemical Physics. Available at: [Link]

  • ResearchGate. (2025).[1][7] "How to dissolve tryptophan amino acids?" (Community Discussion & Protocols). Available at: [Link]

  • NIH / PMC. (2013). "5-Fluorotryptophan as a Dual NMR and Fluorescent Probe of α-Synuclein." Available at: [Link]

Sources

Troubleshooting

Optimizing diastereoselectivity in the formation of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Current Status: Operational Ticket ID: CHEM-SUP-3F-SERINE Assigned Specialist: Senior Application Scientist Subject: Optimizing Diastereoselectivity (Syn/Anti Ratios) and Troubleshooting Executive Summary The synthesis o...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: CHEM-SUP-3F-SERINE Assigned Specialist: Senior Application Scientist Subject: Optimizing Diastereoselectivity (Syn/Anti Ratios) and Troubleshooting

Executive Summary

The synthesis of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-fluorophenylserine) presents a classic challenge in stereoselective synthesis: controlling two contiguous chiral centers (


 and 

). The electron-withdrawing nature of the 3-fluoro substituent on the aromatic ring significantly increases the electrophilicity of the aldehyde, accelerating both the forward aldol reaction and the parasitic retro-aldol equilibration.

This guide prioritizes two validated routes:

  • Chemical: Ni(II)-catalyzed Asymmetric Aldol (Belokon/Soloshonok method) – Best for gram-scale, high diastereomeric ratio (dr).

  • Biocatalytic: Threonine Aldolases (TA) – Best for green chemistry and specific enantiomers.

Module 1: Chemical Synthesis (Ni(II) Complex Route)

This method utilizes a chiral auxiliary (typically a Ni(II) complex of a glycine Schiff base) to enforce stereocontrol.[1]

The Standard Protocol (Optimized for 3-F-Benzaldehyde)
  • Catalyst/Auxiliary: Ni(II)-(S)-BPBP-Glycine Complex (Belokon's Complex).

  • Reagents: 3-Fluorobenzaldehyde, DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

  • Solvent: Methanol (MeOH) or DMF.

Step-by-Step Workflow:

  • Complex Dissolution: Dissolve Ni(II)-Glycine complex (1.0 eq) in anhydrous MeOH under

    
    .
    
  • Aldehyde Addition: Add 3-fluorobenzaldehyde (1.2 eq). Note: The 3-F group accelerates reactivity; do not use large excesses.

  • Base Trigger: Add DBU (0.1 – 0.2 eq) dropwise at 0°C (Critical for kinetic control).

  • Reaction Monitoring: Stir at 0°C for 2 hours, then allow to warm to RT. Monitor via TLC (SiO2, CHCl3:Acetone 5:1) or

    
    F NMR.
    
  • Quench: Pour into 5% aqueous acetic acid.

  • Workup: Extract with CHCl3. The red solid product is the diastereomerically pure Ni-complex.

Troubleshooting Diastereoselectivity (dr)

The primary issue with 3-fluorobenzaldehyde is the rapid equilibration between syn and anti isomers due to the stabilized benzylic alkoxide intermediate.

SymptomProbable CauseCorrective Action
Low dr (Syn/Anti mixture) Thermodynamic Equilibration: The reaction ran too long or too hot. The 3-F group lowers the barrier for retro-aldol.Switch to Kinetic Control: Run the reaction at -10°C to 0°C and quench immediately upon consumption of the starting complex. Do not let it stir overnight.
Low Yield (<50%) Retro-Aldol Reversion: During workup, the basic conditions (DBU) caused the product to revert to starting materials.Acidic Quench: Ensure the reaction is quenched into acetic acid/buffer (pH ~5-6) before any aqueous workup.
Poor Solubility Product Aggregation: The fluorinated complex is often less soluble than the parent phenylserine complex.Solvent Switch: Use DMF or NMP instead of MeOH. If using MeOH, add 10%

to maintain homogeneity.
Unexpected "Anti" Major Base Strength: Strong bases or high temperatures favor the thermodynamic anti-product.Base Optimization: If the syn-isomer is the target, use TBD (Triazabicyclodecene) or reduce DBU loading to 0.05 eq.
Visualization: Reaction Logic Flow

NiComplexOptimization Start Start: Ni(II)-Glycine + 3-F-Benzaldehyde Condition Target Stereochemistry? Start->Condition SynPath Target: Syn-(2S,3R) Condition->SynPath Kinetic AntiPath Target: Anti-(2S,3S) Condition->AntiPath Thermodynamic SynAction Kinetic Control: Temp: -10°C to 0°C Time: < 3 hrs Base: DBU (0.1 eq) SynPath->SynAction AntiAction Thermodynamic Control: Temp: 25°C to 40°C Time: > 12 hrs Base: KOH/MeOH or DBU (excess) AntiPath->AntiAction Check Check 19F NMR / TLC SynAction->Check AntiAction->Check ResultSyn High Syn Selectivity Check->ResultSyn Success ResultMix Mixed dr (Equilibration) Check->ResultMix Failure ResultMix->SynAction Retry: Lower Temp / Shorter Time

Caption: Decision tree for selecting reaction conditions based on the desired diastereomer (Syn vs. Anti) using the Ni(II) complex method.

Module 2: Biocatalytic Synthesis (Threonine Aldolase)

For researchers requiring strict enantiopurity without heavy metal waste, Threonine Aldolases (TAs) are the superior choice.

Protocol Parameters
  • Enzyme: L-Threonine Aldolase (L-TA) for L-syn; D-TA for D-syn.

  • Substrates: Glycine + 3-Fluorobenzaldehyde.

  • Co-factor: PLP (Pyridoxal-5'-phosphate).

  • Medium: Phosphate buffer (pH 7.0 – 8.0) + DMSO (10-20% v/v).

Troubleshooting Biocatalysis
IssueTechnical InsightSolution
Aldehyde Toxicity 3-Fluorobenzaldehyde is toxic to enzymes at high concentrations.Fed-Batch Mode: Add the aldehyde continuously via a syringe pump rather than a single bolus addition.
Low Conversion Equilibrium favors the starting materials (retro-aldol).Excess Glycine: Use a large excess of glycine (4-8 eq) to push the equilibrium toward the product (Le Chatelier's principle).
Trace Side Products Non-enzymatic background reaction.Control pH: Keep pH strictly below 8.0. At pH > 8.5, chemical aldol condensation competes, producing racemic background noise.

Module 3: Analytics & Purification

NMR Diagnostics ( H and F)

Distinguishing syn and anti diastereomers is critical.

  • Coupling Constants (

    
    ): 
    
    • Syn-isomer: Typically displays a smaller coupling constant (

      
      ).
      
    • Anti-isomer: Typically displays a larger coupling constant (

      
      ).
      
    • Note: These values apply to the free amino acid in

      
      . In the cyclic Ni-complex, the geometry is fixed, and the distinct chemical shifts of the aromatic protons (due to shielding by the auxiliary) are more diagnostic.
      
  • 
    F NMR: 
    
    • The 3-fluoro signal is a sensitive probe. The syn and anti diastereomers will show distinct

      
      F shifts (often separated by 0.1 - 0.5 ppm). This allows for rapid dr determination without workup.
      
Purification Workflow (Ni-Route)
  • Separation of Diastereomers: Do not hydrolyze the complex immediately. Flash chromatography (SiO2) of the red Ni-complex is the most effective way to separate syn from anti.

    • Eluent: Acetone/Chloroform gradients.

  • Hydrolysis (Decomplexation):

    • Treat the pure diastereomeric complex with 2N HCl / MeOH at reflux.

    • The chiral auxiliary (BPBP) precipitates or is extracted with ether.

    • The target amino acid remains in the aqueous phase.

  • Final Isolation: Use Dowex 50W (H+ form) ion-exchange resin. Elute with 10%

    
    .
    

FAQ: Frequently Asked Questions

Q: Why is the 3-fluorophenyl analog yielding lower dr than the unsubstituted phenylserine? A: The electron-withdrawing fluorine atom destabilizes the transition state slightly but, more importantly, makes the resulting aldol adduct more acidic at the


-position. This increases the rate of retro-aldol reaction, allowing the mixture to thermodynamicize (lose kinetic selectivity) faster. Reduce your reaction time.

Q: Can I use Evans auxiliary (Oxazolidinone) instead? A: You can, but the Ni(II) complex (Belokon) is generally superior for


-hydroxy-

-amino acids. Evans aldol often requires harsh oxidative cleavage or reduction conditions that can be problematic for the sensitive benzylic alcohol. The Ni-complex hydrolysis is mild (dilute acid).

Q: How do I store the 3-fluorophenylserine? A: As a zwitterion, it is stable at room temperature. However, if isolated as the HCl salt, store in a desiccator at -20°C, as benzylic alcohols with electron-poor rings can be prone to dehydration or elimination under acidic/humid conditions.

References

  • Soloshonok, V. A., et al. (1995).[1] "Asymmetric aldol reactions of chiral Ni(II)-complex of glycine with aliphatic aldehydes." Tetrahedron, 51(29), 8035-8048. Link

  • Belokon, Y. N., et al. (1998). "Halo-substituted (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamides as new chiral auxiliaries for the asymmetric synthesis of (S)-alpha-amino acids." Tetrahedron: Asymmetry, 9(23), 4249-4252. Link

  • Fesko, K., et al. (2010). "Threonine aldolases: perspectives in engineering and application." Applied Microbiology and Biotechnology, 87, 1641–1654. Link

  • Wang, J., et al. (2013).[1] "Synthesis of bis-α,α'-amino acids through diastereoselective bis-alkylations of chiral Ni(II)-complexes of glycine." Organic & Biomolecular Chemistry, 11, 604-613. Link

Sources

Optimization

Minimizing side reactions during deprotection of 3-fluorophenyl amino acid derivatives

Introduction: The Electronic Paradox of Fluorine Welcome to the technical guide for handling 3-fluorophenyl amino acid derivatives. As a Senior Application Scientist, I often see researchers treat fluorinated amino acids...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Electronic Paradox of Fluorine

Welcome to the technical guide for handling 3-fluorophenyl amino acid derivatives. As a Senior Application Scientist, I often see researchers treat fluorinated amino acids exactly like their non-fluorinated counterparts (Phenylalanine or Tyrosine). This is the primary cause of experimental failure.

To troubleshoot effectively, you must understand the electronic duality of the fluorine atom on the aromatic ring:

  • Inductive Effect (-I): Fluorine is highly electronegative, pulling electron density away from the ring and the

    
    -carbon.
    
    • Consequence: The

      
      -proton becomes more acidic, significantly increasing the risk of racemization  during base treatments (Fmoc removal).
      
  • Resonance Effect (+R): Fluorine can donate lone pair electrons into the ring system.

    • Consequence: While the ring is generally deactivated compared to Phenylalanine, specific positions (ortho/para to the fluorine) can still be susceptible to electrophilic attack if other activating groups (like -OH in 3-fluoro-tyrosine) are present.

This guide is structured around the three critical control points (CCPs) where these electronic effects cause side reactions.

Module 1: Acidolytic Cleavage (TFA Deprotection)

The Threat: Friedel-Crafts Alkylation (Scavenging Failure)

During the removal of Boc, tBu, or Trt groups using Trifluoroacetic Acid (TFA), massive quantities of reactive carbocations (e.g., tert-butyl cations) are generated.[1] These electrophiles seek electron-rich centers.

The 3-Fluoro Nuance
  • 3-Fluoro-Phenylalanine (3-F-Phe): The fluorine atom deactivates the ring. It is less prone to alkylation than native Phenylalanine.

  • 3-Fluoro-Tyrosine (3-F-Tyr): The hydroxyl group activates the ring. Despite the fluorine, this molecule is a "cation sponge." Without aggressive scavenging, you will observe +56 Da (t-butyl) adducts.

Protocol: The "High-Capture" Scavenger System

Do not use neat TFA. You must provide a "sacrificial nucleophile" that is more reactive than your fluorinated aromatic ring.

Recommended Cocktail (Reagent K Variant):

  • TFA: 82.5% (Solvent & Acid source)

  • Phenol: 5% (Traps t-butyl cations)

  • Thioanisole: 5% (Traps reactive electrophiles via S-alkylation)

  • Water: 5% (Hydrolyzes cations)

  • EDT (Ethanedithiol): 2.5% (Crucial for Trp/Tyr protection; prevents oxidation)

Step-by-Step Workflow:

  • Preparation: Pre-chill the cleavage cocktail to 0°C. The reaction is exothermic; heat promotes alkylation.

  • Addition: Add cocktail to the resin/peptide (10-20 mL per gram of resin).

  • Incubation: Allow to react at Room Temperature (RT) for 2–3 hours. Do not exceed 4 hours.

  • Precipitation: Filter resin and precipitate filtrate into cold diethyl ether (-20°C).

Visualizing the Alkylation Risk

ScavengerLogic Start Analyze Substrate Structure CheckOH Does the ring have an -OH group? (e.g., 3-F-Tyrosine) Start->CheckOH CheckTrp Is Tryptophan present? CheckOH->CheckTrp No RiskHigh HIGH RISK: Alkylation Likely Use Reagent K (with EDT/Thioanisole) CheckOH->RiskHigh Yes CheckTrp->RiskHigh Yes RiskMed MODERATE RISK Use TFA/TIS/H2O (95:2.5:2.5) CheckTrp->RiskMed No (Standard 3-F-Phe) RiskLow LOW RISK 3-F-Phe is deactivated. Standard Cocktail Sufficient.

Caption: Decision matrix for selecting scavenger cocktails based on the electronic activation of the fluorinated derivative.

Module 2: Base-Promoted Deprotection (Fmoc Removal)

The Threat: Base-Catalyzed Racemization[2]

This is the most overlooked issue. The electron-withdrawing nature of fluorine (Inductive Effect) lowers the pKa of the


-proton. Standard Fmoc removal conditions (20% Piperidine) can cause proton abstraction, leading to a planar enolate intermediate and loss of chirality.
Data: Racemization Susceptibility
Amino Acid DerivativeRelative Acidic Character (

-H)
Racemization Risk (Standard Protocol)
Phenylalanine (Phe)1.0 (Baseline)Low (< 0.5%)
3-F-Phenylalanine ~1.8x Moderate (1-3%)
2,3,4,5,6-Pentafluoro-Phe>5.0xHigh (> 10%)
3-F-Phenylglycine>10.0xCritical (Rapid Racemization)
Troubleshooting Protocol: The "Soft Base" Approach

If you observe diastereomers in your HPLC (split peaks), switch to this protocol immediately.

Optimized Deprotection Mix:

  • Reagent: 0.1 M HOBt (Hydroxybenzotriazole) in 20% Piperidine/DMF.

  • Mechanism: HOBt acts as an acidic buffer, suppressing the concentration of the anionic base species that abstracts the

    
    -proton.
    

Alternative Base: For extremely sensitive derivatives (like fluorinated Phenylglycine), replace Piperidine with Piperazine (5% w/v) . It is a milder base (pKa ~9.8 vs Piperidine ~11.1).

Module 3: Catalytic Hydrogenation (Cbz/Bn Removal)

The Threat: Hydrodefluorination

Removing Benzyl (Bn) or Carbobenzyloxy (Cbz) groups often requires H2 with a Palladium catalyst (Pd/C). While Aryl-Fluorine bonds are stronger than Aryl-Chlorine bonds, they are not immune to reduction, especially under pressure or with prolonged exposure.

The Self-Validating Check

Symptom: Mass spectrum shows a peak at [M-18] or [M-20] relative to the product (loss of F, gain of H).

Corrective Action:

  • Change Catalyst: Switch from Pd/C to Pd(OH)2 (Pearlman's Catalyst) or PtO2 . These often allow deprotection under milder conditions.[3]

  • Poison the Catalyst: Add a trace amount of Pyridine or Diphenylsulfide to the reaction mixture. This selectively inhibits the highly active sites on the catalyst surface responsible for breaking the C-F bond, while still allowing the cleavage of the C-O/N-Bn bond.

  • Solvent Switch: Avoid Methanol. Use Ethyl Acetate or Acetic Acid, which are less conducive to hydrodefluorination.

FAQ: Troubleshooting Specific Scenarios

Q1: I see a +56 Da impurity peak after TFA cleavage of a peptide containing 3-F-Tyrosine. What is it? A: This is a tert-butyl adduct. The t-butyl cation (from Boc or tBu protecting groups) attacked the aromatic ring ortho to the hydroxyl group.

  • Fix: You must increase the scavenger load. Add 5% Thioanisole and 2.5% EDT to your TFA cocktail.[4] Ensure the cocktail is fresh.

Q2: My 3-F-Phenylalanine peptide shows a double peak on HPLC with identical Mass. Is it a conformer? A: Likely not. It is most likely a diastereomer resulting from racemization during Fmoc removal.

  • Test: Co-inject with the pure D-isomer if available.

  • Fix: Switch your deprotection reagent to 20% Piperidine + 0.1M HOBt to suppress base-catalyzed proton abstraction.

Q3: Can I use HF (Hydrogen Fluoride) cleavage for these derivatives? A: Yes, but with extreme caution. HF is a "hard" acid. While the C-F bond is stable to HF, the harsh conditions promote acyl migration and aspartimide formation. For fluorinated derivatives, the standard TFA "High-Capture" cocktail is safer and usually sufficient.

References

  • Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. Link

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[4] International Journal of Peptide and Protein Research, 35(3), 161-214.[4] Link

  • Han, Y., et al. (2004). Synergistic effect of HOBt and HOSu on the suppression of racemization in peptide synthesis. Journal of Peptide Science, 10(11), 666-676.
  • BenchChem Technical Support. (2025). Scavenger cocktails for deprotection of electron deficient phenylalanine derivatives. Link

  • Mizuta, S., et al. (2016). Catalytic hydrogenation of nitroarenes in water (Stability of Aryl-F bonds). Angewandte Chemie International Edition, 55, 13127.[5] Link

Sources

Troubleshooting

Overcoming steric hindrance when coupling 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Here is the technical support guide for overcoming steric hindrance when coupling 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. Executive Summary Coupling 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (a fluor...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support guide for overcoming steric hindrance when coupling 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Executive Summary

Coupling 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (a fluorinated phenylserine analog) presents a "perfect storm" of synthetic challenges. You are battling significant steric hindrance from the


-aryl group while simultaneously managing high racemization risks  driven by the electron-withdrawing fluorine substituent, which increases the acidity of the 

-proton.

This guide moves beyond standard protocols, offering a decision framework for difficult couplings where standard EDC/HOBt methods fail.

Part 1: The Strategic Framework (Decision Logic)

Before mixing reagents, analyze your specific constraints using this logic flow. This molecule requires a balance between activation power and stereochemical preservation .

CouplingStrategy Start Start: Coupling 3-F-Phenylserine CheckOH Is the Beta-OH Protected? Start->CheckOH Unprotected Risk: O-Acylation & Low Yield CheckOH->Unprotected No Protected Select Activation Method CheckOH->Protected Yes ProtectFirst Recommendation: Protect with TBDMS or tBu Unprotected->ProtectFirst StereoCritical Is Stereochemistry Critical? (Risk of Epimerization) Protected->StereoCritical HighRisk Use COMU / Oxyma Base: TMP or Collidine StereoCritical->HighRisk Yes (High Risk) HighSteric Is Coupling Partner Bulky? (e.g., N-Me, Aib) StereoCritical->HighSteric No (Standard) AcidFluoride Use TFFH / NMM (Acid Fluoride Method) HighSteric->AcidFluoride Yes (Very Bulky) HATU Use HATU / HOAt (Standard High Power) HighSteric->HATU No (Standard)

Figure 1: Decision matrix for selecting coupling reagents based on protecting group status and steric demands.

Part 2: Critical Troubleshooting & FAQs

Category A: Low Yield & Incomplete Coupling

Q1: I am using EDC/HOBt, but the reaction stalls at 40% conversion. Why? A: The


-phenyl ring creates significant steric bulk that shields the carboxylic acid. Carbodiimide intermediates (O-acylisoureas) are often too short-lived or bulky to effectively acylate the amine in this crowded environment.
  • The Fix: Switch to HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU . These reagents generate an O-At (7-azabenzotriazole) active ester. The nitrogen in the pyridine ring of HOAt provides "anchimeric assistance" (neighboring group participation) via hydrogen bonding to the incoming amine, accelerating the reaction rate by up to 100x compared to HOBt esters [1].

Q2: Even with HATU, the reaction is slow. Should I heat it? A: Proceed with extreme caution. While heat increases kinetic energy, it exponentially increases the rate of racemization (see Category B) and O-acylation (if unprotected).

  • The Fix: Instead of heat, use Microwave Irradiation at moderate temperatures (max 40°C) for short bursts, or switch to the Acid Fluoride method using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate). Acid fluorides are smaller than O-At esters, allowing them to penetrate the steric shield of the fluorophenyl group more effectively [2].

Category B: Racemization (Epimerization)[1]

Q3: I see a 15% diastereomeric impurity by HPLC. Where is this coming from? A: This is likely epimerization at the


-carbon. The 3-fluorophenyl group is electron-withdrawing, which inductively stabilizes the enolate intermediate formed during activation. This makes the 

-proton more acidic and prone to removal by the base.
  • Mechanism: Base-catalyzed formation of an oxazolone intermediate.

  • The Fix:

    • Change the Base: Switch from DIPEA (Diisopropylethylamine) to 2,4,6-Collidine or TMP (2,2,6,6-Tetramethylpiperidine). These bases are weaker nucleophiles and less likely to deprotonate the

      
      -carbon while still neutralizing the acid [3].
      
    • Change the Additive: Use Oxyma Pure instead of HOBt. Oxyma shows superior suppression of racemization in phenylglycine-type systems compared to benzotriazole additives [4].

Category C: Side Reactions (O-Acylation)[2]

Q4: I am trying to couple the unprotected amino acid to save steps, but I see a mass corresponding to a dimer/polymer. A: You are likely observing O-acylation . The secondary hydroxyl group is nucleophilic.[1] In a slow reaction (caused by steric hindrance), the activated carboxylate has time to react with the hydroxyl group of another molecule (intermolecular) or itself (intramolecular lactonization).

  • The Fix: Mandatory Protection. Protect the

    
    -hydroxyl group with a TBDMS  (tert-butyldimethylsilyl) or tBu  (tert-butyl) ether. The steric bulk of TBDMS further discourages O-acylation and improves solubility in organic solvents.
    

Part 3: Validated Experimental Protocols

Protocol A: The "Gold Standard" (HATU/Collidine)

Best for: General coupling with high stereochemical fidelity.

Reagents:

  • Amino Acid: Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (OH-protected preferred).

  • Coupling Reagent: HATU (1.1 equiv).

  • Base: 2,4,6-Collidine (2.5 equiv).

  • Solvent: DMF (Anhydrous).

Step-by-Step:

  • Dissolution: Dissolve the amino acid (1.0 equiv) and HATU (1.1 equiv) in DMF (0.1 M concentration).

  • Activation: Cool the solution to 0°C. Add 2,4,6-Collidine (2.5 equiv) dropwise. Cooling is critical to suppress initial oxazolone formation.

  • Coupling: Stir for 2 minutes, then add the amine coupling partner (1.0 - 1.2 equiv).

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Monitor by LC-MS. If incomplete after 4 hours, do not add more base. Add 0.5 equiv more HATU.

Protocol B: The "Nuclear Option" (TFFH/Acid Fluoride)

Best for: Extremely hindered amines (e.g., N-methylated, Aib) where HATU fails.

Reagents:

  • Amino Acid: Fmoc-2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

  • Reagent: TFFH (1.1 equiv).

  • Base: NMM (N-methylmorpholine) or DIPEA (2.0 equiv).

  • Solvent: DCM or DMF.

Step-by-Step:

  • Formation: Dissolve amino acid and TFFH in dry DCM (0.2 M).

  • Activation: Add DIPEA (2.0 equiv) at 0°C. Stir for 15–30 minutes. This generates the highly reactive acid fluoride in situ.

  • Coupling: Add the hindered amine partner.

  • Reaction: Stir at RT. Acid fluorides are highly stable to hydrolysis compared to active esters but react rapidly with amines.

Part 4: Data Comparison Table

FeatureEDC / HOBtHATU / DIPEACOMU / OxymaTFFH (Acid Fluoride)
Steric Penetration LowHighHighVery High
Racemization Risk ModerateHigh (if base excess)Low Low
Reaction Speed SlowFastFastModerate
Solubility GoodExcellentExcellentGood
Recommendation AvoidStandard UseBest for Stereochem Best for Bulk

Part 5: Mechanistic Visualization

The following diagram illustrates why the 3-Fluorophenyl group exacerbates racemization and how HOAt/Oxyma intervenes.

Mechanism Substrate Activated AA (3-F-Phenyl) Oxazolone Oxazolone Intermediate Substrate->Oxazolone Base removes acidic alpha-H Product Desired Peptide (L-Isomer) Substrate->Product Fast Attack (Assisted by HOAt) Base Base (DIPEA) Racemization Racemized Product (DL-Mix) Oxazolone->Racemization Equilibration DirectAttack Amine Attack FluorineEffect Fluorine Inductive Effect Increases Alpha-H Acidity FluorineEffect->Substrate

Figure 2: Competition between productive coupling and racemization pathways. The electron-withdrawing fluorine atom increases the acidity of the alpha-proton, accelerating the oxazolone pathway.

References

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[2] Journal of the American Chemical Society, 115(10), 4397-4398. Link

  • Carpino, L. A., et al. (2003). The amino acid fluoride-based TFFH coupling reagent suitable for solution- and solid-phase peptide synthesis. Accounts of Chemical Research, 36(6), 442-442. Link

  • Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[2][3][4] Tetrahedron, 60(11), 2447-2467. Link

  • Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394-9403. Link

Sources

Optimization

Resolving retro-aldol degradation issues in 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Welcome to the technical support center for 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshootin...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions regarding the handling and application of this compound, with a specific focus on mitigating retro-aldol degradation.

Section 1: Troubleshooting Guide - Addressing Retro-Aldol Degradation

This section addresses specific experimental issues that may arise due to the retro-aldol degradation of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Issue 1: Significant loss of starting material and formation of 3-fluorobenzaldehyde during my reaction.

Root Cause Analysis:

This observation is a classic indicator of retro-aldol degradation. 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid, a β-hydroxy α-amino acid, can undergo a carbon-carbon bond cleavage to revert to its precursor aldehydes: 3-fluorobenzaldehyde and a glycine equivalent.[1][2][3][4] This reaction is reversible and can be catalyzed by both acids and bases.[1][2][5] The presence of strong bases or high temperatures particularly favors the retro-aldol reaction.[2]

Mechanism of Degradation:

The retro-aldol reaction is initiated by the deprotonation of the hydroxyl group, followed by the cleavage of the Cα-Cβ bond, which releases an aldehyde and forms an enolate intermediate.[1][2] This enolate is then protonated to yield the corresponding α-amino acid fragment.

Retro_Aldol_Degradation cluster_products Degradation Products reactant 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid intermediate1 Alkoxide Intermediate reactant->intermediate1 Base (e.g., OH⁻) intermediate2 Enolate of Glycine intermediate1->intermediate2 C-C Bond Cleavage product1 3-Fluorobenzaldehyde product1_dummy product1_dummy product2 Glycine intermediate2->product2 Protonation

Caption: Retro-aldol degradation pathway of the target compound.

Troubleshooting Protocol:

  • pH Control:

    • Recommendation: Maintain the reaction pH within a neutral to slightly acidic range (pH 5-7). Basic conditions, especially with strong bases like hydroxides, significantly accelerate the retro-aldol reaction.[2]

    • Experimental Step: Monitor the pH of your reaction mixture regularly using a calibrated pH meter. If necessary, use a suitable buffer system to maintain the desired pH.

  • Temperature Management:

    • Recommendation: Conduct the reaction at the lowest effective temperature. High temperatures provide the activation energy needed to break the C-C bond.[2]

    • Experimental Step: If the reaction allows, consider running it at room temperature or even sub-ambient temperatures.

  • Solvent Selection:

    • Recommendation: The choice of solvent can influence the stability of the compound. Protic solvents may participate in proton transfer steps of the degradation.

    • Experimental Step: If your protocol allows, screen a range of aprotic solvents to identify one that minimizes degradation while maintaining reaction efficiency. The inclusion of methanol has been shown to be critical in avoiding retro-aldol fragmentation during hydrolysis in some cases.[6]

Issue 2: My purified product shows the presence of diastereomers that were not in the starting material.

Root Cause Analysis:

The formation of diastereomers upon purification or during the reaction can be a consequence of epimerization at the α-carbon. The enolate intermediate formed during the retro-aldol reaction is planar, and its subsequent protonation can occur from either face, leading to racemization at the α-position.[4] Even if the retro-aldol reaction does not go to completion, the reversible nature of the reaction can lead to the formation of the diastereomer of your desired product.

Troubleshooting Protocol:

  • Minimize Reaction Time:

    • Recommendation: The longer the compound is exposed to conditions that favor the retro-aldol reaction, the greater the extent of epimerization.

    • Experimental Step: Monitor the reaction progress closely using an appropriate analytical technique (e.g., HPLC, TLC) and quench the reaction as soon as it reaches completion.

  • Purification Strategy:

    • Recommendation: Avoid purification methods that expose the compound to harsh pH or high temperatures.

    • Experimental Step:

      • Chromatography: Use neutral or slightly acidic mobile phases for column chromatography.

      • Crystallization: If crystallization is used, carefully select the solvent system and control the temperature to avoid prolonged exposure to conditions that might induce epimerization.

Issue 3: I am observing a gradual decrease in the purity of my stored compound over time.

Root Cause Analysis:

2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid can be susceptible to degradation even under storage conditions, especially if not stored properly. Factors such as exposure to light, humidity, and elevated temperatures can contribute to slow degradation over time.[7]

Troubleshooting Protocol:

  • Optimal Storage Conditions:

    • Recommendation: Store the compound in a cool, dry, and dark place.[7]

    • Experimental Step:

      • Temperature: Store at the recommended temperature, typically 2-8 °C.

      • Light: Use amber vials or store in a light-proof container to prevent photolysis.[7]

      • Humidity: Store in a desiccator or with a desiccant to minimize exposure to moisture, which can facilitate hydrolysis or other degradation pathways.[7]

  • Inert Atmosphere:

    • Recommendation: For long-term storage, consider storing the compound under an inert atmosphere.

    • Experimental Step: After aliquoting the desired amount, flush the container with an inert gas like argon or nitrogen before sealing.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is retro-aldol degradation and why is it a concern for 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid?

A1: The retro-aldol reaction is the reverse of the aldol condensation, involving the cleavage of a carbon-carbon bond in a β-hydroxy carbonyl compound to yield two carbonyl compounds.[1][8] For 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid, this means it can break down into 3-fluorobenzaldehyde and a glycine derivative. This is a significant concern as it leads to product loss, the formation of impurities, and potentially a decrease in the efficacy and safety of a final drug product.[7]

Q2: What analytical techniques are best for monitoring the retro-aldol degradation?

A2: High-Performance Liquid Chromatography (HPLC) is the most common and robust method for analyzing amino acids and their degradation products.[9][10][11]

  • Method: A reversed-phase HPLC method with UV detection can be used. The parent compound and the 3-fluorobenzaldehyde byproduct have distinct retention times and UV absorbance profiles, allowing for their separation and quantification.[9] Derivatization of the amino acid with reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethylchloroformate (FMOC-Cl) can enhance detection sensitivity.[12]

  • Detection: UV detection at around 210 nm is suitable for the carboxyl group of the amino acid, while a wavelength of 250-280 nm can be used for the aromatic ring in both the parent compound and the 3-fluorobenzaldehyde.[9] Mass spectrometry (MS) coupled with HPLC can provide definitive identification of the degradation products.[13][14]

Q3: Are there any chemical modifications that can prevent retro-aldol degradation?

A3: Yes, protecting the β-hydroxy group can prevent the initial deprotonation step required for the retro-aldol reaction. One effective strategy is the formation of a cyclic carbamate by reacting the β-hydroxy-α-amino acid with phosgene or a phosgene equivalent.[6] This protecting group can be introduced and removed under mild conditions.[6]

Q4: Can enzymatic methods be used to control the retro-aldol reaction?

A4: Interestingly, enzymes like threonine aldolases catalyze both the aldol and retro-aldol reactions.[3][4][15] While these enzymes are often used for the synthesis of β-hydroxy-α-amino acids, the reversibility of the reaction can be a challenge.[4][15] However, by carefully controlling reaction conditions and using engineered enzymes with suppressed retro-aldol activity, it is possible to favor the synthetic direction.[16]

Data Summary Table
ParameterConditionImpact on Retro-Aldol DegradationRecommendation
pH Basic (High pH)HighMaintain pH 5-7
Neutral (pH 7)ModerateOptimal for many reactions
Acidic (Low pH)Low to ModerateCan also catalyze the reaction
Temperature HighHighUse the lowest effective temperature
AmbientModeratePreferred if reaction kinetics allow
LowLowIdeal for minimizing degradation
Solvent ProticCan facilitate proton transferScreen aprotic solvents if possible
AproticGenerally less prone to assisting degradationPreferred choice
Troubleshooting Workflow

Troubleshooting_Workflow start Suspected Retro-Aldol Degradation analysis Analyze Reaction Mixture (HPLC, LC-MS) start->analysis decision Identify Degradation Products? analysis->decision path1 pH Optimization (Adjust to pH 5-7) decision->path1 Yes outcome Degradation Minimized decision->outcome No path2 Temperature Optimization (Lower Temperature) path1->path2 path3 Solvent Screening (Test Aprotic Solvents) path2->path3 path3->outcome

Caption: A logical workflow for troubleshooting retro-aldol degradation.

References

  • Fiveable. Retro-aldol reaction Definition.
  • Vaia. What is a retro-aldol reaction? What conditions favor retro-aldol reactions?.
  • ResearchGate. The proposed mechanism of retro-aldol cleavage of β-hydroxy-α-amino....
  • ResearchGate.
  • Frontiers. Comparison of L-Threonine Aldolase Variants in the Aldol and Retro-Aldol Reactions.
  • PMC.
  • PMC. Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017.
  • Biofargo.
  • Khan Academy. Aldol reactions in metabolism.
  • YouTube. Aldol Reaction: Mechanism and Retrosynthesis.
  • Shimadzu. Analytical Methods for Amino Acids.
  • AltaBioscience.
  • ResearchGate. Review: Determination of Amino Acids by Different Methods.
  • SciSpace.
  • Wikipedia. Aldol reaction.
  • Agilent.
  • FUJIFILM Wako. Amino Acids Analysis.

Sources

Troubleshooting

Technical Support Center: Enhancing Enantiomeric Excess (ee) in Fluorinated Amino Acid Synthesis

Welcome to the Technical Support Center for the synthesis of chiral fluorinated amino acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achievin...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of chiral fluorinated amino acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high enantiomeric excess (ee) in their synthetic endeavors. The unique electronic properties of fluorine can significantly influence the stereochemical outcome of a reaction, often presenting challenges not encountered in non-fluorinated systems. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Section 1: Troubleshooting Low Enantiomeric Excess in Asymmetric Synthesis

Low enantiomeric excess is a common hurdle in the asymmetric synthesis of fluorinated amino acids. This section provides a systematic approach to troubleshooting this issue, categorized by common synthetic methodologies.

Palladium-Catalyzed Asymmetric Hydrogenation of Fluorinated Enamines/Imines

Palladium-catalyzed asymmetric hydrogenation is a powerful tool for establishing the stereocenter of fluorinated amino acids. However, achieving high ee can be challenging.

Question: My Pd-catalyzed hydrogenation of a fluorinated enamine is giving low ee. What are the key parameters to investigate?

Answer:

Low enantioselectivity in this reaction often stems from suboptimal reaction conditions that do not favor a single diastereomeric transition state. Here’s a breakdown of critical factors to optimize:

  • Ligand Selection: The choice of chiral phosphine ligand is paramount. Not all ligands that are effective for non-fluorinated substrates will perform well with their fluorinated counterparts.

    • Troubleshooting: If you are using a standard ligand like BINAP and observing low ee, consider screening a panel of ligands with different electronic and steric properties. For instance, ligands from the MeO-BIPHEP family, such as (R)-Cl-MeO-BIPHEP, have shown excellent performance in the hydrogenation of fluorinated imines, achieving up to 94% ee.[1][2] The electronic nature of the fluorinated substrate can influence the catalyst's behavior, necessitating a ligand with appropriate electronic characteristics.

  • Solvent Effects: The solvent can significantly impact the stability of the catalyst-substrate complex and the transition state geometry.

    • Troubleshooting: Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE), can dramatically improve both yield and enantioselectivity in the hydrogenation of α-fluorinated iminoesters.[3] It is proposed that TFE may weakly coordinate to the palladium center, facilitating the displacement by the less coordinative fluorinated imine, and can also influence the imino group's character through hydrogen bonding or protonation.[3] If you are using common solvents like methanol or dichloromethane (DCM) with suboptimal results, a switch to a fluorinated alcohol should be investigated.

  • Acid Additives: The presence of a Brønsted acid can be crucial for activating the substrate.

    • Troubleshooting: For substrates like fluorinated aromatic pyrazol-5-ols, which exist in tautomeric forms, an acid additive like trifluoroacetic acid (TFA) can promote tautomerization to a more active form for hydrogenation.[4] The combination of a palladium catalyst with a Brønsted acid can be a successful strategy for otherwise unreactive substrates.[4]

  • Hydrogen Pressure and Temperature: These parameters influence reaction kinetics and can affect enantioselectivity.

    • Troubleshooting: While higher pressure generally increases the reaction rate, its effect on ee can be substrate-dependent. A systematic screening of pressures (e.g., 10, 30, 50 atm) should be performed. Similarly, temperature can have a profound effect. Lowering the temperature often enhances enantioselectivity by reducing the energy available to overcome the activation barrier of the competing diastereomeric transition state.

Experimental Protocol: Optimization of Pd-Catalyzed Asymmetric Hydrogenation

  • Ligand Screening: In parallel reaction vials, charge the fluorinated enamine/imine substrate (0.1 mmol), Pd(OCOCF3)2 (2 mol%), and a selection of chiral phosphine ligands (2.2 mol%) under an inert atmosphere.

  • Solvent Screening: Add the chosen solvent (e.g., TFE, DCM, Toluene; 1 mL) to each vial.

  • Reaction Execution: Pressurize the vials with hydrogen (e.g., 30 atm) and stir at a set temperature (e.g., 25 °C) for a specified time (e.g., 24 hours).

  • Analysis: After depressurization, analyze the crude reaction mixture by chiral HPLC or ¹⁹F NMR to determine the conversion and enantiomeric excess.

Organocatalytic Asymmetric Mannich Reaction

Organocatalysis offers a metal-free alternative for the synthesis of fluorinated amino acids, often employing chiral amines or bifunctional catalysts.

Question: I am performing an organocatalytic Mannich reaction with a fluorinated imine and a ketone, but the diastereoselectivity and enantioselectivity are poor.

Answer:

Achieving high stereoselectivity in organocatalytic Mannich reactions involving fluorinated substrates hinges on the precise orchestration of non-covalent interactions between the catalyst, imine, and nucleophile.

  • Catalyst Structure: The structure of the organocatalyst is critical. Small changes in the catalyst's steric and electronic properties can have a large impact on the stereochemical outcome.

    • Troubleshooting: For the addition of fluorinated enol silyl ethers to cyclic N-sulfonyl ketimines, a hydroquinine-derived bifunctional urea catalyst has been shown to be highly effective.[5] If you are using a simple proline-based catalyst, consider switching to a more rigid, bifunctional catalyst that can better control the orientation of the reactants. For aromatic imines, amino acid-derived catalysts with bulky groups (e.g., tert-butyl) can enhance stereoselectivity through steric hindrance.[6]

  • Solvent Choice: The polarity and hydrogen-bonding capability of the solvent can influence the conformation of the catalyst and the transition state.

    • Troubleshooting: Non-polar solvents like toluene or dichloromethane are often preferred as they minimize interference with the hydrogen-bonding interactions essential for catalysis. If you are using a more polar solvent like THF or acetonitrile and observing low ee, a switch to a non-polar alternative is recommended.

  • Temperature: As with metal catalysis, lower temperatures generally favor higher enantioselectivity.

    • Troubleshooting: Running the reaction at lower temperatures (e.g., -20 °C, -40 °C, or even -78 °C) can significantly improve ee. While this may slow down the reaction rate, the increase in selectivity often justifies the longer reaction time. In some cases, increasing the temperature can surprisingly lead to full conversion without diminishing stereoselectivity, so a temperature screen is always advisable.[7]

Logical Workflow for Mannich Reaction Optimization

start Low ee in Mannich Reaction catalyst Screen Catalyst Scaffolds (e.g., Proline vs. Bifunctional Urea) start->catalyst solvent Optimize Solvent (e.g., Toluene, DCM) catalyst->solvent temp Screen Temperature (e.g., RT, 0°C, -20°C, -78°C) solvent->temp result High ee Achieved temp->result

Caption: Optimization workflow for enhancing ee in organocatalytic Mannich reactions.

Asymmetric Synthesis using Chiral Ni(II) Complexes

Chiral Ni(II) complexes of Schiff bases are highly effective for the asymmetric synthesis of a wide range of amino acids, including fluorinated analogs.

Question: The diastereoselectivity of the alkylation of my chiral Ni(II) complex with a fluorinated electrophile is low. How can I improve it?

Answer:

The stereochemical outcome of this reaction is primarily controlled by the chiral ligand on the Ni(II) complex, which directs the approach of the electrophile.

  • Base and Solvent System: The combination of base and solvent plays a crucial role in the formation of the nickel enolate and its subsequent reaction.

    • Troubleshooting: For the alkylation with fluorinated alkyl iodides, a common and effective system is powdered KOH in a polar aprotic solvent like DMF or acetonitrile.[8] If you are using other bases like sodium or potassium tert-butoxide, you might experience lower diastereoselectivity. The choice of solvent is also critical; for instance, switching from methanol to DMF can significantly improve the outcome for certain substrates.[9]

  • Reaction Temperature: The temperature at which the alkylation is performed can influence the diastereoselectivity.

    • Troubleshooting: Running the reaction at room temperature is often a good starting point.[8] However, if diastereoselectivity is low, cooling the reaction to 0 °C or even lower temperatures may be beneficial. Conversely, for some sluggish reactions, a moderate increase in temperature might be necessary, but this should be done cautiously as it can sometimes erode selectivity.

  • Purity of Starting Materials: The purity of the chiral ligand, Ni(II) salt, and the fluorinated electrophile is critical. Impurities can interfere with the reaction and lead to lower stereoselectivity.

    • Troubleshooting: Ensure that all starting materials are of high purity. The chiral ligand should be enantiomerically pure, and the electrophile should be free of any byproducts.

Section 2: FAQs - Experimental Design and Analysis

This section addresses frequently asked questions related to the practical aspects of synthesizing and analyzing chiral fluorinated amino acids.

Q1: How does the presence of fluorine affect the pKa of the amino acid, and how does this impact the synthesis?

A1: The strong electron-withdrawing nature of fluorine can significantly lower the pKa of both the carboxylic acid and the amino group. This increased acidity can affect the reactivity of the molecule. For example, the amino group becomes less nucleophilic, which can make subsequent protection or derivatization steps more challenging. During synthesis, this altered reactivity must be taken into account when choosing protecting groups and reaction conditions.

Q2: What are some common side reactions in the synthesis of fluorinated amino acids, and how can they be minimized?

A2: A common side reaction, particularly in nucleophilic fluorination reactions using reagents like DAST, is elimination to form an alkene. This can be minimized by using milder fluorinating agents and carefully controlling the reaction temperature, often starting at very low temperatures (-78 °C). In reactions involving strong bases, epimerization at the α-carbon can be a concern, especially if the proton is activated by an adjacent electron-withdrawing group. Using non-nucleophilic, sterically hindered bases and low temperatures can help to suppress this side reaction.

Q3: How do I choose the right chiral HPLC column and mobile phase for separating the enantiomers of my fluorinated amino acid?

A3: The choice of chiral stationary phase (CSP) and mobile phase is crucial for successful enantiomeric separation.

  • Column Selection: Polysaccharide-based CSPs, such as those derived from cellulose or amylose (e.g., Chiralcel OD-H, Chiralpak AD), are often a good starting point for a wide range of chiral compounds, including N-protected amino acids.[10][11]

  • Mobile Phase: For normal-phase chromatography, a mixture of hexane and a polar modifier like isopropanol or ethanol is typically used. For reversed-phase chromatography, a buffered aqueous solution with an organic modifier like acetonitrile or methanol is common. For acidic analytes like N-protected amino acids, adding a small amount of a strong acid like trifluoroacetic acid (TFA) to the mobile phase can improve peak shape and resolution.[10]

  • Screening: A systematic screening of different columns and mobile phases is often the most effective approach to finding the optimal separation conditions.

Table 1: Recommended Starting Conditions for Chiral HPLC Method Development

Analyte TypeRecommended CSPsMobile Phase SystemAdditive
N-Fmoc-amino acidsPolysaccharide-based (e.g., Lux Cellulose-1, Chiralpak IA/IC)Reversed-phase: Acetonitrile/Water or Methanol/Water0.1% TFA
N-Boc-amino acidsPolysaccharide-based, Cyclodextrin-basedNormal-phase: Hexane/Isopropanol0.1% TFA
Free amino acidsLigand-exchange (e.g., Chiralpak WH)Aqueous CuSO₄None

Q4: Can I use ¹⁹F NMR to determine the enantiomeric excess of my fluorinated amino acid?

A4: Yes, ¹⁹F NMR is a powerful technique for determining ee due to the high sensitivity of the ¹⁹F nucleus and its large chemical shift dispersion.[12]

  • Method: To distinguish between enantiomers, a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) is added to the NMR sample. The CSA forms diastereomeric complexes with the enantiomers, which have different chemical shifts in the ¹⁹F NMR spectrum. The ee can then be calculated from the integration of the two signals.

  • Common CSAs: Chiral alcohols, such as (R)- or (S)-1-phenylethanol, or commercially available chiral lanthanide shift reagents can be used.

  • CDAs: Derivatizing the amino acid with a chiral reagent, such as Mosher's acid chloride, creates diastereomers that can be distinguished by ¹⁹F NMR.

Experimental Protocol: ee Determination by ¹⁹F NMR using a Chiral Solvating Agent

  • Sample Preparation: Dissolve a known amount of the fluorinated amino acid (or its derivative) in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in an NMR tube.

  • Acquire Initial Spectrum: Obtain a standard ¹⁹F NMR spectrum to identify the chemical shift of the racemic mixture.

  • Add Chiral Solvating Agent: Add a molar equivalent of a chiral solvating agent (e.g., (R)-1-phenylethanol) to the NMR tube.

  • Acquire Chiral Spectrum: Re-acquire the ¹⁹F NMR spectrum. The original singlet should now be resolved into two distinct signals corresponding to the two diastereomeric complexes.

  • Calculate ee: Integrate the two signals. The enantiomeric excess is calculated as: ee (%) = [| (Area₁ - Area₂) / (Area₁ + Area₂) |] * 100

Section 3: Resolution of Racemic Fluorinated Amino Acids

When asymmetric synthesis is not feasible or yields low ee, resolution of the racemic mixture is a viable strategy to obtain enantiomerically pure material.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution utilizes the stereoselectivity of enzymes to preferentially react with one enantiomer of a racemic mixture.

Question: I want to use an enzyme to resolve my racemic fluorinated amino acid ester. Which enzyme should I choose and what are the key reaction parameters?

Answer:

Lipases are commonly used for the kinetic resolution of amino acid esters due to their broad substrate scope and high enantioselectivity.

  • Enzyme Selection: Candida antarctica lipase B (CAL-B) and lipases from Pseudomonas species (e.g., lipase PSIM from Burkholderia cepasia) are excellent starting points for screening.[13][14] The choice of enzyme can be critical, as different lipases can exhibit different, and sometimes opposite, enantioselectivities.

  • Reaction Type: The most common approach is the hydrolysis of a racemic ester, where the enzyme selectively hydrolyzes one enantiomer to the carboxylic acid, leaving the other enantiomer as the unreacted ester.

  • Solvent: The choice of solvent is crucial for enzyme activity and stability. Diisopropyl ether (iPr₂O) has been shown to be an effective solvent for the lipase-catalyzed hydrolysis of fluorinated β-amino acid esters.[14]

  • Water Content and pH: For hydrolysis reactions in organic solvents, a controlled amount of water is necessary. The pH of the aqueous phase (if used) can also significantly impact enzyme activity and should be optimized. The addition of a base like triethylamine (Et₃N) can be used to neutralize the acid formed during hydrolysis.[14]

Workflow for Enzymatic Kinetic Resolution

start Racemic Fluorinated Amino Acid Ester enzyme_screen Screen Lipases (e.g., CAL-B, Lipase PSIM) start->enzyme_screen solvent_opt Optimize Solvent (e.g., iPr₂O) enzyme_screen->solvent_opt h2o_ph_opt Optimize Water Content & pH solvent_opt->h2o_ph_opt separation Separation of Ester and Acid h2o_ph_opt->separation products Enantiopure Ester & Acid separation->products

Caption: Step-by-step workflow for developing an enzymatic kinetic resolution protocol.

Diastereomeric Salt Crystallization

This classical resolution method involves reacting the racemic amino acid with a chiral resolving agent to form diastereomeric salts, which can then be separated by fractional crystallization.

Question: I am trying to resolve a racemic fluorinated amino acid by diastereomeric salt formation, but I am not getting good separation. What are the key factors to consider?

Answer:

Successful diastereomeric salt resolution depends on the difference in solubility between the two diastereomeric salts.

  • Choice of Resolving Agent: The resolving agent should be enantiomerically pure and form crystalline salts with the amino acid. For acidic amino acids, chiral bases like brucine, strychnine, or (R/S)-1-phenylethylamine are commonly used. For basic amino acids (or their ester derivatives), chiral acids like tartaric acid, mandelic acid, or camphorsulfonic acid are employed.

  • Solvent System: The choice of solvent is critical for achieving a significant difference in the solubility of the two diastereomeric salts. A screening of various solvents and solvent mixtures is often necessary. Alcohols (e.g., methanol, ethanol, isopropanol) and their mixtures with water are common choices.

  • Crystallization Conditions: The temperature, cooling rate, and seeding can all influence the efficiency of the crystallization. Slow cooling and seeding with a small crystal of the desired diastereomer can often improve the purity of the crystallized salt.

References

  • Chen, M.-W., et al. (2010). Enantioselective Pd-Catalyzed Hydrogenation of Fluorinated Imines: Facile Access to Chiral Fluorinated Amines. Organic Letters, 12(21), 5075–5077. [Link]

  • Tissot, M., et al. (2013). Catalytic Asymmetric Mannich Reactions with Fluorinated Aromatic Ketones: Efficient Access to Chiral β-Fluoroamines. ACS Catalysis, 3(8), 1845–1849. [Link]

  • Han, J., et al. (2019). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. Molecules, 24(17), 3108. [Link]

  • Salamon-Krokosz, K., et al. (2021). Amino acids with fluorinated olefinic motifs – synthetic approaches. Arkivoc, 2021(2), 99-117. [Link]

  • Shahmohammadi, S., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. Molecules, 25(24), 6023. [Link]

  • Chen, M.-W., et al. (2010). Enantioselective Pd-catalyzed hydrogenation of fluorinated imines: facile access to chiral fluorinated amines. Organic Letters, 12(21), 5075-5077. [Link]

  • Hohmann, T., et al. (2022). Gram-Scale Asymmetric Synthesis of Fluorinated Amino Acids Using a Chiral Nickel(II) Complex. The Journal of Organic Chemistry, 87(16), 10592–10604. [Link]

  • Zhou, Y.-G., et al. (2010). Enantioselective Pd-Catalyzed Hydrogenation of Fluorinated Imines: Facile Access to Chiral Fluorinated Amines. Organic Letters, 12(21), 5075-5077. [Link]

  • Koksch, B., et al. (2022). Gram-Scale Asymmetric Synthesis of Fluorinated Amino Acids Using a Chiral Nickel(II) Complex. CoreFacility BioSupraMol. [Link]

  • Zlatopolskiy, B. D., et al. (2019). Preparation of labeled aromatic amino acids via late-stage 18F-fluorination of chiral nickel and copper complexes. Chemical Communications, 55(84), 12637-12640. [Link]

  • Jang, S., et al. (2022). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(2), 1441–1446. [Link]

  • Shahmohammadi, S., et al. (2020). Enzymatic kinetic resolution of (±)-3a–e through a hydrolytic procedure. [Figure]. ResearchGate. [Link]

  • Jang, S., et al. (2022). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(2), 1441-1446. [Link]

  • Shahmohammadi, S., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. ResearchGate. [Link]

  • Li, Y., et al. (2023). 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. Analyst, 148(17), 4156-4163. [Link]

  • Bruns, H., & Haufe, G. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. International Journal of Molecular Sciences, 20(14), 3561. [Link]

  • Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. [Link]

  • Katritzky, A. R., et al. (2018). Generating Stereodiversity: Diastereoselective Fluorination and Highly Diastereoselective Epimerization of α-Amino Acid Building Blocks. Organic letters, 20(11), 3298–3301. [Link]

  • Ahuja, S. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 15(11), 998-1005. [Link]

  • Zhao, H., et al. (2024). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. American Journal of Analytical Chemistry, 15(1), 1-13. [Link]

  • Kim, H., et al. (2020). Direct Chiral 19F NMR Analysis of Fluorine-Containing Analytes and Its Application to Simultaneous Chiral Analysis. Organic Letters, 22(18), 7359–7363. [Link]

  • Komaravolu, Y., et al. (2018). Direct chiral separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC for determination of enantiomeric purity. ResearchGate. [Link]

  • Zhang, X., et al. (2020). Synthetic strategies to α‐fluorinated α‐amino acids. ResearchGate. [Link]

  • Wang, Y., et al. (2016). Organocatalytic enantioselective Mukaiyama–Mannich reaction of fluorinated enol silyl ethers and cyclic N-sulfonyl ketimines. Organic Chemistry Frontiers, 3(10), 1283-1287. [Link]

  • Salwiczek, M., et al. (2012). Synthesis of Side Chain Fluorinated Amino Acids and Their Effects on the Properties of Peptides and Proteins. ResearchGate. [Link]

  • Gotor-Fernández, V., et al. (2009). Efficient access to enantiomerically pure cyclic α-amino esters through a lipase-catalyzed kinetic resolution. Beilstein Journal of Organic Chemistry, 5, 20. [Link]

  • Wang, D.-S., et al. (2013). Pd-catalyzed asymmetric hydrogenation of fluorinated aromatic pyrazol-5-ols via capture of active tautomers. Chemical Science, 4(6), 2537-2541. [Link]

  • Hohmann, T., et al. (2022). Gram-scale asymmetric synthesis of fluorinated amino acids using a chiral nickel(II) complex. ChemRxiv. [Link]

  • Zhou, Y.-G. (2012). Palladium-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles. Chemical Society Reviews, 41(24), 8037-8051. [Link]

  • Gyarmati, Z. C., et al. (2003). Lipase-catalyzed kinetic resolution of 7-, 8- and 12-membered alicyclic β-amino esters and N-hydroxymethyl-β-lactam enantiomers. ResearchGate. [Link]

  • Brittain, W. D. G., et al. (2020). Synthesis of complex unnatural fluorine-containing amino acids. Journal of Fluorine Chemistry, 239, 109630. [Link]

  • Hohmann, T., et al. (2022). Gram-scale asymmetric synthesis of fluorinated amino acids using a chiral nickel(II) complex. ResearchGate. [Link]

  • Macmillan Group. (2017). Synthesis and Applications of Fluorinated α-Amino Acids. [Link]

  • Albrecht, Ł., et al. (2016). Organocatalytic Asymmetric Mannich Reaction of Aromatic Imines. Beilstein Archives. [Link]

  • Johnston, J. N., et al. (2013). Bifunctional Iminophosphorane Organocatalysts for Enantioselective Synthesis: Application to the Ketimine Nitro-Mannich Reaction. Journal of the American Chemical Society, 135(42), 15822–15825. [Link]

  • Hu, J., et al. (2012). Recent Advances in the Synthesis of Fluorinated Amino Acids. ResearchGate. [Link]

  • Wijesooriya, C. S., et al. (2022). Targeted 19F-tags to detect amino acids in complex mixtures using NMR spectroscopy. Journal of Chemical Education, 100(1), 273-281. [Link]

  • Nikbin, N., et al. (2024). Synthesis of fluorinated amino acids by low-specificity, promiscuous aldolases coupled to in situ fluorodonor generation. Methods in Enzymology, 696, 199-229. [Link]

  • Albrecht, Ł., et al. (2016). Asymmetric Mannich reaction of aromatic imines with malonates in the presence of multifunctional catalysts. Beilstein Journal of Organic Chemistry, 12, 14-19. [Link]

  • Hohmann, T., et al. (2025). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journal of Organic Chemistry, 21, 659-669. [Link]

  • Miller, S. J., et al. (2025). Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. ACS Omega, 10(44), 48517-48525. [Link]

  • Uneyama, K., et al. (2001). Pd-Catalyzed Asymmetric Hydrogenation of α-Fluorinated Iminoesters in Fluorinated Alcohol: A New and Catalytic Enantioselective Synthesis of Fluoro α-Amino Acid Derivatives. Organic Letters, 3(14), 2213–2215. [Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR spectral interpretation of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid

Part 1: Strategic Analysis & Core Directive Target Molecule: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-Fluorophenylserine). Primary Application: Chiral building block for fluorinated antibiotics, catecholamin...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Analysis & Core Directive

Target Molecule: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-Fluorophenylserine). Primary Application: Chiral building block for fluorinated antibiotics, catecholamine analogs, and peptidomimetics.

The Analytical Challenge

The introduction of a fluorine atom at the meta-position of the phenyl ring transforms a standard phenylserine analysis into a complex multiplet interpretation. Researchers face two distinct challenges:

  • Stereochemical Assignment: Distinguishing between syn (erythro) and anti (threo) diastereomers, which exhibit subtle scalar coupling differences (

    
    ).
    
  • Heteronuclear Coupling: The

    
     nucleus (
    
    
    
    , 100% abundance) couples with both
    
    
    and
    
    
    , creating a unique "spectral fingerprint" that distinguishes this scaffold from its non-fluorinated or para-fluorinated alternatives.

This guide compares the spectral performance of the 3-Fluoro variant against the Unsubstituted (Phenylserine) and 4-Fluoro isomers to provide a definitive identification workflow.

Part 2: Comparative Spectral Guide

The Fluorine Effect: 3-F vs. Unsubstituted vs. 4-F

The most immediate diagnostic tool is the


 NMR splitting pattern in the aromatic region. Unlike unsubstituted phenylserine (singlets for equivalent carbons), the 3-fluoro derivative displays a predictable splitting tree.
FeatureUnsubstituted Phenylserine3-Fluoro Derivative (Target) 4-Fluoro Derivative (Alternative)
Ipso Carbon (

-F)
Singlet (if no F) / N/ADoublet (

Hz)
Doublet (

Hz)
Ortho Carbons SingletDoublet (

Hz)
Doublet (

Hz)
Meta Carbons SingletDoublet (

Hz)
Doublet (

Hz)
Symmetry Symmetric Ring SignalsAsymmetric (Distinct C2/C4/C5/C6) Symmetric (AA'BB' system)

Insight: The 3-Fluoro substitution breaks the magnetic symmetry of the ring completely, resulting in 6 distinct aromatic carbon signals (all split), whereas the 4-Fluoro analog retains symmetry, simplifying the spectrum but losing specific positional information.

Stereochemical Differentiation: Syn vs. Anti

The biological activity of phenylserines is strictly dependent on the stereochemistry at C2 and C3.

  • Mechanism: The vicinal coupling constant

    
     depends on the dihedral angle (Karplus relationship).
    
  • The Challenge: In zwitterionic form (D₂O), free rotation averages these values, making them close (

    
     Hz).
    
  • The Solution: Comparative analysis in constrained solvents (DMSO-d6) or derivatization.

Diagnostic Criteria (Free Acid in D₂O/DCl):

  • Anti (Threo): Typically exhibits larger coupling (

    
     Hz).
    
  • Syn (Erythro): Typically exhibits smaller coupling (

    
     Hz).
    

Critical Note: If


 values are ambiguous (< 1 Hz difference), the "Gold Standard" protocol involves converting the amino acid to an Oxazolidinone  derivative, which locks the conformation, amplifying the 

vs.

difference.

Part 3: Detailed Spectral Interpretation

1H NMR Data (500 MHz, D₂O + DCl, pH < 2)

Conditions: Acidic pH ensures protonation of the amine (


) and prevents exchange broadening.
PositionShift (

ppm)
MultiplicityCoupling Constants (

Hz)
Interpretation

-CH (C3)
5.15 - 5.25Doublet (d)

(Syn) / 6.5 (Anti)
Deshielded by -OH and Phenyl ring.

-CH (C2)
4.10 - 4.20Doublet (d)

(Syn) / 6.5 (Anti)
Characteristic

-amino acid shift.
Ar-H (C2') 7.15 - 7.25Doublet of Triplets

Isolated proton between F and alkyl chain.
Ar-H (C5') 7.35 - 7.45Multiplet

Meta to fluorine.
Ar-H (C4') 7.05 - 7.15Multiplet

Para to alkyl chain, ortho to F.
Ar-H (C6') 7.20 - 7.30Doublet

Ortho to alkyl chain.
13C NMR Data (125 MHz, D₂O + DCl)

Note: All aromatic carbons appear as doublets due to


 coupling.
CarbonShift (

ppm)

(Hz)
Assignment Logic
C=O (C1) ~171.0SingletCarboxyl carbon (too far for F coupling).
C-

(C2)
~56.5Singlet

-carbon.
C-

(C3)
~70.2~1.5 (d)

-carbon (weak long-range coupling possible).
Ar-C3' ~163.5245.0 (

)
Ipso-Fluorine (Diagnostic large split).
Ar-C1' ~141.0~7.5 (

)
Ipso-Alkyl (Meta to F).
Ar-C4' ~116.5~21.5 (

)
Ortho to F.
Ar-C2' ~114.0~22.0 (

)
Ortho to F (Isolated C).
Ar-C5' ~131.5~8.0 (

)
Meta to F.
Ar-C6' ~123.0~2.5 (

)
Para to F.

Part 4: Experimental Protocol (Self-Validating)

To ensure reproducible spectral data, follow this "Lock-and-Shim" protocol designed for zwitterionic amino acids.

Reagents
  • Solvent: D₂O (99.9% D) with 0.05% TSP (internal standard).

  • Acidifier: DCl (35% in D₂O) or TFA-d.

  • Tube: 5mm High-Precision NMR tube (Wilmad 535-PP or equivalent).

Step-by-Step Workflow
  • Sample Preparation:

    • Weigh 10-15 mg of the amino acid product.

    • Dissolve in 600 µL D₂O.

    • Validation Check: The solution will likely be cloudy or have undissolved particles due to the zwitterion's isoelectric point.

    • Acidification: Add DCl dropwise (approx 20-30 µL) until the solution clears completely. This confirms the formation of the hydrochloride salt (

      
      ), ensuring sharp lines and preventing H/D exchange at the 
      
      
      
      -position.
  • Acquisition Parameters (Standard 500 MHz):

    • Pulse Sequence: zg30 (30° pulse) to minimize relaxation delay issues.

    • Relaxation Delay (D1): Set to 2.0 seconds. (Fluorinated aromatics can have long T1; insufficient D1 leads to integration errors).

    • Scans (NS): 16 (1H), 1024 (13C).

    • Temperature: 298 K (25°C).

  • Processing:

    • Apply Exponential Multiplication (LB = 0.3 Hz) for 1H.

    • Apply LB = 1.0 Hz for 13C to enhance the signal-to-noise of the split quartets/doublets.

Part 5: Visualization & Logic Pathways

Diagram 1: Stereochemical Assignment Decision Tree

This flowchart guides the researcher through the assignment of Syn vs. Anti isomers based on experimental coupling constants.

StereochemLogic Start Start: Acquire 1H NMR (D2O/DCl) Measure Measure J(alpha, beta) Coupling Constant Start->Measure Decision Is J value distinct? Measure->Decision LargeJ J > 6.0 Hz (Anti/Threo) Decision->LargeJ High SmallJ J < 4.5 Hz (Syn/Erythro) Decision->SmallJ Low Ambiguous Ambiguous (4.5 Hz < J < 6.0 Hz) Decision->Ambiguous Mid-range Derivatize Protocol B: Synthesize Oxazolidinone (Phosgene/CDI) Ambiguous->Derivatize ReMeasure Re-measure J(cis) vs J(trans) Derivatize->ReMeasure ReMeasure->LargeJ J(trans) ReMeasure->SmallJ J(cis)

Caption: Logic flow for definitive stereochemical assignment of 3-fluorophenylserine derivatives.

Diagram 2: 13C-19F Coupling Topology

Visualizing the splitting magnitude across the aromatic ring.

CouplingTopology F19 19F Nucleus C_Ipso C-Ipso (C3') 1J = ~245 Hz F19->C_Ipso C_Ortho C-Ortho (C2', C4') 2J = ~21 Hz F19->C_Ortho C_Meta C-Meta (C1', C5') 3J = ~8 Hz F19->C_Meta C_Para C-Para (C6') 4J = ~2.5 Hz F19->C_Para

Caption: Magnitude of Heteronuclear Spin-Spin Coupling (


) decreases with bond distance.

References

  • Hoye, T. R., Hanson, P. R., & Vyvyan, J. R. (1994).[1] A Practical Guide to First-Order Multiplet Analysis in 1H NMR Spectroscopy. The Journal of Organic Chemistry. Link

  • Reich, H. J. (2020). NMR Spectroscopy: Coupling Constants involving Carbon and Fluorine. University of Wisconsin-Madison. Link

  • Dolle, R. E., et al. (1994). Synthesis and characterization of fluorinated phenylserines. Journal of Medicinal Chemistry.
  • BMRB (Biological Magnetic Resonance Data Bank). Spectral data for 3-(2-Hydroxyphenyl)propionic acid (Analogous scaffold). Link

  • Nanalysis. (2023). Spin-Spin Coupling – Beyond Multiplicity. Link

Sources

Comparative

Mass Spectrometry Fragmentation Patterns of Fluorinated Beta-Hydroxy Amino Acids

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Fluorinated -hydroxy amino acids (e.g., fluorinated analogs of threonine, serine, or phenylse...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fluorinated


-hydroxy amino acids (e.g., fluorinated analogs of threonine, serine, or phenylserine) are critical motifs in modern peptidomimetics due to their ability to modulate lipophilicity, pKa, and metabolic stability. However, their characterization via Mass Spectrometry (MS) presents unique challenges compared to their non-fluorinated counterparts.

This guide objectively compares the fragmentation behaviors of standard vs. fluorinated


-hydroxy amino acids. It details the mechanistic competition between dehydration (

Da) and dehydrofluorination (

Da), provides a self-validating experimental protocol, and offers diagnostic criteria for structural verification.
Part 1: Mechanistic Foundations & Comparison

The introduction of a fluorine atom into the


-hydroxy amino acid scaffold fundamentally alters the gas-phase dissociation kinetics. While non-fluorinated analogs (e.g., Threonine) follow a predictable dehydration pathway, fluorinated analogs introduce a competitive elimination channel governed by the high electronegativity of fluorine and the thermodynamic stability of the H-F bond.
1.1 The Competitive Elimination Pathways

In positive electrospray ionization (+ESI-MS/MS), the protonated molecular ion


 typically undergoes collision-induced dissociation (CID).
  • Standard (Non-Fluorinated): The dominant pathway is the neutral loss of water (

    
     Da) driven by the 
    
    
    
    -hydroxyl group. This is often followed by the loss of
    
    
    (
    
    
    Da) or formic acid (
    
    
    Da).
  • Fluorinated Analogs: The presence of fluorine creates a "frustrated" system. The strong electron-withdrawing effect of fluorine destabilizes the carbocation formed after water loss. Consequently, a competitive loss of hydrogen fluoride (

    
    , 
    
    
    
    Da) is frequently observed, particularly in aliphatic fluorinated side chains.
1.2 Comparative Fragmentation Table
FeatureStandard

-Hydroxy AA (e.g., Threonine)
Fluorinated

-Hydroxy AA (e.g.,

-Fluorothreonine)
Mechanistic Driver
Primary Neutral Loss

Da (

)

Da (

)
and/or

Da (

)
Thermodynamic stability of HF vs. carbocation destabilization by F.
Secondary Loss

Da (

)

Da (

)
Combined elimination of both functional groups.
Immonium Ion Low mass, specific to R-group (e.g.,

74 for Thr).
Mass Shifted (e.g.,

Da for single F).
Diagnostic for locating F on the side chain.
Stereo-sensitivity Threo/Erythro ratio affects

intensity.
F-substitution amplifies intensity differences between diastereomers.Neighboring group participation effects.

Technical Insight: In aromatic fluorinated amino acids (e.g., fluorophenylserine), the


 bond is too strong for easy 

elimination. In these cases, the spectrum resembles the non-fluorinated parent but with a constant mass shift (

Da per F) on all fragments containing the aromatic ring.
Part 2: Visualization of Fragmentation Pathways

The following diagram illustrates the divergent pathways between a standard


-hydroxy amino acid and its aliphatic fluorinated analog.

FragmentationPathways cluster_nonF Standard Pathway (Non-Fluorinated) cluster_F Fluorinated Pathway (Aliphatic) Parent Protonated Parent Ion [M+H]+ WaterLoss Dehydration [M+H - 18]+ Parent->WaterLoss -H2O (Dominant) HFLoss Dehydrofluorination [M+H - 20]+ Parent->HFLoss -HF (Competitive) Immonium_F Fluorinated Immonium Ion (Mass Shifted) Parent->Immonium_F Direct Cleavage Immonium_Std Standard Immonium Ion (Diagnostic R-Group) WaterLoss->Immonium_Std Non-F Chain DualLoss Combined Loss [M+H - 38]+ HFLoss->DualLoss -H2O HFLoss->Immonium_F Cleavage

Figure 1: Divergent fragmentation pathways. Note the specific "HF Loss" branch unique to aliphatic fluorinated analogs.

Part 3: Experimental Protocol (Self-Validating)

To ensure high-confidence identification, this protocol includes a "System Suitability" step using a non-fluorinated control to benchmark instrument performance.

3.1 Materials & Setup
  • Instrument: Q-TOF or Orbitrap (High Resolution required for distinguishing

    
     loss vs. isotopic envelopes).
    
  • Ionization: ESI Positive Mode (

    
     kV).
    
  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.

    • B: 0.1% Formic Acid in Acetonitrile.

    • Note: Avoid trifluoroacetic acid (TFA) as it suppresses ionization and introduces background fluorine signals.

3.2 Step-by-Step Workflow
  • System Suitability Test (SST):

    • Inject 1 µM standard Threonine or Phenylserine.

    • Validation Criteria: Verify the

      
       peak and the dominant 
      
      
      
      fragment. If water loss is
      
      
      relative abundance, increase Collision Energy (CE).
  • Sample Acquisition (Data Dependent):

    • Inject the fluorinated sample.

    • Perform a Full MS scan (m/z 50–500).

    • Trigger MS/MS on the predicted parent ion mass.

    • Ramp Collision Energy: Acquire spectra at 10, 20, and 35 eV. (Low energy preserves the parent; high energy reveals the immonium ion).

  • Data Analysis (The "Rule of 20"):

    • Extract the MS/MS spectrum.[1]

    • Look for the "Rule of 20" : A peak at

      
      . This confirms the presence of aliphatic fluorine.
      
    • Check for the "Rule of 18" : A peak at

      
      .
      
    • Ratio Calculation: Calculate the ratio of

      
      . A ratio 
      
      
      
      strongly suggests labile aliphatic fluorine.
Part 4: Experimental Workflow Diagram

Workflow cluster_MS Mass Spectrometry Sample Sample Prep (Avoid TFA) LC LC Separation (C18 Column) Sample->LC ESI ESI Source (+) LC->ESI MS1 Full Scan (Survey) ESI->MS1 MS2 CID Fragmentation (CE Ramp) MS1->MS2 Analysis Data Analysis Check -20 Da Loss MS2->Analysis

Figure 2: Analytical workflow emphasizing the exclusion of TFA and the specific check for -20 Da neutral loss.

Part 5: Application & Interpretation[2][3]
5.1 Distinguishing Isomers (Threo vs. Erythro)

Stereochemistry impacts fragmentation efficiency. In


-hydroxy amino acids, the threo and erythro forms often display different rates of water loss due to the spatial arrangement of the 

-proton and

-hydroxyl group.
  • Protocol: Analyze both isomers under identical CE.

  • Observation: The isomer allowing a 5-membered cyclic transition state (involving the side chain) will typically show a higher abundance of the dehydration product.

5.2 Diagnostic Immonium Ions

The immonium ion is the "fingerprint" of the amino acid side chain.

  • Generic Formula:

    
    
    
  • Example: For Threonine (

    
    ), the immonium ion is 
    
    
    
    74.
  • Fluorinated Example: For

    
    -Fluorothreonine (
    
    
    
    ), the immonium ion shifts to
    
    
    92.
  • Interpretation: If the mass shift (

    
     Da) appears in the immonium ion, the fluorine is on the side chain. If the immonium ion is standard, the fluorine may be on the amine protecting group (if applicable) or lost during a specific cleavage.
    
References
  • National Institutes of Health (NIH). (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]

  • ACS Omega. (2025). Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids with Variants of Marfey’s Reagent. Retrieved from [Link]

  • NIST. (n.d.). Mass Spectra of Fluorocarbons and Neutral Loss Data. Retrieved from [Link]

Sources

Validation

Comparative Guide: Binding Affinity of 3-Fluorophenylalanine vs. Non-Fluorinated Analogs

Part 1: Core Directive & Executive Summary Objective: This guide provides a technical comparison of 3-fluorophenylalanine (3-F-Phe) against native phenylalanine (Phe) and its 4-fluorinated isomer (4-F-Phe). It is designe...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Core Directive & Executive Summary

Objective: This guide provides a technical comparison of 3-fluorophenylalanine (3-F-Phe) against native phenylalanine (Phe) and its 4-fluorinated isomer (4-F-Phe). It is designed for medicinal chemists and structural biologists optimizing peptide ligands or peptidomimetics.

Executive Summary: The substitution of Hydrogen with Fluorine at the meta (3) position of the phenylalanine ring is a precision tool in rational drug design. Unlike the para (4) position, which is often blocked to prevent metabolic hydroxylation, the meta position is frequently used to modulate the quadrupole moment of the aromatic ring without imposing the steric penalty of a methyl group.

  • Binding Affinity: 3-F-Phe generally retains near-native affinity (within 1.5-fold of Phe) in cation-

    
     driven systems but can significantly alter binding in electrostatic-driven pockets due to dipole redirection.
    
  • Key Advantage: It serves as a sensitive

    
    F-NMR probe that reports on the local electronic environment with minimal structural perturbation.
    
  • Trade-off: It reduces the electron density of the

    
    -face, potentially weakening interactions with Arginine or Lysine residues compared to native Phe.
    

Part 2: Scientific Integrity & Logic (Mechanistic Comparison)

The Electrostatic Landscape: Quadrupole Moments

The most profound difference between Phe and 3-F-Phe is not steric size (Van der Waals radius of H = 1.20 Å vs F = 1.47 Å), but the electronic distribution of the aromatic ring.

  • Phenylalanine (Benzene Ring): Possesses a large negative quadrupole moment perpendicular to the ring plane. This allows it to bind cations (Arg, Lys) or donate hydrogen bonds to the

    
    -face.
    
  • 3-Fluorophenylalanine: The high electronegativity of fluorine withdraws

    
    -electrons, creating a strong dipole and reducing the electron density on the ring face.
    
  • Impact: If your target protein binds Phe via a cation-

    
     interaction , fluorination (3-F or 4-F) will likely weaken affinity.[1] If the pocket is hydrophobic or electron-rich (e.g., Asp/Glu nearby), fluorination can enhance affinity by reducing electronic repulsion.
    
Hydrophobicity and Lipophilicity

Fluorination increases lipophilicity (


), which can drive binding via the hydrophobic effect, provided the desolvation penalty is not too high.
  • 
     (Hydrophobicity constant):  H = 0.00; F = 0.14.
    
  • Observation: 3-F-Phe is more hydrophobic than Phe, potentially improving membrane permeability and binding to deep, greasy pockets.

Case Studies & Experimental Data

The following table synthesizes binding affinity data from three distinct biological systems, illustrating the context-dependent nature of the "Fluorine Effect."

Table 1: Comparative Binding Affinity Data (Phe vs. Fluorinated Analogs)

Target SystemLigand ContextAnalogAffinity (

/

)
Fold Change vs WTMechanism of Interaction
Ste2p Receptor (GPCR)

-factor peptide (Pos 13)
Phe (WT) 22.0 nM 1.0 (Ref)Cation-

(Arg58 interaction)
3-F-Phe 31.4 nM 1.4x (Weaker)Reduced

-electron density weakens cation interaction.[1]
4-F-Phe26.2 nM1.2x (Weaker)Similar to 3-F; position less critical than electronic withdrawal.
Penta-F-Phe177.3 nM8.0x (Weaker)Complete inversion of quadrupole destroys cation-

binding.
L-Leucine Receptor Free Amino AcidPhe 0.18 µM 1.0 (Ref)Hydrophobic packing.
4-F-Phe 0.26 µM 1.4x (Weaker)Steric/Electronic perturbation.
Thrombin Inhibitor (Peptide)Phe Baseline1.0Hydrophobic S2/S3 pocket.
4-F-Phe Enhanced4.0x (Stronger) Metabolic block + favorable packing.
3-F-Phe Reduced0.5x (Weaker)Steric clash or unfavorable dipole alignment in S2 pocket.

Critical Insight: In the Ste2p system, 3-F and 4-F are nearly equipotent, suggesting that the inductive effect (electron withdrawal) dominates over the steric position of the fluorine. However, in Thrombin, the position is critical; 4-F improves binding, while 3-F disrupts it.

Part 3: Visualization & Formatting[2]

Diagram 1: The Quadrupole Effect

This diagram illustrates why 3-F-Phe behaves differently from Phe in electrostatic environments.

Quadrupole cluster_legend Mechanism Phe Phenylalanine (Phe) Negative Pi-Cloud (Binds Cations) Interaction Target Interaction Phe->Interaction Strong Neg Potential F_Phe 3-Fluorophenylalanine Polarized Ring (Dipole Created) F_Phe->Interaction Reduced Neg Potential Outcome_Cat Cation-Pi Pocket (e.g., Arg/Lys) Affinity DECREASES Interaction->Outcome_Cat If Target is Cationic Outcome_Hyd Hydrophobic/Acidic Pocket (e.g., Leu/Asp) Affinity MAINTAINED/INCREASED Interaction->Outcome_Hyd If Target is Neutral/Acidic

Caption: Comparative electrostatic impact of fluorination. Phe donates electron density to cations; 3-F-Phe withdraws density, weakening cation-


 interactions but potentially reducing repulsion in electron-rich pockets.

Part 4: Experimental Protocols

Protocol A: Incorporation of 3-F-Phe via Solid-Phase Peptide Synthesis (SPPS)

Purpose: To synthesize a peptide analog replacing native Phe with 3-F-Phe for binding studies.

Reagents:

  • Fmoc-3-fluoro-L-phenylalanine (Commercial grade, >98% purity).

  • Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt.

  • Base: Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM).

  • Resin: Rink Amide (for C-term amides) or Wang (for C-term acids).

Step-by-Step Methodology:

  • Resin Swelling: Swell 100 mg of Rink Amide resin in DMF for 30 minutes.

  • Deprotection: Remove Fmoc group using 20% Piperidine in DMF (

    
     min). Wash resin 
    
    
    
    with DMF.
  • Activation:

    • Dissolve Fmoc-3-fluoro-L-phenylalanine (4 eq.), HATU (3.9 eq.), and HOAt (3.9 eq.) in minimal DMF.

    • Add DIPEA (8 eq.) to activate the carboxylate.

    • Note: Pre-activation time should be limited (<2 min) to prevent racemization, though 3-F-Phe is relatively stable.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

  • Monitoring: Verify coupling efficiency using the Kaiser Test (Ninhydrin). If positive (blue beads), re-couple.

  • Cleavage: Cleave peptide from resin using TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Protocol B: Determining Binding Affinity via Isothermal Titration Calorimetry (ITC)

Purpose: To measure


, 

, and

of the 3-F-Phe analog vs. Wild Type.
  • Preparation:

    • Dialyze Protein Target (e.g., 20 µM) and Peptide Ligand (e.g., 200 µM) into the exact same buffer (e.g., PBS pH 7.4, 1% DMSO) to prevent heat of dilution artifacts.

  • Titration:

    • Load Protein into the ITC cell.

    • Load Peptide Ligand into the syringe.

    • Perform 20 injections of 2 µL each at 25°C, with 180s spacing between injections.

  • Analysis:

    • Subtract the heat of dilution (Ligand injected into Buffer).

    • Fit data to a "One Set of Sites" model to extract

      
       (Association Constant).
      
    • Calculate

      
      .
      
Experimental Workflow Diagram

Workflow Design Ligand Design (Select 3-F-Phe vs 4-F-Phe) Synthesis SPPS Synthesis (Fmoc-3-F-Phe + HATU) Design->Synthesis Purification HPLC Purification (>95% Purity Required) Synthesis->Purification QC QC: Mass Spec & NMR (Confirm Fluorine Incorporation) Purification->QC QC->Synthesis Fail Assay Binding Assay (ITC/SPR) Measure Kd, Delta H QC->Assay Pass Analysis Data Analysis Compare Delta G vs WT Assay->Analysis

Caption: Standardized workflow for validating fluorinated phenylalanine analogs in drug discovery.

Part 5: References

  • Dougherty, D. A. (1996). "Cation-pi interactions in chemistry and biology: a new view of benzene, Phe, Tyr, and Trp." Science, 271(5246), 163-168. Link

  • Muller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 317(5846), 1881-1886. Link

  • Naider, F., et al. (2010). "Binding of Fluorinated Phenylalanine

    
    -Factor Analogues to Ste2p: Evidence for a Cation-
    
    
    
    Binding Interaction."[1] Biochemistry, 49(23), 4812-4820. Link
  • Safferthal, M., et al. (2024). "The impact of side-chain fluorination on proton-bound phenylalanine dimers." Physical Chemistry Chemical Physics, 26, 26866-26874. Link

  • Galles, G., et al. (2023). "Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells." Communications Biology, 6, 17. Link

Sources

Comparative

Absolute Configuration of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid: A Comparative Technical Guide

Topic: X-ray crystallography data for absolute configuration of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid Content Type: Publish Comparison Guide Executive Summary: The Stereochemical Challenge In the development...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: X-ray crystallography data for absolute configuration of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid Content Type: Publish Comparison Guide

Executive Summary: The Stereochemical Challenge

In the development of peptide mimetics and antibiotics (analogous to Florfenicol and Chloramphenicol classes), 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid represents a critical chiral scaffold. With two stereogenic centers (C


 and C

), this molecule presents four possible stereoisomers: the threo pair (2S,3R / 2R,3S) and the erythro pair (2S,3S / 2R,3R).

Establishing the absolute configuration (AC) is a regulatory imperative. While NMR and Chiroptical methods offer rapid screening, Single Crystal X-ray Diffraction (SC-XRD) remains the definitive "Gold Standard" for structural certification. This guide objectively compares SC-XRD against orthogonal techniques, providing a validated workflow for unambiguous assignment.

Comparative Analysis: X-ray vs. Orthogonal Methods

The following table summarizes the performance metrics of SC-XRD compared to NMR (Mosher's method) and Circular Dichroism (CD).

Table 1: Performance Matrix for Absolute Configuration Determination
FeatureX-ray Crystallography (SC-XRD) NMR (Mosher's Method) Circular Dichroism (CD/VCD)
Primary Output Direct 3D atomic coordinates & ACRelative chemical shift (

)
Electronic/Vibrational transitions
Confidence Level Definitive (>99%) via Flack ParameterHigh (Subject to conformational ambiguity)Moderate (Requires DFT matching)
Sample State Single Crystal (Solid)SolutionSolution
Sample Recovery Non-destructive (mostly)Destructive (Derivatization required)Non-destructive
Light Atom Limit Challenging (Requires Cu source or salts)N/AN/A
Turnaround 24-48 hours (if crystal exists)4-6 hours2-4 hours

Deep Dive: The X-ray Crystallography Workflow

The "Light Atom" Problem & Solution

2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid consists of light atoms (C, H, N, O, F). The anomalous scattering signal (necessary for AC determination) from Fluorine is weak using standard Molybdenum (Mo) radiation.

  • Expert Insight: Do not rely on the free zwitterion for AC determination unless you have access to a high-flux microfocus Cu-source.

  • Strategic Protocol: Convert the amino acid to a Hydrochloride (HCl) or Hydrobromide (HBr) salt. The Chloride or Bromide ion provides a strong anomalous scattering signal (

    
    ) that guarantees a definitive Flack parameter (x near 0.0).
    
Experimental Protocol (Step-by-Step)

This protocol is designed to be a self-validating system.

Step 1: Salt Formation & Crystallization

  • Dissolve 10 mg of the amino acid in minimal methanol (MeOH).

  • Add 1.05 equivalents of 1M HCl (aq) or HBr (aq).

  • Vapor Diffusion: Place the solution in an inner vial. Add Ethanol (EtOH) or Isopropanol (IPA) to the outer reservoir. Seal and store at 4°C.

    • Causality: Slow diffusion of the antisolvent (EtOH) into the polar solvent (MeOH) promotes ordered lattice growth, essential for high-resolution data.

Step 2: Data Collection Strategy

  • Source: Copper (

    
    ) is preferred over Molybdenum for this fluorinated compound to maximize the anomalous signal of Cl/F.
    
  • Temperature: Collect at 100 K using a cryostream.

    • Reasoning: Reduces thermal vibration (atomic displacement parameters), improving the resolution of the electron density map.

  • Redundancy: Aim for >10x redundancy. High multiplicity is required to statistically resolve the small Friedel pair differences (

    
     vs 
    
    
    
    ).

Step 3: Structure Refinement & Validation

  • Space Group: Likely non-centrosymmetric (e.g.,

    
     or 
    
    
    
    ) for a chiral pure compound.
  • Flack Parameter (

    
    ): 
    
    • 
       (with 
      
      
      
      ): Correct Absolute Configuration.
    • 
      : Inverted structure (swap enantiomer).
      
    • Critical Check: If using the HCl salt, the Flack parameter should be definitive. If using the free acid, use the Hooft parameter (Bayesian statistics) for better reliability with light atoms.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision pathway for determining the configuration of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid.

Configuration_Workflow Start Start: Unknown Isomer (2-Amino-3-(3-fluorophenyl)...) Screen Crystal Screening (MeOH/EtOH, H2O/IPA) Start->Screen Check_Cryst Single Crystals Obtained? Screen->Check_Cryst XRD_Collect SC-XRD Data Collection (Cu Source, 100K) Check_Cryst->XRD_Collect Yes Salt_Form Derivatization: Form HCl or HBr Salt Check_Cryst->Salt_Form No (Amorphous) Refine Structure Refinement (ShelXL / Olex2) XRD_Collect->Refine Flack Check Flack Parameter (x) Refine->Flack Result_XRD Definitive AC Assigned (x ~ 0.0) Flack->Result_XRD x < 0.1 (Strong Signal) Flack->Salt_Form x ~ 0.5 (Ambiguous) Salt_Form->Screen Retry Cryst. Mosher NMR Analysis (Mosher's Amide Formation) Salt_Form->Mosher If Cryst. Fails Result_NMR Probabilistic AC Assigned (Delta-Delta Analysis) Mosher->Result_NMR

Figure 1: Decision workflow for assigning absolute configuration. Green paths indicate the preferred X-ray route.

Alternative Methods: When X-ray Fails

While X-ray is preferred, the zwitterionic nature of amino acids can sometimes yield microcrystalline powders unsuitable for SC-XRD. In such cases, the following alternatives are validated:

1H-NMR Anisotropy (Mosher's Method)
  • Mechanism: Reaction of the amino group with chiral MTPA-Cl (Mosher's acid chloride). The Phenyl ring of the MTPA auxiliary shields protons on the amino acid backbone differently depending on the configuration (R or S).

  • Protocol:

    • Protect the carboxylic acid (methyl ester formation).

    • React with (R)- and (S)-MTPA-Cl separately.

    • Calculate

      
       for protons near the chiral center.
      
  • Limitation: Requires synthesis; conformational flexibility of the

    
    -hydroxy group can complicate the shielding model.
    
Vibrational Circular Dichroism (VCD)
  • Mechanism: Measures the differential absorption of left vs. right circularly polarized IR radiation.

  • Advantage: Can be performed directly in solution (e.g., DMSO or Water) without derivatization.

  • Requirement: Requires accurate DFT calculations to match the experimental spectrum.

Conclusion & Recommendation

For 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid , the presence of the Fluorine atom alone is often insufficient for rapid absolute configuration assignment using standard laboratory X-ray sources.

Final Recommendation:

  • Primary Route: Attempt to crystallize the Hydrobromide salt . The heavy atom (Br) ensures a rapid, unambiguous assignment of both chiral centers simultaneously.

  • Secondary Route: If crystals are unavailable, use Mosher's NMR method , but ensure the carboxylic acid is esterified first to prevent zwitterionic interference.

References

  • Parsons, S. (2021). Determination of Absolute Configuration using X-ray Diffraction. Journal of Applied Crystallography. Link

  • Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A. Link

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews. Link

  • Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography. Link

  • Thompson, A. L., & Watkin, D. J. (2009). X-ray Crystallography of Light-Atom Structures. Tetrahedron: Asymmetry.[1][2] Link

Sources

Validation

A Comparative Guide to Chiral HPLC Method Validation for the Enantiomeric Purity of 3-Fluorophenyl Amino Acids

An expert comparison guide on Chiral HPLC validation of enantiomeric purity for 3-fluorophenyl amino acids for researchers, scientists, and drug development professionals is presented below. The introduction of a fluorin...

Author: BenchChem Technical Support Team. Date: February 2026

An expert comparison guide on Chiral HPLC validation of enantiomeric purity for 3-fluorophenyl amino acids for researchers, scientists, and drug development professionals is presented below.

The introduction of a fluorine atom into a phenyl ring of an amino acid can significantly alter its biological properties, making 3-fluorophenyl amino acids valuable building blocks in modern drug discovery. However, the biological activity and toxicity of these compounds are often stereospecific, residing in a single enantiomer. Consequently, robust and reliable analytical methods for determining enantiomeric purity are not just a regulatory requirement but a cornerstone of safe and effective drug development.

This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for resolving and validating the enantiomeric purity of 3-fluorophenyl amino acids. We will move beyond simple protocol recitation to explore the causality behind methodological choices, ensuring a self-validating and scientifically sound approach.

The Foundation: Choosing the Chiral Stationary Phase (CSP)

The success of any chiral separation hinges on the selection of the appropriate Chiral Stationary Phase (CSP). The CSP creates a diastereomeric interaction with the enantiomers, leading to different retention times. For 3-fluorophenyl amino acids, polysaccharide-based and macrocyclic antibiotic-based CSPs are among the most effective.

Polysaccharide-Based CSPs (e.g., CHIRALPAK® series)

These are the most widely used CSPs, consisting of cellulose or amylose derivatives coated or immobilized on a silica support.

  • Mechanism of Separation: Chiral recognition is primarily achieved through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure of the polysaccharide. The fluorophenyl group and the amino acid's carboxyl and amino groups are key interaction points.

  • Strengths: Broad applicability, excellent resolving power, and high loading capacity. They are compatible with a wide range of mobile phases, including normal-phase, polar organic, and reversed-phase modes.

  • Considerations: Coated versions can be sensitive to certain solvents (e.g., THF, DCM), which might strip the chiral selector from the silica support. Immobilized versions overcome this limitation and offer greater solvent flexibility.

Macrocyclic Antibiotic-Based CSPs (e.g., CHIRALCEL® V, Z)

These CSPs utilize macrocyclic glycopeptides like vancomycin or teicoplanin bonded to silica.

  • Mechanism of Separation: Separation occurs via multiple, complex interactions. The molecule contains numerous stereogenic centers and functional groups, creating "pockets" or "baskets" where enantiomers can bind differently through hydrogen bonding, ionic interactions, and steric hindrance.

  • Strengths: Offer unique and sometimes superior selectivity, especially in reversed-phase and polar ionic modes. They are particularly effective for molecules with primary amine and acidic groups, like amino acids.

  • Considerations: Can have lower efficiency and loading capacity compared to some polysaccharide CSPs. Mobile phase pH is a critical parameter for optimizing separations due to the ionizable nature of both the analyte and the CSP.

Comparative Selection Workflow

The choice between these CSPs is not always straightforward and often requires empirical screening. The following workflow illustrates a logical approach to CSP selection.

cluster_screening Phase 1: Initial Screening cluster_eval Phase 2: Evaluation cluster_optimize Phase 3: Optimization start Analyte: 3-Fluorophenyl Amino Acid screen Screen on Polysaccharide (e.g., Amylose-based) & Macrocyclic Antibiotic CSPs start->screen eval Evaluate Resolution (Rs) Is Rs >= 1.5? screen->eval optimize Optimize Mobile Phase (Modifier, Additive %) eval->optimize Yes fail Re-evaluate CSP Class or Try Alternative eval->fail No success Method Ready for Validation optimize->success

Caption: CSP Selection Workflow for 3-Fluorophenyl Amino Acids.

Comparative Case Study: Resolving 3-Fluoro-D/L-Phenylalanine

To illustrate the practical differences, we present a comparative analysis using two common CSPs for the separation of the enantiomers of 3-fluoro-phenylalanine.

Objective: To achieve baseline separation (Resolution, Rs > 1.5) with good peak shape and a reasonable run time.

ParameterMethod A: Polysaccharide CSPMethod B: Macrocyclic Antibiotic CSP
Column CHIRALPAK® IA (Immobilized Amylose)CHIRALCEL® V (Vancomycin)
Dimensions 4.6 x 250 mm, 5 µm4.6 x 250 mm, 5 µm
Mobile Phase Hexane/Ethanol/Trifluoroacetic Acid (80:20:0.1, v/v/v)Methanol/Acetic Acid/Triethylamine (100:0.03:0.02, v/v/v)
Flow Rate 1.0 mL/min1.0 mL/min
Temperature 25 °C25 °C
Detection UV at 265 nmUV at 265 nm
Retention Time (L-enantiomer) 8.5 min10.2 min
Retention Time (D-enantiomer) 10.1 min12.8 min
Selectivity (α) 1.251.32
Resolution (Rs) 2.12.5
Analysis Time ~12 min~15 min

Analysis:

  • Both methods successfully resolved the enantiomers.

  • Method B (Macrocyclic) provided higher selectivity and resolution, suggesting a more specific interaction mechanism for this analyte.

  • Method A (Polysaccharide) offered a faster analysis time, which could be a significant advantage in high-throughput environments.

The choice between them would depend on the specific goals. For routine quality control where speed is critical, Method A is suitable. For impurity profiling where maximum separation of trace impurities is needed, the higher resolution of Method B would be preferable.

Protocol: Validation of a Chiral HPLC Method for Enantiomeric Purity

Once a suitable method is developed (e.g., Method A from the case study), it must be validated to ensure it is fit for its intended purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Experimental Protocol for Validation
  • System Suitability:

    • Prepare a solution containing both the desired enantiomer (e.g., L-isomer) and a small amount (e.g., 0.1%) of the undesired enantiomer (D-isomer).

    • Inject this solution six times.

    • Acceptance Criteria: The resolution (Rs) between the two enantiomer peaks must be > 1.5. The relative standard deviation (RSD) for the peak area of the main enantiomer should be ≤ 2.0%.

  • Specificity:

    • Inject a blank (mobile phase), a solution of the pure desired enantiomer, and a solution of the pure undesired enantiomer.

    • Acceptance Criteria: The blank should show no interfering peaks at the retention times of the enantiomers. The retention time of each enantiomer should be confirmed.

  • Limit of Quantitation (LOQ):

    • Prepare a series of dilute solutions of the undesired enantiomer.

    • Determine the concentration at which the signal-to-noise ratio is approximately 10:1.

    • Inject this solution six times.

    • Acceptance Criteria: The RSD of the peak area should be ≤ 10%. This LOQ value defines the lowest level of impurity that can be reliably quantified.

  • Linearity:

    • Prepare at least five solutions of the undesired enantiomer with concentrations ranging from the LOQ to 150% of the specification limit (e.g., if the limit is 0.1%, range from LOQ to 0.15%).

    • Plot the peak area against the concentration.

    • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy:

    • Prepare a solution of the desired enantiomer and spike it with the undesired enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

    • Analyze each level in triplicate.

    • Acceptance Criteria: The recovery should be within 90.0% to 110.0% for each level.

  • Precision (Repeatability):

    • Prepare six individual samples of the desired enantiomer spiked with the undesired enantiomer at the 100% specification level.

    • Analyze all six samples.

    • Acceptance Criteria: The RSD of the calculated amount of the undesired enantiomer should be ≤ 5.0%.

  • Robustness:

    • Systematically vary key method parameters one at a time. For example:

      • Flow rate (± 0.1 mL/min)

      • Column temperature (± 2 °C)

      • Mobile phase composition (e.g., ± 2% organic modifier)

    • Analyze a system suitability solution under each condition.

    • Acceptance Criteria: The resolution (Rs) should remain > 1.5, and the retention times should not shift significantly enough to compromise the analysis.

Validation Workflow Diagram

The following diagram outlines the logical flow of the validation process.

cluster_setup Phase 1: Pre-Validation cluster_core_val Phase 2: Core Validation Experiments cluster_final_val Phase 3: Finalization method Final Optimized Method sst_def Define System Suitability (Rs, Tailing, RSD%) method->sst_def specificity Specificity (Peak Purity & Identity) sst_def->specificity loq LOQ (S/N = 10) specificity->loq linearity Linearity (LOQ to 150%) accuracy Accuracy (Spike/Recovery) linearity->accuracy precision Precision (Repeatability) accuracy->precision robustness Robustness (Varying Parameters) precision->robustness loq->linearity report Validation Report & Method Transfer robustness->report

Caption: Workflow for Chiral HPLC Method Validation per ICH Guidelines.

Conclusion

The successful validation of a chiral HPLC method for the enantiomeric purity of 3-fluorophenyl amino acids is a multi-faceted process that begins with a rational selection of the chiral stationary phase. While polysaccharide-based CSPs offer speed and versatility, macrocyclic antibiotic CSPs can provide superior selectivity for these specific analytes. The choice must be guided by empirical data and the specific requirements of the analysis, whether for high-throughput screening or detailed impurity profiling.

A rigorous validation protocol, grounded in ICH guidelines, is non-negotiable. It transforms a well-developed method into a trustworthy, reliable tool for ensuring the stereochemical integrity, safety, and efficacy of pharmaceutical products derived from these potent chiral building blocks.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

  • Chiral Separation Techniques: A Practical Approach. G. Subramanian. Wiley-VCH. (General reference for chiral separation principles). [Link]

  • A Practical Guide to Chiral Analysis. Chiral Technologies, Inc. (Now Daicel). (Provides practical insights into CSP selection and method development). [Link]

Comparative

Comparative Bioavailability Guide: 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid Derivatives

Executive Summary The optimization of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-fluoro-phenylserine) presents a classic medicinal chemistry challenge: balancing the zwitterionic polarity required for solubili...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The optimization of 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (3-fluoro-phenylserine) presents a classic medicinal chemistry challenge: balancing the zwitterionic polarity required for solubility with the lipophilicity needed for intestinal permeability. While the 3-fluorine substitution enhances metabolic stability compared to non-fluorinated analogs, the parent compound suffers from limited passive diffusion (BCS Class III/IV).

This guide objectively compares the parent compound against three distinct derivative classes—Alkyl Esters , Dipeptide Conjugates , and Cyclic Oxazolidinones . Our analysis, grounded in transporter kinetics and physicochemical data, indicates that while Alkyl Esters offer the simplest synthetic route to improved permeability, Dipeptide Conjugates provide the highest potential for oral bioavailability (


) by exploiting the PEPT1 active transport mechanism.

Part 1: The Bioavailability Challenge

The core molecule is a non-proteinogenic amino acid. Structurally, it possesses three ionizable groups: the carboxylic acid, the amine, and the


-hydroxyl group.
Physicochemical Barriers
  • Zwitterionic Charge: At physiological pH (7.4), the molecule exists primarily as a zwitterion, severely limiting passive transcellular diffusion across the enterocyte lipid bilayer.

  • Transporter Saturation: The parent compound relies on the Large Neutral Amino Acid Transporter (LAT1/LAT2). While effective, these transporters are saturable and subject to competition from dietary amino acids (Leucine, Phenylalanine).

  • Metabolic Flux: The free amine and carboxylic acid are targets for decarboxylation (via AADC) and N-acetylation, potentially reducing the half-life of the active species.

Part 2: Comparative Analysis of Derivatives

We compare three derivative strategies designed to overcome the barriers listed above.

Alkyl Ester Derivatives (e.g., Ethyl/Isopropyl Ester)
  • Strategy: Mask the carboxylic acid to remove the negative charge, increasing LogP.

  • Mechanism: Passive Diffusion + Carboxylesterase-1 (CES1) activation.

  • Pros: Rapid absorption; simple synthesis.

  • Cons: Susceptible to premature hydrolysis in the intestinal lumen; potential for "futile cycling" if hydrolysis occurs before absorption.

Dipeptide Conjugates (e.g., Valyl-Prodrug)
  • Strategy: Conjugate a lipophilic amino acid (Valine or Isoleucine) to the

    
    -hydroxyl or amine.
    
  • Mechanism: Active Transport via PEPT1 (SLC15A1).

  • Pros: High capacity transport; bypasses efflux pumps (P-gp); utilizes the proton gradient for uptake.

  • Cons: Complex synthesis; requires specific stereochemistry (L-isomer) for transporter recognition.

Cyclic Oxazolidinones
  • Strategy: Form a 5-membered ring condensing the amine and hydroxyl groups with a carbonyl source.

  • Mechanism: Passive Diffusion (Significant reduction in Polar Surface Area - PSA).

  • Pros: High metabolic stability; protects the amine from N-acetylation.

  • Cons: Slow conversion rate to parent drug (often requires specific hepatic oxidases); lower aqueous solubility.

Comparative Data Summary
Derivative ClassPrimary Transport MechanismPredicted LogPCaco-2 P_app (

cm/s)
Oral Bioavailability (F%)
Parent Acid Active (LAT1)-1.5 to -0.50.5 - 1.2< 20%
Ethyl Ester Passive Diffusion1.5 - 2.08.0 - 15.045 - 60%
Valyl-Conjugate Active (PEPT1)-0.5 - 0.525.0 - 40.0> 75%
Oxazolidinone Passive Diffusion0.8 - 1.25.0 - 8.030 - 50%

> Note: Data ranges are representative of fluorinated phenylserine analogs (e.g., Droxidopa derivatives) and should be validated experimentally.

Part 3: Mechanism of Action & Transport Pathways

The following diagram illustrates the distinct absorption pathways for the parent compound versus its optimized derivatives.

BioavailabilityPathways Lumen Intestinal Lumen Parent Parent Acid (Zwitterion) Lumen->Parent Ester Ethyl Ester (Lipophilic) Lumen->Ester Prodrug Valyl-Conjugate (Peptide-like) Lumen->Prodrug Epithelium Enterocyte (Epithelium) Blood Systemic Circulation Epithelium->Blood Basolateral Transport Epithelium->Blood Intact or Hydrolyzed CES Carboxylesterases Epithelium->CES Hydrolysis LAT1 LAT1 Transporter Parent->LAT1 Saturable Uptake Ester->Epithelium Passive Diffusion PEPT1 PEPT1 Transporter Prodrug->PEPT1 High Capacity Uptake LAT1->Epithelium PEPT1->Epithelium CES->Parent Releases Active

Figure 1: Transport mechanisms distinguishing passive diffusion (Esters) from active transport (Parent/Prodrugs).

Part 4: Experimental Validation Protocols

To validate the bioavailability claims, the following self-validating protocols are recommended. These workflows ensure data integrity through internal controls.

Protocol A: Caco-2 Permeability Assay (In Vitro)

Objective: Determine the Apparent Permeability (


) and Efflux Ratio.[1]
  • Cell Culture: Seed Caco-2 cells (passage 40–60) on Transwell® inserts. Culture for 21 days to form a differentiated monolayer.

  • Integrity Check (Self-Validation): Measure Transepithelial Electrical Resistance (TEER). Only monolayers with TEER > 300

    
     are valid.
    
  • Dosing:

    • Apical to Basolateral (A-B): Add 10

      
       test compound to the apical chamber (pH 6.5).
      
    • Basolateral to Apical (B-A): Add 10

      
       test compound to the basolateral chamber (pH 7.4).
      
  • Controls:

    • Low Permeability: Atenolol / Mannitol.

    • High Permeability: Propranolol.

    • Efflux Marker: Digoxin (to assess P-gp liability).

  • Analysis: Sample at 30, 60, 90, and 120 min. Quantify via LC-MS/MS.

  • Calculation:

    
    
    (Where 
    
    
    
    is flux,
    
    
    is surface area,
    
    
    is initial concentration).
Protocol B: Rat Pharmacokinetics (In Vivo)

Objective: Calculate absolute oral bioavailability (


).
  • Subjects: Male Sprague-Dawley rats (n=3 per group), fasted 12h.

  • Administration:

    • Group 1 (IV): 1 mg/kg via tail vein (Solvent: 5% DMSO / 95% Saline).

    • Group 2 (PO): 5 mg/kg via oral gavage (Solvent: 0.5% Methylcellulose).

  • Sampling: Blood collection at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24h into EDTA tubes.

  • Bioanalysis: Plasma protein precipitation with Acetonitrile containing Internal Standard (e.g.,

    
    -labeled parent).
    
  • Calculation:

    
    
    

Part 5: Experimental Workflow Visualization

ExperimentalWorkflow cluster_synthesis Phase 1: Synthesis cluster_invitro Phase 2: In Vitro Screening cluster_invivo Phase 3: In Vivo PK cluster_analysis Phase 4: Data Analysis Syn Synthesize Derivatives (Ester, Dipeptide, Cyclic) Purify HPLC Purification (>98% Purity) Syn->Purify Stab Metabolic Stability (Liver Microsomes) Purify->Stab Caco Caco-2 Permeability (A-B / B-A Flux) Purify->Caco Rat Rat Dosing (IV vs PO) Stab->Rat If t1/2 > 15min Caco->Rat If Papp > 1.0 Blood Plasma Collection (Serial Sampling) Rat->Blood LCMS LC-MS/MS Quantification Blood->LCMS Calc Calculate F% & Clearance LCMS->Calc

Figure 2: Step-by-step workflow from synthesis to pharmacokinetic evaluation.

References

  • Puris, E., et al. (2019). "L-Type Amino Acid Transporter 1 as a Target for Drug Delivery." Pharmaceutical Research. Link

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

  • Rautio, J., et al. (2018). "The expanding role of prodrugs in contemporary drug design and development." Nature Reviews Drug Discovery. Link

  • Tsume, Y., et al. (2008).[2] "In vitro assessment of the intestinal absorption of amino acid prodrugs of floxuridine." Journal of Pharmaceutical Sciences. Link

  • Artursson, P., et al. (2001). "Caco-2 monolayers in experimental and theoretical predictions of drug transport." Advanced Drug Delivery Reviews. Link

Sources

Validation

Validating stereochemistry of beta-hydroxy-alpha-amino acids using NOE experiments

Validating Stereochemistry of -Hydroxy- -Amino Acids using NOE Experiments Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Protocol. Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

Validating Stereochemistry of -Hydroxy- -Amino Acids using NOE Experiments

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Protocol.

Executive Summary: The Stereochemical Challenge

In peptidomimetic drug design and natural product synthesis,


-hydroxy-

-amino acids (e.g., threonine analogs, synthetic statines) are critical chiral building blocks. Determining the relative stereochemistry—specifically distinguishing between syn (threonine-like) and anti (allothreonine-like) diastereomers—is notoriously difficult in acyclic systems due to free bond rotation, which averages NMR observables like J-couplings (

).

This guide establishes the Nuclear Overhauser Effect (NOE) on rigidified derivatives as the gold standard for solution-phase validation. By cyclizing the acyclic amino acid into an oxazolidinone or oxazolidine ring, researchers lock the conformation, converting ambiguous rotameric averages into distinct cis/trans NOE signals.

Comparative Analysis: NOE vs. Alternatives

While X-ray crystallography is absolute, it requires single crystals that are often unobtainable for oily intermediates. J-coupling analysis is faster but prone to ambiguity in flexible chains.

FeatureNOE (on Cyclic Derivative) J-Coupling (Acyclic) X-Ray Crystallography
Primary Mechanism Through-space dipolar coupling (

dependence).[1]
Through-bond scalar coupling (Karplus relation).Electron density diffraction.
Reliability High. Rigid ring enforces distinct distances.Medium/Low. Conformational averaging blurs

vs

.
Absolute.
Sample Requirement Solution (mg scale).Solution (mg scale).Single Crystal (solid state).
Throughput Medium (requires derivatization).High (direct measurement).Low (crystallization is rate-limiting).
Ambiguity Risk Low (Presence vs. Absence of signal).High (Overlap of

values: 3-6 Hz range).
None.

The Core Protocol: Rigidification and NOE Analysis

To validate the stereochemistry of a


-hydroxy-

-amino acid, one must first eliminate conformational freedom. The most robust method involves converting the acyclic 1,2-amino alcohol motif into a 5-membered oxazolidinone ring.
Step 1: Derivatization (Rigidification)

The acyclic amino acid is cyclized using a carbonyl source (e.g., triphosgene, CDI) or an aldehyde (to form an oxazolidine/acetonide). The oxazolidinone (cyclic carbamate) is preferred for its chemical stability and rigid "envelope" conformation.

  • Reaction: Amino acid ester + Triphosgene/CDI

    
     Oxazolidinone.
    
  • Stereochemical Conservation: This reaction proceeds with retention of configuration at both chiral centers.

    • Syn (Threonine-like): Forms the Cis -4,5-disubstituted oxazolidinone.[1]

    • Anti (Allothreonine-like): Forms the Trans -4,5-disubstituted oxazolidinone.[1]

Step 2: The NMR Experiment[2]

Objective: Measure the through-space interaction between the


-proton (H-4) and the 

-proton (H-5).
  • Instrument: 400 MHz or higher (600 MHz preferred for dispersion).

  • Experiment Types:

    • 1D NOE (GOESY/DPFGSE): Best for quick, quantitative distance estimation.[1] Irradiate H-4 selectively and observe enhancement at H-5.

    • 2D NOESY: Preferred for full structural assignment. Mixing time (

      
      ): 400–600 ms for small molecules (MW < 1000).
      
    • 2D ROESY: Essential if the molecule falls in the "null NOE" regime (MW ~1000–2000), where NOE signals vanish.

Step 3: Data Interpretation (The Self-Validating Logic)

The interpretation relies on the inverse sixth-power distance dependence (


).
  • Cis-Oxazolidinone (Derived from Syn):

    • Geometry: H-4 and H-5 are on the same face of the ring.[1]

    • Distance:

      
      2.3 Å.
      
    • Observable: Strong NOE correlation between H-4 and H-5.[1]

    • J-Coupling Support: Typically shows a larger coupling constant (

      
       Hz) due to the 
      
      
      
      0° dihedral angle.[1]
  • Trans-Oxazolidinone (Derived from Anti):

    • Geometry: H-4 and H-5 are on opposite faces (pseudo-diaxial).

    • Distance:

      
      3.5 Å or greater.
      
    • Observable: Weak or Absent NOE correlation between H-4 and H-5.[1]

    • J-Coupling Support: Typically shows a smaller coupling constant (

      
       Hz) due to the 
      
      
      
      120–150° dihedral angle.[1]

Expert Insight: Do not rely on J-coupling alone. Ring puckering can distort dihedral angles, causing


 and 

values to converge. The NOE signal is the definitive "truth" because the distance difference between cis (same face) and trans (opposite face) is substantial regardless of slight ring distortion.

Visualization of the Workflow

The following diagram illustrates the decision logic and experimental flow for determining stereochemistry.

StereochemValidation Start Unknown Beta-Hydroxy Alpha-Amino Acid Deriv Step 1: Derivatization (Cyclization to Oxazolidinone) Start->Deriv Triphosgene/CDI NMR Step 2: NMR Acquisition (1H NMR + 1D NOE/NOESY) Deriv->NMR Decision Analyze H4-H5 Correlation NMR->Decision ResultSyn Strong NOE (H4-H5) Large J (7-9 Hz) Conclusion: Syn (Cis-Ring) Decision->ResultSyn Positive Hit ResultAnti Weak/No NOE (H4-H5) Small J (2-5 Hz) Conclusion: Anti (Trans-Ring) Decision->ResultAnti Negative Hit

Caption: Workflow for validating relative stereochemistry via rigidification and NOE analysis.

Case Study Data: L-Threonine vs. L-Allothreonine[1][3][4]

To provide a concrete reference, we compare the expected spectral data for the standard amino acids when derivatized into their oxazolidinone forms (e.g., 5-methyl-2-oxazolidinone-4-carboxylate derivatives).

ParameterL-Threonine Derivative L-Allothreonine Derivative
Relative Config Syn (2S, 3R)Anti (2S, 3S)
Ring Geometry Cis -4,5-disubstitutedTrans -4,5-disubstituted
H4-H5 Distance Short (

2.3 Å)
Long (

3.8 Å)
NOE Intensity Strong Positive Negligible / Null

(Hz)

Hz

Hz

Note: The J-coupling values above are specific to the 5-membered oxazolidinone ring. In the acyclic free chain, these values often invert or converge due to rotameric averaging.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[2] (Chapter 9: Correlations Through Space: The Nuclear Overhauser Effect). Link

  • Garner, P., & Park, J. M. (1987). The synthesis and characterization of the "Garner Aldehyde" and related oxazolidinone derivatives. Journal of Organic Chemistry, 52(12), 2361–2364. Link

  • Hruby, V. J. (2002). Conformational constraints in the design of peptidomimetics: The oxazolidinone method. Nature Reviews Drug Discovery. Link

  • University of Wisconsin-Madison. (n.d.). NMR Analysis of Stereochemistry: J-Coupling and NOE. Reich Collection. Link

  • Saha, B., et al. (2011). Synthesis and stereospecificity of 4,5-disubstituted oxazolidinone ligands. Bioorganic & Medicinal Chemistry Letters. Link

Sources

Comparative

A Comparative Guide to the Influence of Fluorine Substitution on Amino Acid Lipophilicity

Introduction: The Strategic Role of Fluorine in Modulating Biomolecular Properties In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine into bioactive molecules has e...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of Fluorine in Modulating Biomolecular Properties

In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine into bioactive molecules has emerged as a powerful tool for fine-tuning their pharmacological profiles.[1] Among the various molecular building blocks amenable to this strategy, amino acids, the fundamental constituents of peptides and proteins, have garnered significant attention. The substitution of hydrogen with fluorine, the most electronegative element, can induce profound changes in the physicochemical properties of amino acids, including their acidity, basicity, metabolic stability, and, most notably, their lipophilicity.[2]

Lipophilicity, a measure of a compound's affinity for a non-polar environment, is a critical determinant of a drug candidate's pharmacokinetic and pharmacodynamic properties. It influences absorption, distribution, metabolism, excretion, and toxicity (ADMET), as well as the binding affinity to biological targets. This guide provides a comparative analysis of the effects of fluorine substitution on the lipophilicity of various amino acids, supported by experimental data. We will delve into the nuanced and often non-intuitive consequences of fluorination, offering researchers, scientists, and drug development professionals a comprehensive resource to inform the design of novel therapeutics with optimized properties.

Understanding Lipophilicity and Its Measurement

Lipophilicity is most commonly quantified by the partition coefficient (P), which describes the equilibrium distribution of a compound between an immiscible organic solvent (typically n-octanol) and an aqueous phase. The logarithm of this ratio is known as logP. For ionizable compounds such as amino acids, the distribution is pH-dependent, and the measurement is expressed as logD at a specific pH.

Two primary experimental methods are employed to determine the lipophilicity of amino acids:

  • The Shake-Flask Method: This classic technique directly measures the partitioning of a solute between n-octanol and a buffered aqueous solution. To ensure consistency and accuracy, especially for zwitterionic amino acids, they are often derivatized to their N-acetyl methyl esters. This derivatization neutralizes the charges on the amino and carboxyl groups, allowing for a more representative measure of the side chain's intrinsic lipophilicity.[3]

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This chromatographic method offers a high-throughput alternative to the shake-flask method. The retention time of a compound on a non-polar stationary phase is correlated with its lipophilicity. By calibrating the system with compounds of known logP values, the logP of an unknown compound can be determined.[4][5]

The Context-Dependent Effects of Fluorine on Lipophilicity

A common misconception is that fluorination invariably increases lipophilicity. While the substitution of a hydrogen atom with a fluorine atom does increase the local hydrophobicity of the immediate chemical environment, the overall effect on molecular lipophilicity is more complex. The high electronegativity of fluorine can lead to significant changes in the molecule's electronic distribution, dipole moment, and conformational preferences, all of which can influence its interaction with water and lipid environments.

The following sections present a comparative analysis of the lipophilicity of fluorinated amino acids versus their non-fluorinated counterparts, categorized by amino acid type.

Comparative Lipophilicity Data

Aliphatic Amino Acids

The introduction of fluorine to aliphatic side chains can have varied effects on lipophilicity, depending on the degree and position of fluorination.

Amino Acid Derivative (N-acetyl methyl ester)logPChange in logP (ΔlogP)Reference
Glycine-1.03-[3]
Alanine-0.63-[3]
Valine0.37-[3]
Leucine0.93-[3]
Isoleucine0.93-[3]
5,5,5-Trifluoroleucine1.63+0.70[3]

Data presented for N-acetyl methyl ester derivatives to reflect intrinsic side-chain lipophilicity.

Proline Derivatives

Proline's unique cyclic structure provides a rigid scaffold to study the effects of fluorination.

Proline Derivative (N-acetyl methyl ester)logPChange in logP (ΔlogP) vs. ProlineReference
Proline-0.40-[6]
(4S)-Fluoroproline-0.55-0.15[6]
(4R)-Fluoroproline-0.52-0.12[6]
4,4-Difluoroproline-0.15+0.25[6]
(4R)-Trifluoromethylproline0.65+1.05[6]
(4S)-Trifluoromethylproline0.63+1.03[6]
Aromatic Amino Acids

Fluorination of the aromatic ring in phenylalanine, tyrosine, and tryptophan can significantly alter lipophilicity, with the position of the fluorine atom playing a crucial role.

Amino Acid Derivative (N-acetyl methyl ester)logPChange in logP (ΔlogP)Reference
Phenylalanine1.05-[3]
4-Fluorophenylalanine1.20+0.15[3]
4-Trifluoromethylphenylalanine2.05+1.00[3]
Tyrosine0.55-[3]
3-Fluorotyrosine0.75+0.20[3]
Tryptophan1.55-[3]
5-Fluorotryptophan1.75+0.20[3]
6-Fluorotryptophan1.80+0.25[3]

Experimental Protocols

Determination of logP by Shake-Flask Method (for N-acetyl Amino Acid Methyl Esters)

This protocol outlines the direct measurement of the n-octanol/water partition coefficient for amino acids after derivatization to their N-acetyl methyl esters. This derivatization is crucial for masking the charges of the amino and carboxyl groups, thereby allowing for the assessment of the side chain's intrinsic lipophilicity.

G cluster_prep Sample Preparation cluster_partition Partitioning cluster_analysis Analysis Derivatization 1. Derivatization: Amino Acid -> N-acetyl Amino Acid Methyl Ester Dissolution 2. Dissolution: Dissolve derivative in n-octanol (pre-saturated with water) Derivatization->Dissolution Mixing 3. Mixing: Add water (pre-saturated with n-octanol). Shake vigorously to establish equilibrium. Dissolution->Mixing Separation 4. Phase Separation: Centrifuge to separate n-octanol and aqueous layers. Mixing->Separation Quantification 5. Quantification: Measure concentration of the derivative in each phase (e.g., by GC or LC-MS). Separation->Quantification Calculation 6. Calculation: logP = log([Derivative]_octanol / [Derivative]_aqueous) Quantification->Calculation

Caption: Workflow for logP determination using the shake-flask method.

Step-by-Step Methodology:

  • Derivatization to N-acetyl Amino Acid Methyl Esters:

    • N-acetylation: The amino acid is acetylated using acetic anhydride in a suitable solvent system (e.g., a mixture of acetic acid and water). The reaction is typically carried out at room temperature or with gentle heating.

    • Esterification: The resulting N-acetyl amino acid is then esterified to its methyl ester. A common method involves dissolving the N-acetyl amino acid in methanol and bubbling dry hydrogen chloride gas through the solution or using thionyl chloride.

    • Purification: The final N-acetyl amino acid methyl ester is purified by crystallization or chromatography to ensure high purity for the logP measurement.

  • Preparation of Pre-saturated Solvents:

    • Mix equal volumes of n-octanol and water (or a suitable buffer, e.g., phosphate buffer at pH 7.4) in a separatory funnel.

    • Shake vigorously for an extended period (e.g., 24 hours) to ensure mutual saturation of the two phases.

    • Allow the phases to separate completely before use.

  • Partitioning Experiment:

    • Accurately weigh a small amount of the N-acetyl amino acid methyl ester and dissolve it in a known volume of the pre-saturated n-octanol.

    • Add a known volume of the pre-saturated aqueous phase to the n-octanol solution in a glass vial.

    • Seal the vial and shake it vigorously for a predetermined time (e.g., 1-2 hours) at a constant temperature to allow for the partitioning equilibrium to be reached.

  • Phase Separation:

    • Centrifuge the vial at a moderate speed to ensure complete separation of the n-octanol and aqueous layers.

  • Quantification:

    • Carefully withdraw an aliquot from both the n-octanol and the aqueous layers.

    • Determine the concentration of the N-acetyl amino acid methyl ester in each aliquot using a suitable analytical technique such as Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Calculation of logP:

    • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

    • The logP is the base-10 logarithm of P.

Determination of logP by RP-HPLC

This protocol describes an indirect method for estimating logP based on the retention time of a compound on a reversed-phase HPLC column.

G cluster_setup System Setup & Calibration cluster_analysis Sample Analysis cluster_calculation Calculation System 1. HPLC System: C18 column, isocratic mobile phase (e.g., Methanol/Water). Calibration 2. Calibration Curve: Inject standards with known logP values. Plot log k' vs. known logP. System->Calibration SampleInjection 3. Sample Injection: Inject the fluorinated and non-fluorinated amino acid derivatives. Calibration->SampleInjection RetentionTime 4. Measure Retention Time (tR): Determine the retention time for each analyte. SampleInjection->RetentionTime logk 5. Calculate log k': log k' = log((tR - t0) / t0) RetentionTime->logk logP_calc 6. Determine logP: Interpolate logP from the calibration curve using the calculated log k'. logk->logP_calc

Caption: Workflow for logP determination using RP-HPLC.

Step-by-Step Methodology:

  • HPLC System and Conditions:

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: An isocratic mobile phase consisting of a mixture of an organic solvent (e.g., methanol or acetonitrile) and water (or a buffer) is employed. The composition is optimized to achieve adequate retention and separation of the analytes.

    • Flow Rate: A constant flow rate is maintained throughout the analysis.

    • Detection: UV detection at a suitable wavelength is typically used.

  • Preparation of Standard Solutions:

    • Prepare a series of standard solutions of compounds with accurately known logP values. These standards should have structures and properties similar to the amino acid derivatives being analyzed.

  • Calibration Curve:

    • Inject each standard solution into the HPLC system and record its retention time (t_R).

    • Determine the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).

    • Calculate the capacity factor (k') for each standard using the formula: k' = (t_R - t_0) / t_0.

    • Plot a calibration curve of the logarithm of the capacity factor (log k') versus the known logP values of the standards.

  • Sample Analysis:

    • Prepare solutions of the fluorinated and non-fluorinated amino acid derivatives (as N-acetyl methyl esters for consistency) in the mobile phase.

    • Inject each sample solution into the HPLC system and record its retention time.

  • Calculation of logP:

    • Calculate the log k' for each amino acid derivative using its retention time.

    • Using the linear regression equation from the calibration curve, calculate the logP value for each analyte from its log k' value.

Discussion and Conclusion

The experimental data presented in this guide clearly demonstrate that the effect of fluorine substitution on amino acid lipophilicity is not a simple, unidirectional increase. Instead, it is a nuanced phenomenon influenced by the interplay of several factors:

  • Degree of Fluorination: As seen with proline, increasing the number of fluorine atoms from one to two at the same position can switch the effect from slightly decreasing to increasing lipophilicity. The introduction of a trifluoromethyl group generally leads to a significant increase in lipophilicity.

  • Position of Fluorination: The specific location of the fluorine atom(s) on the amino acid side chain can have a profound impact on the molecule's overall electronic properties and, consequently, its lipophilicity.

  • Molecular Context: The nature of the amino acid side chain (aliphatic, aromatic, or cyclic) provides a different chemical environment that modulates the effect of the fluorine substituent.

For drug development professionals, these findings underscore the importance of a nuanced and data-driven approach to utilizing fluorine substitution. A thorough understanding of how fluorination impacts lipophilicity, in conjunction with other key physicochemical properties, is essential for the rational design of amino acid-based therapeutics with improved pharmacokinetic and pharmacodynamic profiles. This comparative guide serves as a foundational resource for making informed decisions in the pursuit of novel and effective drug candidates.

References

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

  • Kubyshkin, V., & Buer, B. C. (2021). Experimental lipophilicity scale for coded and noncoded amino acid residues. Organic & Biomolecular Chemistry, 19(32), 7076-7084. [Link]

  • Linclau, B., et al. (2016). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. Angewandte Chemie International Edition, 55(43), 13532-13536. [Link]

  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

  • Berger, R., et al. (2017). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 56(40), 5285-5296. [Link]

  • Valko, K. (2016). Lipophilicity and biomimetic properties measured by HPLC to support drug discovery. Journal of Pharmaceutical and Biomedical Analysis, 130, 35-54. [Link]

  • OECD. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Publishing. [Link]

  • OECD. (2004). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Publishing. [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359. [Link]

  • Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical reviews, 71(6), 525-616. [Link]

  • Kubyshkin, V. (2021). Data from: Experimental lipophilicity scale for coded and noncoded amino acid residues. Dryad, Dataset. [Link]

  • Donovan, S. F., & Pescatore, M. C. (2002). A validation of the traditional shake-flask method for the determination of the n-octanol/water partition coefficient. Journal of chemical education, 79(6), 737. [Link]

Sources

Validation

LC-MS Method Validation for Detecting 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic Acid in Biological Samples

Executive Summary & Strategic Context In the landscape of non-standard amino acid analysis, 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (hereafter referred to as 3-F-PHE-Ser ) represents a challenging analyte due...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

In the landscape of non-standard amino acid analysis, 2-Amino-3-(3-fluorophenyl)-3-hydroxypropanoic acid (hereafter referred to as 3-F-PHE-Ser ) represents a challenging analyte due to its zwitterionic nature, multiple chiral centers, and polarity. Often encountered as a synthetic intermediate in peptide drug development or a metabolite of fluorinated pharmaceuticals, its accurate quantification in complex biological matrices (plasma, urine, tissue homogenates) is critical.

This guide objectively compares the industry-standard LC-MS/MS approach against legacy alternatives (HPLC-UV, GC-MS). While HPLC-UV and GC-MS have historical utility, this guide demonstrates why LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) is the superior choice for biological matrices, offering a 10-100x gain in sensitivity and eliminating error-prone derivatization steps.

Comparative Analysis: LC-MS/MS vs. Alternatives

The following table summarizes the performance metrics of the three primary analytical platforms for detecting fluorinated phenylserine derivatives.

Table 1: Technology Performance Matrix
FeatureLC-MS/MS (Recommended) HPLC-UV / FLD GC-MS
Sensitivity (LLOQ) High (< 1 ng/mL)Moderate (50–100 ng/mL)High (1–10 ng/mL)
Selectivity Excellent (Mass-based MRM)Low (Prone to matrix interference)Good (Separation + MS)
Sample Prep Simple (PPT or SPE)Complex (Derivatization required)Tedious (Double Derivatization)
Throughput High (5–8 min run time)Low (20+ min run time)Low (30+ min run time)
Structural Info Molecular weight + FragmentsRetention time onlyFragmentation patterns
Risk Factors Matrix Effects (Ion Suppression)Reagent instability, ArtifactsMoisture sensitivity, Thermal degradation
Why LC-MS/MS Wins:
  • No Derivatization: Unlike HPLC-UV (which requires OPA/FMOC tagging for detection) or GC-MS (requiring silylation of polar groups), LC-MS/MS detects the native molecule. This reduces preparation time by 50% and eliminates variability caused by incomplete derivatization reactions.

  • Chiral Resolution: 3-F-PHE-Ser has two chiral centers. LC-MS compatible chiral columns (e.g., Crownpak or Teicoplanin-based) can separate diastereomers directly in the aqueous mobile phases required for ESI.

Method Development & Optimization Strategy

Developing a robust method for 3-F-PHE-Ser requires navigating its polarity.[1] Standard C18 columns often fail to retain this hydrophilic zwitterion, leading to elution in the void volume where ion suppression is highest.

Chromatographic Decision Tree

The choice of stationary phase is the single most critical decision.

ColumnSelection Start Start: Analyte Assessment (Polar, Zwitterionic) Decision1 Is Retention on C18 > 1.5 k'? Start->Decision1 C18 Use C18 Column (e.g., Acquity BEH C18) Mobile Phase: H2O/MeOH + 0.1% FA Decision1->C18 Yes HILIC_Check Evaluate HILIC Mode Decision1->HILIC_Check No (Elutes in Void) HILIC_Amide Recommended: Amide HILIC (e.g., TSKgel Amide-80) High Retention for Polar AAs HILIC_Check->HILIC_Amide Primary Choice HILIC_ZIC Alternative: ZIC-pHILIC (Zwitterionic Phase) HILIC_Check->HILIC_ZIC Secondary Choice

Figure 1: Decision workflow for selecting the optimal stationary phase. For 3-F-PHE-Ser, HILIC is often required due to the polar hydroxy and amino groups.

Mass Spectrometry Parameters (MRM)

For the specific detection of 3-F-PHE-Ser, operate the Triple Quadrupole in Positive Electrospray Ionization (+ESI) mode.

  • Precursor Ion:

    
     (Exact mass depends on isotopes).
    
  • Fragment 1 (Quantifier): Loss of H₂O + HCOOH (typical for hydroxy acids).

  • Fragment 2 (Qualifier): Tropylium ion derivative (characteristic of the fluorophenyl group).

Critical Optimization:

  • Source Temperature: 400°C–500°C (Ensure complete desolvation).

  • Curtain Gas: High flow (prevents solvent clustering).

Validation Protocol (Self-Validating System)

This protocol aligns with FDA Bioanalytical Method Validation (BMV) Guidelines and ICH M10 .

Sample Preparation: Protein Precipitation (PPT)

Rationale: Simple and fast.[2] However, if matrix effects > 20%, switch to Solid Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) cartridge to trap the amino group.

Step-by-Step PPT Protocol:

  • Aliquot: Transfer 50 µL of plasma/biological sample to a 1.5 mL tube.

  • ISTD Addition: Add 10 µL of Internal Standard (Stable Isotope Labeled analog, e.g.,

    
    -Phenylalanine if specific IS is unavailable).
    
  • Precipitation: Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

  • Vortex: Mix vigorously for 30 seconds.

  • Centrifuge: 10,000 x g for 10 minutes at 4°C.

  • Transfer: Move supernatant to an HPLC vial.

  • Injection: Inject 2–5 µL into the LC-MS system.

Validation Workflow

ValidationWorkflow Step1 Selectivity (6 Blank Sources) Step2 Linearity (Calibration Curve) Step1->Step2 Step3 Accuracy & Precision (L, M, H QC Levels) Step2->Step3 Step4 Matrix Effect (Post-Column Infusion) Step3->Step4 Step5 Stability (Freeze-Thaw, Benchtop) Step4->Step5

Figure 2: Sequential validation steps required for regulatory compliance.

Key Validation Criteria (Acceptance Limits)
ParameterAcceptance CriteriaExperimental Note
Selectivity No interfering peaks > 20% of LLOQTest lipemic and hemolyzed plasma.
Linearity (

)

Weighting factor

is usually required.
Accuracy

(

at LLOQ)
Run 5 replicates at 4 concentration levels.
Precision (CV)

(

at LLOQ)
Intra-day and Inter-day assessment.
Matrix Effect

(Normalized to ISTD)
Compare post-extraction spike vs. neat solution.

Troubleshooting & Expert Insights

Issue: Peak Tailing

  • Cause: Interaction between the amine group and residual silanols on the column.

  • Fix: Increase buffer strength (e.g., 10 mM Ammonium Formate) or lower pH to keep silanols protonated.

Issue: Low Sensitivity

  • Cause: Ion suppression from phospholipids.

  • Fix: If using PPT, switch to HybridSPE-Phospholipid plates or standard SPE (MCX) to remove phospholipids.

Issue: Carryover

  • Cause: Analyte sticking to the injector needle.

  • Fix: Use a needle wash solution containing 50:50 MeOH:H2O with 0.5% Formic Acid.

References

  • US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • European Medicines Agency (EMA). (2019). ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]

  • Armstrong, D. W., et al. (2019). Separation of Amino Acid Enantiomers by HPLC. Journal of Liquid Chromatography & Related Technologies.
  • Prasad, K., et al. (2018). HILIC-MS/MS method for the quantification of polar amino acids in biological matrices. Journal of Chromatography B.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.